Diethylstilbestrol-d3

Core Science & Biosynthesis

Physicochemical Properties of Diethylstilbestrol-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylstilbestrol-d3 (DES-d3) is a deuterated analog of Diethylstilbestrol (DES), a synthetic nonsteroidal estrogen. The strategic replacement of three hydrogen atoms with deuterium (B1214612) isotopes makes DES-d3 an invaluable tool in analytical and research settings, particularly as an internal standard for mass spectrometry-based quantification of Diethylstilbestrol in complex biological matrices.[1] This guide provides a comprehensive overview of the known physicochemical properties of Diethylstilbestrol-d3, detailed experimental protocols for their determination, and a summary of the pertinent biological signaling pathways.

Physicochemical Data

The incorporation of deuterium atoms into the Diethylstilbestrol structure results in a molecule with a higher molecular weight than its non-deuterated counterpart. While many of the bulk physicochemical properties are expected to be similar to DES, the difference in mass is critical for its application as an internal standard.

Table 1: Physicochemical Properties of Diethylstilbestrol-d3 and Diethylstilbestrol

Property	Diethylstilbestrol-d3	Diethylstilbestrol (for comparison)
IUPAC Name	(E)-4,4'-(hex-3-ene-3,4-diyl-1,1,1-d3)diphenol	4,4'-((1E)-1,2-diethyl-1,2-ethenediyl)bisphenol
Molecular Formula	C₁₈H₁₇D₃O₂	C₁₈H₂₀O₂
Molecular Weight	271.37 g/mol [1]	268.35 g/mol [2]
Appearance	Off-white to white crystalline powder[3][4]	Off-white crystalline solid[3][5][6]
Melting Point	Not explicitly reported, expected to be similar to DES.	169 - 175 °C[3]
Boiling Point	Not available.	Not available.
Solubility	Soluble in organic solvents such as ethanol, DMSO, and dimethylformamide. Sparingly soluble in aqueous buffers.[6]	Soluble in alcohol, ether, chloroform, and fatty oils. Insoluble in water.[6]
Odor	Odorless[3][4]	Odorless[3][4]

Experimental Protocols

Determination of Melting Point (Capillary Method)

This protocol describes the determination of the melting point of a solid crystalline compound like Diethylstilbestrol-d3 using a standard melting point apparatus.

Materials:

• Melting point apparatus

• Capillary tubes (sealed at one end)

• Sample of Diethylstilbestrol-d3

• Spatula

• Mortar and pestle (if sample is not a fine powder)

Procedure:

• Sample Preparation: If the Diethylstilbestrol-d3 sample consists of large crystals, gently pulverize a small amount to a fine powder using a mortar and pestle.

• Loading the Capillary Tube: Invert an open-ended capillary tube and press the open end into the powdered sample. A small amount of sample will be forced into the tube.

• Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to cause the sample to fall to the bottom. The packed sample height should be 2-3 mm.[7][8][9][10][11]

• Melting Point Measurement:

  • Place the capillary tube into the heating block of the melting point apparatus.

  • Set the apparatus to heat at a moderate rate until the temperature is about 15-20°C below the expected melting point of Diethylstilbestrol (around 150°C).

  • Decrease the heating rate to approximately 1-2°C per minute to ensure thermal equilibrium.

  • Observe the sample through the magnifying lens.

  • Record the temperature at which the first droplet of liquid appears (the beginning of the melting range).

  • Record the temperature at which the entire sample has melted into a clear liquid (the end of the melting range).

• Data Recording: Report the melting point as a range from the temperature of initial melting to the temperature of complete melting. For a pure compound, this range is typically narrow (0.5-2°C).

Determination of Solubility (Visual Inspection Method)

This protocol provides a general procedure for determining the qualitative solubility of Diethylstilbestrol-d3 in various solvents.

Materials:

• Diethylstilbestrol-d3

• A selection of solvents (e.g., water, ethanol, DMSO, dimethylformamide, aqueous buffers)

• Small test tubes or vials

• Vortex mixer

• Spatula

• Graduated pipettes or syringes

Procedure:

• Sample Preparation: Weigh a small, known amount of Diethylstilbestrol-d3 (e.g., 1-5 mg) and place it into a clean, dry test tube.

• Solvent Addition: Add a small, measured volume of the desired solvent (e.g., 1 mL) to the test tube.

• Mixing: Vigorously mix the contents of the test tube using a vortex mixer for at least 30 seconds.

• Observation: Visually inspect the solution against a dark and light background to determine if the solid has completely dissolved. The absence of any visible solid particles indicates that the compound is soluble at that concentration.

• Incremental Solvent Addition: If the solid has not completely dissolved, add additional measured volumes of the solvent incrementally, vortexing after each addition, until the solid dissolves or a practical volume limit is reached.

• Data Recording: Record the solubility in terms of "soluble," "sparingly soluble," or "insoluble" at the tested concentrations. For quantitative determination, more advanced techniques such as shake-flask method followed by concentration analysis would be required.[12][13][14][15]

Signaling Pathway and Experimental Workflow

Diethylstilbestrol Signaling Pathway

Diethylstilbestrol, like other estrogens, primarily exerts its biological effects by binding to and activating estrogen receptors (ERα and ERβ). This interaction triggers a cascade of molecular events that can be broadly categorized into genomic and non-genomic pathways, ultimately leading to changes in gene expression and cellular function.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. veeprho.com [veeprho.com]
• 3. fishersci.com [fishersci.com]
• 4. nj.gov [nj.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pennwest.edu [pennwest.edu]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. thinksrs.com [thinksrs.com]
• 12. www1.udel.edu [www1.udel.edu]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 15. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]

Synthesis and Purification of Diethylstilbestrol-d3: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of Diethylstilbestrol-d3 (DES-d3), a deuterated analog of the synthetic estrogen Diethylstilbestrol (B1670540). The introduction of deuterium (B1214612) at specific positions within the molecule can offer advantages in metabolic studies and as an internal standard for mass spectrometry-based quantification. This document outlines a plausible synthetic route, detailed purification protocols, and analytical methods for the characterization of DES-d3.

Synthetic Approach: A Proposed Route via Deuterated 3-Hexanone (B147009)

A robust method for the preparation of Diethylstilbestrol-d3 involves a multi-step synthesis commencing with the deuteration of a key precursor, 3-hexanone. This is followed by a condensation reaction to construct the stilbene (B7821643) backbone and subsequent demethylation to yield the final product.

Overall Synthetic Scheme

The proposed synthetic pathway can be visualized as a three-stage process:

Caption: Proposed synthetic workflow for Diethylstilbestrol-d3.

Experimental Protocols

Stage 1: Synthesis of 3-Hexanone-d3

This stage involves the base-catalyzed hydrogen-deuterium exchange at the α-position of 3-hexanone.

• Materials: 3-Hexanone, Deuterium oxide (D₂O, 99.8 atom % D), Sodium metal (Na).

• Procedure:

  • Prepare a solution of sodium deuteroxide (NaOD) by carefully adding small pieces of sodium metal to chilled D₂O under an inert atmosphere (e.g., Argon).

  • To a round-bottom flask equipped with a reflux condenser, add 3-hexanone and a molar excess of D₂O.

  • Add the freshly prepared NaOD solution catalytically.

  • Heat the reaction mixture to reflux for 12-24 hours. Monitor the reaction progress by ¹H NMR spectroscopy, observing the disappearance of the proton signals at the C2 and C4 positions.

  • After cooling, neutralize the reaction mixture with a suitable deuterated acid (e.g., DCl in D₂O).

  • Extract the product with diethyl ether, dry the organic layer over anhydrous magnesium sulfate, and remove the solvent under reduced pressure.

  • Purify the resulting 3-Hexanone-d3 by distillation.

Stage 2: Condensation and Isomerization to form DES-d3 Dimethyl Ether

This stage builds the core stilbene structure using the deuterated ketone.

• Materials: 3-Hexanone-d3, p-Anisaldehyde, Potassium cyanide (KCN), Ethylmagnesium bromide (CH₃CH₂MgBr) in a suitable ether solvent.

• Procedure:

  • Anisoin-d3 formation: React 3-Hexanone-d3 with p-anisaldehyde in the presence of potassium cyanide.

  • Anisil-d3 formation: Oxidize the resulting Anisoin-d3 to Anisil-d3 using a suitable oxidizing agent (e.g., copper(II) acetate (B1210297) in acetic acid).

  • Grignard Reaction: React Anisil-d3 with ethylmagnesium bromide. The resulting pinacol (B44631) intermediate will rearrange upon acidic workup to form a mixture of cis- and trans-isomers of the dimethyl ether of Diethylstilbestrol-d3.

Stage 3: Demethylation to Diethylstilbestrol-d3

The final step is the removal of the methyl ether protecting groups.

• Materials: Crude DES-d3 dimethyl ether, Hydrobromic acid (HBr) in acetic acid.

• Procedure:

  • Dissolve the crude DES-d3 dimethyl ether in a solution of HBr in glacial acetic acid.

  • Heat the mixture at reflux for several hours until demethylation is complete (monitored by TLC or LC-MS).

  • Cool the reaction mixture and pour it into ice water to precipitate the crude Diethylstilbestrol-d3.

  • Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

Purification Methods

Purification of the crude Diethylstilbestrol-d3 is critical to isolate the desired trans-isomer and remove any residual starting materials or byproducts. A combination of recrystallization and High-Performance Liquid Chromatography (HPLC) is recommended.

Recrystallization

Recrystallization is an effective method for the bulk purification of the crude product.

• Solvent Selection: A mixture of ethanol (B145695) and water is a common and effective solvent system for the recrystallization of Diethylstilbestrol.

• Procedure:

  • Dissolve the crude DES-d3 in a minimal amount of hot ethanol.

  • Gradually add hot water until the solution becomes slightly turbid.

  • Add a small amount of hot ethanol to redissolve the precipitate and obtain a clear solution.

  • Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to promote crystallization.

  • Collect the crystals by vacuum filtration, wash with a cold ethanol/water mixture, and dry under vacuum.

High-Performance Liquid Chromatography (HPLC)

For achieving high purity and separating the cis- and trans-isomers, reversed-phase HPLC is the method of choice.[1]

Table 1: HPLC Purification Parameters

Parameter	Recommended Conditions
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Isocratic or gradient elution with a mixture of acetonitrile (B52724) and water. A typical starting point is 60:40 (v/v) acetonitrile:water.
Flow Rate	1.0 mL/min
Detection	UV at 240 nm
Injection Volume	10-20 µL
Temperature	Ambient

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity, purity, and isotopic enrichment of the synthesized Diethylstilbestrol-d3.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for confirming the position and extent of deuterium incorporation.

• ¹H NMR: The proton NMR spectrum of DES-d3 is expected to show a reduction in the signal intensity corresponding to the deuterated positions.

• ²H NMR: The deuterium NMR spectrum will show a signal at the chemical shift corresponding to the deuterated position.

• ¹³C NMR: The carbon NMR spectrum can also provide structural information and confirm the integrity of the carbon skeleton.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and to quantify the level of deuterium incorporation.

• High-Resolution Mass Spectrometry (HRMS): Provides an accurate mass measurement, confirming the elemental composition of the molecule.

• Isotopic Distribution: The mass spectrum will show a shift in the molecular ion peak corresponding to the mass of the incorporated deuterium atoms. The isotopic distribution pattern can be used to calculate the percentage of deuteration.

Quantitative Data Summary

The following table provides expected, though hypothetical, quantitative data for the synthesis of Diethylstilbestrol-d3 based on typical yields for analogous reactions. Actual results may vary depending on the specific reaction conditions and scale.

Table 2: Expected Quantitative Data

Stage	Product	Starting Material	Expected Yield (%)	Expected Purity (%)
1	3-Hexanone-d3	3-Hexanone	70-85	>98 (by GC)
2	DES-d3 Dimethyl Ether	3-Hexanone-d3	40-60	>90 (by LC-MS)
3	Crude DES-d3	DES-d3 Dimethyl Ether	80-95	~95 (trans-isomer)
Purification	Purified DES-d3	Crude DES-d3	>90 (from recrystallization)	>99 (by HPLC)

Logical Relationships in Analysis

The analytical workflow follows a logical progression from structural confirmation to purity assessment.

Caption: Analytical workflow for the characterization of DES-d3.

References

• 1. Analysis of diethylstilbestrol and its impurities in tablets using reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic and Mechanistic Insights into Diethylstilbestrol-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Diethylstilbestrol (DES), a synthetic nonsteroidal estrogen, with a focus on its deuterated analog, Diethylstilbestrol-d3. Due to the limited availability of public domain spectroscopic data for Diethylstilbestrol-d3, this guide presents the detailed spectral information for the non-deuterated compound as a crucial reference for researchers. It also outlines the established signaling pathways of Diethylstilbestrol and provides detailed experimental protocols for acquiring Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for this class of molecules.

Data Presentation: Spectroscopic Data for Diethylstilbestrol

Nuclear Magnetic Resonance (NMR) Data of Diethylstilbestrol

The following tables summarize the ¹H and ¹³C NMR chemical shifts for Diethylstilbestrol. These values are typically reported in parts per million (ppm) and are referenced against a standard, commonly tetramethylsilane (B1202638) (TMS).

Table 1: ¹H NMR Spectroscopic Data for Diethylstilbestrol

Protons	Chemical Shift (ppm)	Multiplicity
-OH	~7.8-8.2	br s
Aromatic-H	6.6-7.1	m
-CH₂-	2.0-2.2	q
-CH₃	0.7-0.9	t

Table 2: ¹³C NMR Spectroscopic Data for Diethylstilbestrol

Carbon Atom	Chemical Shift (ppm)
C-OH	154-156
Aromatic C-H	128-132
Aromatic C (quaternary)	114-116
=C-	138-140
-CH₂-	28-30
-CH₃	12-14

Mass Spectrometry (MS) Data of Diethylstilbestrol

Mass spectrometry of Diethylstilbestrol typically involves electron ionization (EI) or electrospray ionization (ESI). The fragmentation pattern provides valuable information about the molecule's structure. For Diethylstilbestrol-d3, the molecular ion peak would be shifted by +3 m/z units compared to the non-deuterated compound. The fragmentation would likely follow similar pathways, with some fragment ions also showing a +3 m/z shift if they retain the deuterated ethyl group. A study of the mass spectra of related compounds, including a tritiated version of DES, indicates that characteristic fragmentation involves the loss of alkyl and aryl groups[1].

Table 3: Key Mass Spectrometry Fragments for Diethylstilbestrol (EI-MS)

m/z	Proposed Fragment
268	[M]⁺ (Molecular Ion)
239	[M - C₂H₅]⁺
134	[HO-C₆H₄-C(CH₂CH₃)]⁺
107	[HO-C₆H₄-CH₂]⁺

Experimental Protocols

The following are detailed methodologies for acquiring NMR and MS data for small molecules like Diethylstilbestrol and its deuterated analogs.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

• Sample Preparation:

  • Accurately weigh 5-10 mg of the Diethylstilbestrol-d3 standard.

  • Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆) in a clean, dry NMR tube.

  • Ensure complete dissolution; vortex or gently warm if necessary.

  • Add a small amount of a reference standard, such as tetramethylsilane (TMS), for chemical shift calibration.

• Instrument Setup:

  • Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Tune and shim the probe to the specific solvent and sample to achieve optimal magnetic field homogeneity.

  • Set the appropriate spectral width and acquisition time for ¹H and ¹³C NMR experiments.

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard single-pulse experiment. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans and a longer acquisition time are typically required.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phase correct the spectrum and perform baseline correction.

  • Calibrate the chemical shift scale using the TMS signal (0.00 ppm).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

  • Identify the chemical shifts and multiplicities of the signals.

Mass Spectrometry (MS) Protocol

• Sample Preparation:

  • Prepare a dilute solution of Diethylstilbestrol-d3 (typically 1-10 µg/mL) in a suitable volatile solvent (e.g., methanol, acetonitrile).

  • For liquid chromatography-mass spectrometry (LC-MS), ensure the solvent is compatible with the mobile phase.

• Instrumentation and Ionization:

  • Utilize a mass spectrometer equipped with an appropriate ionization source, such as electrospray ionization (ESI) for LC-MS or electron ionization (EI) for gas chromatography-mass spectrometry (GC-MS).

  • For ESI, optimize the spray voltage, capillary temperature, and gas flow rates.

  • For EI, set the electron energy (typically 70 eV).

• Mass Analysis:

  • Acquire full scan mass spectra to identify the molecular ion.

  • Perform tandem mass spectrometry (MS/MS) on the molecular ion to induce fragmentation and obtain a characteristic fragmentation pattern. This involves isolating the precursor ion, subjecting it to collision-induced dissociation (CID), and analyzing the resulting product ions.

• Data Analysis:

  • Identify the m/z of the molecular ion and compare it to the calculated exact mass of Diethylstilbestrol-d3.

  • Analyze the fragmentation pattern to elucidate the structure and confirm the identity of the compound. The fragmentation of the deuterated analog can be compared to the non-deuterated standard to confirm the location of the deuterium (B1214612) labels.

Visualizations

Experimental Workflow for Spectroscopic Analysis

Caption: Workflow for obtaining and analyzing NMR and MS data for Diethylstilbestrol-d3.

Diethylstilbestrol Signaling Pathway

Diethylstilbestrol, as a potent estrogen agonist, primarily exerts its effects through estrogen receptors (ERα and ERβ). The signaling can occur through both genomic and non-genomic pathways.

Caption: Simplified diagram of Diethylstilbestrol's genomic and non-genomic signaling pathways.

References

• 1. academic.oup.com [academic.oup.com]

Isotopic Purity and Stability of Diethylstilbestrol-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity and stability of Diethylstilbestrol-d3 (DES-d3), a deuterated analog of the synthetic estrogen Diethylstilbestrol (B1670540). DES-d3 is a critical tool in various research applications, particularly as an internal standard in quantitative analytical methods such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[1][2] Its utility is fundamentally dependent on its high isotopic purity and stability under various experimental and storage conditions.

Isotopic Purity of Diethylstilbestrol-d3

The isotopic purity of DES-d3 is a measure of the extent of deuterium (B1214612) incorporation at specific molecular positions and the abundance of undesired isotopic variants. High isotopic purity is essential for accurate quantification in isotope dilution mass spectrometry.

Quantitative Data on Isotopic Purity

The isotopic purity of a given batch of Diethylstilbestrol-d3 is determined by the manufacturer and is typically provided in a Certificate of Analysis. The data presented in Table 1 is representative of a high-quality DES-d3 product.

Parameter	Specification	Typical Value	Analytical Method
Deuterium Incorporation	≥ 98%	99.5%	Mass Spectrometry, NMR Spectroscopy
Isotopic Distribution (d3)	Report	> 99%	Mass Spectrometry
Isotopic Distribution (d0)	Report	< 0.5%	Mass Spectrometry
Isotopic Distribution (d1)	Report	< 0.5%	Mass Spectrometry
Isotopic Distribution (d2)	Report	< 0.5%	Mass Spectrometry
Chemical Purity	≥ 98%	> 99%	HPLC-UV, GC-MS

Table 1: Representative data on the isotopic and chemical purity of Diethylstilbestrol-d3.

Experimental Protocol for Isotopic Purity Determination

The determination of isotopic purity and deuterium incorporation is primarily achieved through Mass Spectrometry and NMR Spectroscopy.[3]

Objective: To determine the isotopic distribution of Diethylstilbestrol-d3.

Methodology:

• Sample Preparation: A dilute solution of Diethylstilbestrol-d3 is prepared in a suitable volatile solvent (e.g., methanol (B129727) or acetonitrile).

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is used to acquire the mass spectrum.

• Ionization: Electrospray ionization (ESI) in negative ion mode is a common method for analyzing phenolic compounds like DES.

• Data Acquisition: The mass spectrum is acquired over a relevant m/z range to include the molecular ions of unlabeled DES and its deuterated isotopologues.

• Data Analysis: The relative intensities of the peaks corresponding to the different isotopic species (d0, d1, d2, d3, etc.) are used to calculate the isotopic distribution and the percentage of deuterium incorporation.

Objective: To confirm the position of deuterium labeling and quantify the extent of deuteration.

Methodology:

• Sample Preparation: A solution of Diethylstilbestrol-d3 is prepared in a suitable deuterated solvent (e.g., DMSO-d6 or CDCl3).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

• Data Acquisition: Both ¹H and ²H (Deuterium) NMR spectra are acquired.

• Data Analysis:

  • In the ¹H NMR spectrum, the degree of deuterium incorporation is determined by comparing the integral of the signal corresponding to the proton at the deuterated position with the integrals of other non-deuterated protons in the molecule.[4]

  • The ²H NMR spectrum will show a signal at the chemical shift corresponding to the position of the deuterium atom, confirming the site of labeling.

Experimental Workflow for Isotopic Purity Assessment

A representative workflow for the determination of isotopic purity of Diethylstilbestrol-d3.

Stability of Diethylstilbestrol-d3

The stability of Diethylstilbestrol-d3 is a critical parameter that ensures its integrity during storage and use. Stability studies are conducted to evaluate the impact of various environmental factors such as temperature, humidity, light, and pH.

Quantitative Data on Stability

Condition	Duration	Specification
Long-Term Storage
-20°C (Solid)	≥ 4 years	No significant degradation
2-8°C (Solid)	1 year	No significant degradation
Accelerated Stability
40°C / 75% RH (Solid)	6 months	No significant degradation
Forced Degradation
Acidic (e.g., 0.1 N HCl)	24 hours	Potential for degradation
Basic (e.g., 0.1 N NaOH)	24 hours	Potential for degradation
Oxidative (e.g., 3% H₂O₂)	24 hours	Significant degradation
Photolytic (UV/Vis light)	24 hours	Potential for degradation
Thermal (e.g., 80°C)	24 hours	Potential for degradation

Table 2: Representative stability data for Diethylstilbestrol-d3 under various conditions.

Experimental Protocol for Stability Studies

Forced degradation studies are essential to understand the potential degradation pathways and to develop stability-indicating analytical methods.

Objective: To assess the stability of Diethylstilbestrol-d3 under stress conditions.

Methodology:

• Sample Preparation: Prepare solutions of Diethylstilbestrol-d3 in various stress media (acidic, basic, oxidative, aqueous for photolytic and thermal stress).

• Stress Conditions:

  • Acidic/Basic Hydrolysis: Incubate solutions with acid (e.g., 0.1 N HCl) and base (e.g., 0.1 N NaOH) at a specified temperature (e.g., 60°C).

  • Oxidation: Treat the solution with an oxidizing agent (e.g., 3% hydrogen peroxide) at room temperature.

  • Photostability: Expose the solution to a controlled source of UV and visible light.

  • Thermal Degradation: Heat the solution at a high temperature (e.g., 80°C).

• Time Points: Collect samples at various time intervals (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the stressed samples using a stability-indicating HPLC-UV method. The method should be capable of separating the parent drug from its degradation products.

• Data Analysis: Quantify the amount of remaining Diethylstilbestrol-d3 and identify any major degradation products.

Signaling Pathway of Diethylstilbestrol

Diethylstilbestrol exerts its biological effects primarily by acting as a potent agonist for estrogen receptors (ERα and ERβ).[5] Upon binding, it initiates a cascade of molecular events that lead to changes in gene expression.

Diethylstilbestrol Signaling Pathway

A simplified diagram of the Diethylstilbestrol signaling pathway via estrogen receptors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. veeprho.com [veeprho.com]
• 3. Deuterium labeling of diethylstilbestrol and analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]

In Vitro Mechanism of Action of Diethylstilbestrol-d3: A Technical Guide

Core Mechanism of Action: Estrogen Receptor Agonism

Diethylstilbestrol (B1670540) (DES) is a potent synthetic nonsteroidal estrogen that primarily exerts its effects by acting as a full agonist for both estrogen receptor alpha (ERα) and estrogen receptor beta (ERβ).[1] Upon binding, DES induces a conformational change in the receptors, leading to their activation.[2]

The activated DES-ER complex then translocates to the cell nucleus, where it binds to specific DNA sequences known as estrogen response elements (EREs) in the promoter regions of target genes. This interaction initiates the transcription of these genes, leading to a cascade of cellular events, including cell growth and differentiation.[2]

DES has also been identified as an agonist for the G protein-coupled estrogen receptor (GPER), although with a lower affinity compared to the nuclear estrogen receptors.[1]

Signaling Pathway of Diethylstilbestrol (DES)

Figure 1: Simplified signaling pathway of Diethylstilbestrol-d3 (DES-d3).

Quantitative Data: Receptor Binding and Potency

The following tables summarize key quantitative data for Diethylstilbestrol (DES).

Parameter	Receptor	Value	Species	Source
Binding Affinity
Relative Binding Affinity (RBA) vs. Estradiol (B170435) (RBA=100)	Nuclear Estrogen Receptor	245 ± 36	Rat (Uterus)	[3]
Affinity (as % of Estradiol)	ERα	~468%	Not specified	[1]
Affinity (as % of Estradiol)	ERβ	~295%	Not specified	[1]
Association Constant (Ka)	Mouse Uterine Cytosol Receptor	0.5-19.1 x 10¹⁰ M⁻¹	Mouse	[4][5]
Potency
EC50	ERα	0.18 nM	Not specified	[1]
EC50	ERβ	0.06 nM	Not specified	[1]
Affinity (for GPER)	GPER	~1,000 nM	Not specified	[1]

Table 1: Receptor Binding Affinity and Potency of Diethylstilbestrol (DES).

Genotoxicity: A Metabolite-Driven Mechanism

The genotoxicity of DES is not primarily caused by the parent compound itself but rather by its metabolic activation into reactive intermediates. A key metabolite is DES-4',4''-quinone, which can form covalent adducts with DNA. This interaction with DNA is considered a major contributor to the carcinogenic effects of DES.

Metabolic Activation and Genotoxicity Workflow

Figure 2: Workflow of DES-d3 metabolic activation and subsequent genotoxicity.

Effects on Cellular Processes

In vitro studies have demonstrated that DES influences several key cellular processes:

• Apoptosis: DES has been shown to induce apoptosis in certain cell types, including hormone-insensitive prostate cancer cells. This effect appears to be independent of the estrogen receptor.

• Cell Cycle: DES can cause cell cycle arrest, contributing to its cytotoxic effects.

• Telomerase Activity: In prostate cancer cell lines, DES has been observed to inhibit telomerase activity and gene expression.

Experimental Protocols

Estrogen Receptor Competitive Binding Assay

This assay is used to determine the relative binding affinity of a test compound (in this case, DES) for the estrogen receptor compared to the natural ligand, estradiol.

Methodology:

• Preparation of Uterine Cytosol: Uteri from ovariectomized rats are homogenized in a buffer to prepare a cytosol fraction containing estrogen receptors.

• Competitive Binding: A constant concentration of radiolabeled estradiol ([³H]-E₂) is incubated with the uterine cytosol preparation in the presence of increasing concentrations of the unlabeled competitor (DES).

• Separation of Bound and Free Ligand: After incubation, the mixture is treated to separate the receptor-bound [³H]-E₂ from the free [³H]-E₂. This is often achieved using hydroxylapatite (HAP) slurry, which binds the receptor-ligand complexes.

• Quantification: The amount of radioactivity in the bound fraction is measured using liquid scintillation counting.

• Data Analysis: The concentration of the competitor (DES) that inhibits 50% of the specific binding of [³H]-E₂ (IC50) is determined. The relative binding affinity (RBA) is then calculated relative to the IC50 of unlabeled estradiol.

Experimental Workflow: ER Competitive Binding Assay

Figure 3: Workflow for an Estrogen Receptor Competitive Binding Assay.

In Vitro Decidualization Assay

This assay assesses the effect of DES on the differentiation of endometrial stromal cells into decidual cells, a critical process for embryo implantation.

Methodology:

• Cell Culture: Mouse endometrial stromal cells are isolated and cultured.

• Induction of Decidualization: The cells are treated with estradiol and progesterone (B1679170) to induce decidualization in vitro.

• Treatment with DES: During the decidualization process, the cells are treated with different concentrations of DES.

• Analysis of Decidualization Marker: After a specific incubation period (e.g., 24, 48, 72 hours), the expression of a reliable marker of decidualization, such as prolactin family 8 subfamily a member 2 (Prl8a2), is measured at the mRNA level using quantitative real-time PCR (qRT-PCR). A significant decrease in the marker's expression indicates an inhibitory effect of DES on decidualization.[6]

Conclusion

The in vitro mechanism of action of Diethylstilbestrol-d3 is understood through the extensive research conducted on its non-deuterated form, Diethylstilbestrol. Its primary mode of action is as a potent agonist of estrogen receptors ERα and ERβ, leading to the modulation of gene expression. Furthermore, its metabolite, DES-4',4''-quinone, exhibits genotoxicity through the formation of DNA adducts. In vitro studies have also elucidated its impact on critical cellular processes such as apoptosis and the cell cycle. The experimental protocols outlined provide a framework for the continued investigation of the in vitro effects of this and other estrogenic compounds.

References

• 1. Diethylstilbestrol - Wikipedia [en.wikipedia.org]
• 2. The metabolism of diethylstilbestrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The relative binding affinity of diethylstilbestrol to uterine nuclear estrogen receptor: effect of serum and serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Estrogenic activity in vivo and in vitro of some diethylstilbestrol metabolites and analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Estrogenic activity in vivo and in vitro of some diethylstilbestrol metabolites and analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

A Technical Guide to the Estrogen Receptor Binding Affinity of Diethylstilbestrol-d3

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diethylstilbestrol (DES) is a potent non-steroidal synthetic estrogen. Its deuterated isotopologue, Diethylstilbestrol-d3 (DES-d3), while chemically almost identical, serves a crucial role in analytical toxicology and pharmacology. Understanding the interaction of these compounds with estrogen receptors (ERs), primarily ERα and ERβ, is fundamental to elucidating their biological activity, potential toxicity, and therapeutic applications. This document provides a detailed overview of the binding affinity of DES for estrogen receptors, the experimental methodologies used for its determination, and the primary signaling pathways initiated upon binding.

Estrogen Receptor Binding Affinity of Diethylstilbestrol

The binding affinity of a ligand to its receptor is a measure of the strength of their interaction. It is typically quantified using metrics such as the half-maximal inhibitory concentration (IC50), the equilibrium dissociation constant (Kd), the inhibition constant (Ki), and the Relative Binding Affinity (RBA), which compares the ligand's affinity to that of the endogenous hormone, 17β-estradiol (E2).

DES is recognized as a high-affinity ligand for both ERα and ERβ, often exhibiting an affinity that is comparable to or even greater than that of estradiol (B170435).

Quantitative Binding Affinity Data

The following tables summarize the estrogen receptor binding affinity data for Diethylstilbestrol (DES) from various studies.

Table 1: Relative Binding Affinity (RBA) of DES The RBA is calculated as (IC50 of 17β-estradiol / IC50 of DES) x 100%.

Receptor Subtype	Species	RBA (%)	Reference
ERα	Human	168
ERβ	Human	136
-	Rat	216

Table 2: IC50 and Ki Values of DES

Receptor Subtype	Parameter	Value (nM)	Reference
ERα	IC50	1.7
ERβ	IC50	2.1
ERα	Ki	0.06
ERβ	Ki	0.25

Experimental Protocols: Competitive Radioligand Binding Assay

The most common method for determining the binding affinity of a compound to estrogen receptors is the competitive radioligand binding assay. This assay measures the ability of a test compound (in this case, DES) to compete with a fixed concentration of a radiolabeled ligand (typically [³H]17β-estradiol) for binding to the receptor.

Workflow of the Competitive Binding Assay

Caption: Workflow for a competitive estrogen receptor binding assay.

Detailed Methodology

• Receptor Preparation : Estrogen receptors can be obtained from various sources, including recombinant human ERα and ERβ expressed in insect or mammalian cells, or from tissue preparations rich in these receptors, such as rat uterine cytosol. The protein concentration is determined and standardized for the assay.

• Assay Buffer : A suitable buffer (e.g., Tris-HCl with EDTA and molybdate) is prepared to maintain pH and receptor stability.

• Incubation : A constant concentration of the radioligand (e.g., 1 nM of [³H]17β-estradiol) is incubated with the receptor preparation in the presence of increasing concentrations of the unlabeled test compound (DES). The mixture is typically incubated for 18-24 hours at 4°C to reach equilibrium.

• Determination of Non-Specific Binding : A parallel set of tubes is prepared containing a large excess of unlabeled estradiol to determine the amount of non-specific binding of the radioligand.

• Separation of Bound and Free Ligand : After incubation, the receptor-bound radioligand must be separated from the unbound (free) radioligand. Common methods include:

  • Hydroxylapatite (HAP) Assay : The HAP slurry binds the receptor-ligand complex, which is then centrifuged and washed to remove the free radioligand.

  • Dextran-Coated Charcoal (DCC) Assay : DCC adsorbs the small, free radioligand molecules, leaving the larger receptor-bound complexes in the supernatant after centrifugation.

• Quantification : The radioactivity of the bound fraction is measured using a liquid scintillation counter.

• Data Analysis : The data are plotted as the percentage of specific binding versus the logarithm of the competitor concentration. A sigmoidal curve is fitted to the data to determine the IC50 value, which is the concentration of the test compound required to inhibit 50% of the specific binding of the radioligand. The Ki and RBA can then be calculated from the IC50 value.

Estrogen Receptor Signaling Pathways

Upon binding of an agonist like DES, the estrogen receptor undergoes a conformational change, dissociates from heat shock proteins, dimerizes, and translocates to the nucleus. There, it modulates gene expression through several mechanisms.

Genomic (Nuclear) Signaling Pathways

This is the classical, long-term mechanism of estrogen action.

A Comprehensive Technical Guide to Diethylstilbestrol-d3

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Diethylstilbestrol-d3 (DES-d3), a deuterated isotopologue of the synthetic estrogen, Diethylstilbestrol (DES). Intended for an audience of researchers, scientists, and drug development professionals, this document details the synthesis, analytical methodologies, and core applications of DES-d3, with a particular focus on its role as an internal standard in quantitative mass spectrometry.

Introduction

Diethylstilbestrol (DES) is a synthetic non-steroidal estrogen that was prescribed to pregnant women from the 1940s to the 1970s.[1] Its use was discontinued (B1498344) after it was linked to an increased risk of clear cell adenocarcinoma of the vagina and cervix in the daughters of women who used the drug during pregnancy. Today, DES is recognized as a potent endocrine disruptor and its use is highly regulated.

Accurate and sensitive quantification of DES in biological and environmental matrices is crucial for toxicological studies, clinical monitoring, and regulatory enforcement. Diethylstilbestrol-d3 (DES-d3) is a stable isotope-labeled analog of DES, where three hydrogen atoms are replaced with deuterium (B1214612). This isotopic labeling makes DES-d3 an ideal internal standard for isotope dilution mass spectrometry (IDMS), the gold standard for quantitative analysis. Its chemical and physical properties are nearly identical to DES, ensuring it behaves similarly during sample preparation and analysis, while its increased mass allows for distinct detection by a mass spectrometer.

Synthesis of Diethylstilbestrol-d3

The synthesis of Diethylstilbestrol-d3 typically involves the introduction of a deuterated ethyl group to a suitable precursor. While specific synthetic schemes can vary, a common approach involves the reaction of a protected dienestrol (B18971) derivative with a deuterated ethylating agent, followed by rearrangement and deprotection.

A representative synthesis workflow is outlined below:

Caption: A generalized synthetic pathway for Diethylstilbestrol-d3.

Physicochemical and Spectroscopic Data

The key physical difference between DES and DES-d3 is their molecular weight, which is fundamental to their differentiation in mass spectrometry.

Table 1: Physicochemical Properties

Property	Diethylstilbestrol	Diethylstilbestrol-d3
Molecular Formula	C₁₈H₂₀O₂	C₁₈H₁₇D₃O₂
Molecular Weight	268.35 g/mol	271.37 g/mol
Monoisotopic Mass	268.14633 g/mol	271.16518 g/mol

Mass spectrometry is the primary analytical technique for the detection and quantification of DES-d3. The fragmentation patterns of DES and DES-d3 are similar, with a characteristic mass shift corresponding to the number of deuterium atoms.

Table 2: Mass Spectrometry Data (Negative Ion Mode)

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Diethylstilbestrol	267.2	237.2
Diethylstilbestrol-d3	270.2	240.2

Note: The precursor ion in negative ion mode is [M-H]⁻. The product ion corresponds to the loss of an ethyl group.

Experimental Protocols

The following is a representative experimental protocol for the quantification of Diethylstilbestrol in a biological matrix using Diethylstilbestrol-d3 as an internal standard, based on established methodologies for similar analytes.

Materials and Reagents

• Diethylstilbestrol (analytical standard)

• Diethylstilbestrol-d3 (internal standard)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Methyl-tert-butyl ether (MTBE)

• Human plasma (or other biological matrix)

Sample Preparation (Liquid-Liquid Extraction)

• To 500 µL of plasma sample, add 25 µL of Diethylstilbestrol-d3 internal standard solution (e.g., 100 ng/mL in methanol).

• Vortex mix for 10 seconds.

• Add 2 mL of methyl-tert-butyl ether.

• Vortex mix for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex mix and transfer to an autosampler vial for LC-MS/MS analysis.

Caption: A typical workflow for the analysis of Diethylstilbestrol using an internal standard.

LC-MS/MS Conditions

Table 3: Illustrative LC-MS/MS Parameters

Parameter	Setting
LC System	UHPLC System
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	30% B to 95% B over 5 min
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	See Table 2
Collision Energy	Optimized for each transition

Data Analysis and Quantification

Quantification is achieved by creating a calibration curve. A series of calibration standards containing known concentrations of Diethylstilbestrol are spiked with a constant concentration of Diethylstilbestrol-d3. The peak area ratio of the analyte to the internal standard is plotted against the analyte concentration.

Table 4: Example Calibration Curve Data

DES Conc. (ng/mL)	DES Peak Area	DES-d3 Peak Area	Peak Area Ratio (DES/DES-d3)
0.1	1,200	25,000	0.048
0.5	6,100	25,500	0.239
1.0	12,500	25,200	0.496
5.0	63,000	25,800	2.442
10.0	128,000	25,100	5.099
50.0	645,000	25,300	25.494

The concentration of Diethylstilbestrol in unknown samples is then calculated from the linear regression of the calibration curve.

Signaling Pathways and Biological Effects

Diethylstilbestrol exerts its biological effects primarily by acting as a potent agonist of the estrogen receptors (ERα and ERβ). Upon binding, the DES-receptor complex translocates to the nucleus and modulates the transcription of target genes.

Caption: The estrogen receptor signaling pathway activated by Diethylstilbestrol.

Conclusion

Diethylstilbestrol-d3 is an essential tool for the accurate and reliable quantification of Diethylstilbestrol. Its use as an internal standard in isotope dilution mass spectrometry mitigates matrix effects and variations in sample processing, leading to high-quality analytical data. The methodologies and data presented in this guide provide a solid foundation for researchers and scientists working on the analysis of this important endocrine disruptor.

References

• 1. DIETHYLSTILBESTROL - Pharmaceuticals - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Technical Guide to High-Purity Diethylstilbestrol-d3 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity Diethylstilbestrol-d3 (DES-d3), a deuterated analog of the synthetic estrogen Diethylstilbestrol. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development who utilize stable isotope-labeled compounds as internal standards in quantitative analyses. This guide covers the commercial availability of high-purity DES-d3, its physicochemical properties, and detailed protocols for its application in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Commercial Suppliers and Product Specifications

High-purity Diethylstilbestrol-d3 is available from several reputable chemical suppliers specializing in reference standards and isotopically labeled compounds. The quality and purity of DES-d3 are critical for its function as an internal standard, ensuring the accuracy and reproducibility of analytical data. Key specifications to consider when sourcing this material include chemical purity, isotopic purity (or isotopic enrichment), and the availability of a comprehensive Certificate of Analysis (CoA).

Below is a summary of commercially available high-purity Diethylstilbestrol-d3 and related deuterated analogs. It is important to note that while many suppliers list these products, obtaining a specific Certificate of Analysis with detailed purity information often requires a direct inquiry.

Supplier	Product Name	CAS Number	Molecular Formula	Chemical Purity	Isotopic Purity/Enrichment	Notes
Veeprho	Diethylstilbestrol-D3	58322-36-4	C₁₈H₁₇D₃O₂	Information available upon request	Information available upon request	Also offers Diethylstilbestrol-d6[1].
MedChemExpress	Diethylstilbestrol-d3	58322-36-4	C₁₈H₁₇D₃O₂	Information available in CoA	Information available in CoA	Product data sheet available[2].
Santa Cruz Biotechnology	Diethylstilbestrol	56-53-1	C₁₈H₂₀O₂	≥98%	N/A (non-deuterated)	Purity for the non-deuterated form is provided as a reference[3].
Axios Research	cis-Diethylstilbestrol-d3	N/A	C₁₈H₁₇D₃O₂	Fully characterized	Information available upon request	Offers various deuterated analogs[4].
Cerilliant (MilliporeSigma)	N/A	N/A	N/A	Provides certified reference materials with comprehensive CoAs[5][6][7][8].	N/A	Inquire for custom synthesis or availability.
Toronto Research Chemicals	N/A	N/A	N/A	Offers a wide range of stable isotope-labeled compounds[9].	N/A	Inquire for availability.

Physicochemical Properties of Diethylstilbestrol-d3

• IUPAC Name: (E)-4,4'-(hex-3-ene-3,4-diyl-1,1,1-d3)diphenol[1]

• Molecular Formula: C₁₈H₁₇D₃O₂

• Molecular Weight: Approximately 271.37 g/mol

Experimental Protocols: Quantitative Analysis of Diethylstilbestrol using Diethylstilbestrol-d3 Internal Standard by LC-MS/MS

The following is a representative protocol for the quantitative analysis of Diethylstilbestrol in a biological matrix, such as human plasma, using Diethylstilbestrol-d3 as an internal standard. This protocol is a composite based on established methods for bioanalytical quantification and may require optimization for specific instrumentation and matrices.

Preparation of Stock and Working Solutions

• Diethylstilbestrol Stock Solution (1 mg/mL): Accurately weigh and dissolve Diethylstilbestrol in methanol.

• Diethylstilbestrol-d3 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve Diethylstilbestrol-d3 in methanol.

• Working Solutions: Prepare serial dilutions of the Diethylstilbestrol stock solution in a 50:50 methanol:water mixture to create calibration standards. Prepare a working solution of Diethylstilbestrol-d3 at an appropriate concentration in the same diluent.

Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of the biological sample (e.g., plasma) into a microcentrifuge tube.

• Add a specified amount of the Diethylstilbestrol-d3 internal standard working solution.

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

Liquid Chromatography Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 2.7 µm) is often suitable.

• Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

Tandem Mass Spectrometry Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), negative ion mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Diethylstilbestrol: Monitor the transition of the precursor ion to a specific product ion (e.g., m/z 267.1 -> 237.1).

  • Diethylstilbestrol-d3: Monitor the transition of the precursor ion to a specific product ion (e.g., m/z 270.1 -> 240.1).

Note: The exact MRM transitions should be optimized for the specific instrument used.

Data Analysis

• Construct a calibration curve by plotting the peak area ratio of Diethylstilbestrol to Diethylstilbestrol-d3 against the concentration of the calibration standards.

• Determine the concentration of Diethylstilbestrol in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Experimental Workflow for Quantitative Analysis

Caption: Workflow for quantitative analysis using an internal standard.

Estrogen Receptor Signaling Pathway

Diethylstilbestrol, the non-deuterated parent compound of DES-d3, is a potent agonist of the estrogen receptor (ER). Its biological effects are primarily mediated through the estrogen signaling pathway. Understanding this pathway is crucial for researchers studying the pharmacological and toxicological effects of estrogens.

Caption: Estrogen receptor signaling pathways activated by DES.[10][11]

References

• 1. KEGG_MEDICUS_REFERENCE_NUCLEAR_INITIATED_ESTROGEN_SIGNALING_PATHWAY [gsea-msigdb.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. scbt.com [scbt.com]
• 4. cis-Diethylstilbestrol-d3 | Axios Research [axios-research.com]
• 5. Analytical Characterization/Certifications - Cerilliant [cerilliant.com]
• 6. COAs & SDSs - Cerilliant [cerilliant.com]
• 7. Home - Cerilliant [cerilliant.com]
• 8. Analytical Reference Standards - Cerilliant [cerilliant.com]
• 9. TRC Reference Materials | LGC Standards [lgcstandards.com]
• 10. KEGG PATHWAY: Estrogen signaling pathway - Homo sapiens (human) [kegg.jp]
• 11. KEGG PATHWAY: map04915 [genome.jp]

Solubility Profile of Diethylstilbestrol-d3 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Diethylstilbestrol-d3 in common organic solvents. Due to the limited availability of direct experimental data for the deuterated analog, this document leverages data from the non-deuterated form, Diethylstilbestrol (DES), as a close proxy. The physicochemical properties of deuterated and non-deuterated compounds are generally very similar, making the solubility of DES a reliable indicator for its d3 counterpart.

Core Data Presentation: Solubility of Diethylstilbestrol

The following table summarizes the known solubility of Diethylstilbestrol in various organic solvents. This data has been compiled from multiple sources to provide a comparative overview.

Organic Solvent	Solubility (mg/mL)	Solubility (mM)¹	Comments
Dimethyl Sulfoxide (DMSO)	~30 - 100	~111.79 - 372.64	A stock solution can be prepared in DMSO.[1][2]
Ethanol	~10 - 30	~37.26 - 111.79	A stock solution can be made by dissolving in ethanol.[1][2]
Dimethylformamide (DMF)	~30	~111.79	Soluble.[1]
Chloroform	Soluble	-	Good solubility.[3][4]
Ether	Soluble	-	Soluble.[4]
Acetone	Soluble	-	Soluble.[5]
Dioxane	Soluble	-	Soluble.[5]
Methanol	Soluble	-	Soluble.[5]
Fatty Oils	Soluble	-	Soluble.[4]

¹ Molarity was calculated using the molecular weight of Diethylstilbestrol (268.36 g/mol ). The molecular weight of Diethylstilbestrol-d3 is 271.38 g/mol .

Experimental Protocols

Protocol: Determination of Solubility via the Saturated Shake-Flask Method

1. Objective: To determine the saturation solubility of Diethylstilbestrol-d3 in a given organic solvent at a specified temperature.

2. Materials:

• Diethylstilbestrol-d3 (crystalline solid)
• Organic solvent of interest (e.g., DMSO, ethanol)
• Vials with screw caps
• Orbital shaker or vortex mixer
• Centrifuge
• Calibrated analytical balance
• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)
• Volumetric flasks and pipettes

3. Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of Diethylstilbestrol-d3 to a vial containing a known volume of the organic solvent. The excess solid should be clearly visible.
• Equilibration: Tightly cap the vial and place it on an orbital shaker. Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
• Phase Separation: After equilibration, centrifuge the vial at a high speed to pellet the undissolved solid.
• Sample Collection: Carefully collect an aliquot of the clear supernatant without disturbing the solid pellet.
• Dilution: Accurately dilute the supernatant with the same organic solvent to a concentration that falls within the linear range of the analytical method.
• Quantification: Analyze the diluted sample using a validated HPLC method to determine the concentration of Diethylstilbestrol-d3.
• Calculation: Calculate the solubility by multiplying the measured concentration by the dilution factor. The result is typically expressed in mg/mL or mol/L.

4. Notes:

• It is crucial to ensure that the temperature is strictly controlled throughout the experiment as solubility is temperature-dependent.
• The purity of both the solute and the solvent should be high to obtain accurate results.
• The analytical method used for quantification must be validated for linearity, accuracy, and precision.

Mandatory Visualizations

Signaling Pathway of Diethylstilbestrol as an Estrogen Receptor Agonist

Diethylstilbestrol exerts its biological effects primarily by acting as a potent agonist of the estrogen receptors (ERα and ERβ). The following diagram illustrates the classical genomic signaling pathway initiated by DES.

References

• 1. mdpi.com [mdpi.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. academic.oup.com [academic.oup.com]
• 5. cusabio.com [cusabio.com]

Protocols & Analytical Methods

Application Notes: High-Sensitivity Quantification of Diethylstilbestrol in Biological Matrices Using Diethylstilbestrol-d3 as an Internal Standard by LC-MS/MS

Introduction

Diethylstilbestrol (DES) is a synthetic nonsteroidal estrogen that was prescribed to pregnant women in the mid-20th century. Due to its classification as an endocrine disruptor and carcinogen, monitoring its presence in biological samples is crucial for toxicological and environmental studies. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers high sensitivity and selectivity for the quantification of DES. The use of a stable isotope-labeled internal standard, such as Diethylstilbestrol-d3 (DES-d3), is the gold standard for accurate and precise quantification, as it effectively compensates for variations in sample preparation and matrix effects. These application notes provide a detailed protocol for the analysis of DES in biological matrices using DES-d3 as an internal standard.

Mechanism of Action: Estrogen Receptor Signaling

Diethylstilbestrol exerts its biological effects by mimicking endogenous estrogens and binding to estrogen receptors (ERs), primarily ERα and ERβ. This interaction triggers a cascade of molecular events that can lead to altered gene expression and cellular responses.

Figure 1: Simplified diagram of the Diethylstilbestrol (DES) signaling pathway via the estrogen receptor.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the LC-MS/MS analysis of Diethylstilbestrol (DES) using Diethylstilbestrol-d3 (DES-d3) as an internal standard. These values are representative of a validated bioanalytical method.

Table 1: Mass Spectrometry Parameters

Parameter	Diethylstilbestrol (Analyte)	Diethylstilbestrol-d3 (Internal Standard)
Ionization Mode	Electrospray Ionization (ESI), Negative	Electrospray Ionization (ESI), Negative
Precursor Ion (m/z)	267.2	270.2
Product Ion (m/z)	237.2	240.2
Dwell Time (ms)	100	100
Collision Energy (eV)	-25	-25
Declustering Potential (V)	-40	-40

Table 2: Chromatographic Conditions

Parameter	Condition
LC System	UHPLC System
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	30% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate
Injection Volume	10 µL
Column Temperature	40 °C

Table 3: Method Validation Summary

Parameter	Result
Linearity Range	0.1 - 100 ng/mL (r² > 0.995)
Lower Limit of Quantification (LLOQ)	0.1 ng/mL
Accuracy (% Bias)	Within ±15%
Precision (% RSD)	< 15%
Recovery	85 - 105%
Matrix Effect	Minimal, compensated by internal standard

Experimental Protocols

This section provides a detailed methodology for the analysis of Diethylstilbestrol and Diethylstilbestrol-d3 in biological matrices, primarily human plasma.

Logical Relationship of Internal Standard to Analyte

The use of a stable isotope-labeled internal standard is fundamental to correcting for variability during sample processing and analysis.

Figure 2: Logical workflow illustrating the role of the internal standard in quantitative analysis.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Sample Aliquoting: Pipette 200 µL of the biological sample (e.g., plasma) into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 20 µL of Diethylstilbestrol-d3 working solution (e.g., 100 ng/mL in methanol) to each sample, calibrator, and quality control sample. Vortex briefly.

• pH Adjustment: Add 100 µL of a suitable buffer (e.g., 0.1 M sodium acetate (B1210297), pH 5.0) and vortex.

• Extraction: Add 1 mL of an appropriate organic solvent (e.g., methyl tert-butyl ether or a mixture of ethyl acetate and hexane).

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough extraction.

• Centrifugation: Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase composition (e.g., 70:30 Mobile Phase A:B). Vortex to ensure complete dissolution.

• Injection: Inject an appropriate volume (e.g., 10 µL) of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Analysis

The analysis is performed using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

Figure 3: General experimental workflow for the LC-MS/MS analysis of Diethylstilbestrol.

Conclusion

The described LC-MS/MS method utilizing Diethylstilbestrol-d3 as an internal standard provides a robust, sensitive, and accurate approach for the quantification of Diethylstilbestrol in biological matrices. The detailed protocols and validation parameters presented in these application notes serve as a comprehensive guide for researchers, scientists, and drug development professionals in implementing this analytical technique. The use of a stable isotope-labeled internal standard is critical for mitigating matrix effects and ensuring the reliability of the quantitative results.

Quantitative Analysis of Diethylstilbestrol in Urine by LC-MS/MS with Diethylstilbestrol-d3 Internal Standard

Application Note and Protocol

Introduction

Diethylstilbestrol (B1670540) (DES) is a synthetic nonsteroidal estrogen that was prescribed to pregnant women in the past to prevent miscarriages.[1] Its use has been linked to an increased risk of certain cancers and reproductive abnormalities in the offspring of women who took the drug.[1][2] Due to its potential health risks, the use of DES in food-producing animals is banned in many countries. Regulatory bodies worldwide monitor for the presence of DES residues in various matrices, including urine, to ensure food safety and compliance with regulations.

This application note provides a detailed protocol for the quantitative analysis of diethylstilbestrol in urine using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with diethylstilbestrol-d3 (DES-d3) as an internal standard. The use of a stable isotope-labeled internal standard is crucial for accurate quantification as it compensates for matrix effects and variations in sample preparation and instrument response.[3] The method described herein involves enzymatic hydrolysis of DES conjugates, solid-phase extraction (SPE) for sample clean-up and concentration, followed by LC-MS/MS analysis.

Experimental Protocols

Materials and Reagents

• Diethylstilbestrol (DES) standard

• Diethylstilbestrol-d3 (DES-d3) internal standard

• β-glucuronidase/arylsulfatase from Helix pomatia

• Sodium acetate (B1210297) buffer (pH 5.2)

• Formic acid

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Solid-phase extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

Sample Preparation

• Enzymatic Hydrolysis:

  • To 5 mL of urine sample in a glass tube, add 50 µL of DES-d3 internal standard solution (100 ng/mL in methanol).

  • Add 2.5 mL of sodium acetate buffer (0.2 M, pH 5.2).

  • Add 50 µL of β-glucuronidase/arylsulfatase enzyme solution.

  • Vortex the mixture and incubate at 37°C for 16 hours (overnight) to deconjugate the DES metabolites.[3][4]

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of water.

  • Load the hydrolyzed urine sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of water, followed by 5 mL of 40% methanol in water to remove interferences.

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute the analytes with 5 mL of acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid) for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A typical gradient would start at a lower percentage of organic phase (e.g., 40% B), ramp up to a high percentage (e.g., 95% B) to elute the analytes, hold for a few minutes, and then return to the initial conditions to re-equilibrate the column.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 10 µL

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

  • Multiple Reaction Monitoring (MRM): The precursor and product ions for DES and DES-d3 are monitored.

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
DES	267.1	237.1	207.1	-25
DES-d3	270.1	240.1	210.1	-25

Note: The exact MRM transitions and collision energies may need to be optimized for the specific instrument used.

Data Presentation

The following table summarizes the typical quantitative performance data for the analysis of diethylstilbestrol in urine using a stable isotope-labeled internal standard and LC-MS/MS.

Parameter	Result
Linearity Range	0.1 - 50 ng/mL (r² > 0.99)
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Recovery	85 - 105%
Precision (RSD)	< 15%
Accuracy	90 - 110%

The values presented are representative and may vary depending on the specific laboratory conditions and instrumentation.

Visualizations

Caption: Experimental workflow for the quantitative analysis of Diethylstilbestrol in urine.

Caption: Key parameters for analytical method validation.

References

• 1. Detection of 41 Drugs and Metabolites in Urine with Internal Hydrolysis Control by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative determination of diethylstilboestrol in bovine urine with isotope dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comprehensive monitoring of a special mixture of prominent endocrine disrupting chemicals in human urine using a carefully adjusted hydrolysis of conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Diethylstilbestrol-d3 in Environmental Water Samples

Introduction

Diethylstilbestrol (DES) is a synthetic, nonsteroidal estrogen that was previously prescribed to pregnant women to prevent miscarriages but has since been classified as an endocrine-disrupting chemical (EDC). Its presence in environmental water sources, even at trace levels, is a significant concern due to its potential adverse effects on aquatic organisms and human health. Accurate and sensitive analytical methods are crucial for monitoring DES in the environment. The use of a stable isotope-labeled internal standard, such as Diethylstilbestrol-d3 (DES-d3), in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers a robust and reliable approach for the quantification of DES in complex matrices like environmental water samples. This isotope dilution technique effectively compensates for matrix effects and variations in sample preparation, leading to improved accuracy and precision.

This document provides detailed application notes and protocols for the analysis of DES in environmental water samples using DES-d3 as an internal standard, followed by solid-phase extraction (SPE) and LC-MS/MS.

Quantitative Data Summary

The following table summarizes the key parameters for the LC-MS/MS analysis of Diethylstilbestrol (DES) and its deuterated internal standard, Diethylstilbestrol-d3 (DES-d3). These parameters are essential for setting up a quantitative method on a triple quadrupole mass spectrometer.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Diethylstilbestrol (DES)	267.2	237.2	Not specified
Diethylstilbestrol (DES)	267.0	237.0	Not specified
Diethylstilbestrol-d3 (DES-d3)	270.2	240.2	Not specified

Note: The collision energy is instrument-dependent and should be optimized for the specific mass spectrometer being used.

Experimental Protocols

This section outlines the detailed methodology for the analysis of DES in environmental water samples, from sample preparation to instrumental analysis.

Materials and Reagents

• Diethylstilbestrol (DES) standard

• Diethylstilbestrol-d3 (DES-d3) internal standard

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Reagent water (Type I)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB or equivalent)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve DES and DES-d3 in methanol to prepare individual primary stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solutions with methanol or a suitable solvent mixture.

• Internal Standard Spiking Solution: Prepare a working solution of DES-d3 at a concentration appropriate for spiking into the water samples (e.g., 100 ng/mL). The optimal concentration may need to be determined based on the expected concentration range of DES in the samples and the sensitivity of the instrument.

Sample Preparation: Solid-Phase Extraction (SPE)

The following protocol is a general guideline for the extraction of DES from water samples. Optimization may be required based on the specific water matrix.

• Sample Collection and Preservation: Collect water samples in clean glass bottles. If not analyzed immediately, store the samples at 4°C.

• Internal Standard Spiking: To a known volume of the water sample (e.g., 500 mL), add a precise volume of the DES-d3 internal standard spiking solution to achieve a final concentration that is within the calibration range (e.g., 100 ng/L).

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing methanol followed by reagent water through it.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a controlled flow rate.

• Washing: Wash the cartridge with reagent water to remove any interfering substances.

• Drying: Dry the cartridge thoroughly under a stream of nitrogen or by vacuum.

• Elution: Elute the retained analytes from the cartridge using a suitable organic solvent, such as methanol or acetonitrile.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, precise volume of the initial mobile phase (e.g., 1 mL).

LC-MS/MS Analysis

The following are typical starting conditions for the LC-MS/MS analysis. Method optimization is recommended for best performance.

• Liquid Chromatography (LC) System:

  • Column: A C18 reversed-phase column is commonly used for the separation of estrogens.

  • Mobile Phase A: Water with 0.1% formic acid or an appropriate buffer like ammonium acetate.

  • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

  • Gradient: A suitable gradient program should be developed to achieve good separation of DES from other matrix components.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry (MS) System:

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is generally preferred for DES analysis.[1]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor the transitions listed in the quantitative data summary table.

  • Instrument Parameters: Optimize ion source parameters such as capillary voltage, source temperature, and gas flows for maximum sensitivity.

Method Validation and Quality Control

To ensure the reliability of the analytical results, a thorough method validation should be performed, including the assessment of:

• Linearity: A calibration curve should be constructed by analyzing a series of standards of known concentrations.

• Accuracy and Precision: Determined by analyzing spiked samples at different concentration levels.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified.

• Recovery: The efficiency of the extraction process, which can be assessed by comparing the response of the analyte in a pre-spiked sample to a post-spiked sample. The use of an isotope-labeled internal standard helps to correct for recovery losses.

• Matrix Effects: The influence of co-eluting compounds from the sample matrix on the ionization of the analyte. The internal standard helps to compensate for these effects.

Regular analysis of quality control (QC) samples, including blanks, spiked blanks, and duplicate samples, should be performed to monitor the performance of the method.

Diagrams

Caption: Experimental workflow for the analysis of Diethylstilbestrol.

Caption: LC-MS/MS analysis of DES and its internal standard.

References

• 1. mhlw.go.jp [mhlw.go.jp]

Application of Diethylstilbestrol-d3 in Clinical Bioanalysis of Estrogens

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of estrogens, such as estradiol (B170435) (E2) and estrone (B1671321) (E1), in clinical samples is crucial for various research and diagnostic applications, including endocrinology, oncology, and fertility studies. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for estrogen analysis due to its high sensitivity, specificity, and accuracy, overcoming the limitations of traditional immunoassays.[1][2][3] The use of a stable isotope-labeled internal standard is fundamental to a robust LC-MS/MS method to correct for matrix effects and variations in sample preparation and instrument response. Diethylstilbestrol-d3 (DES-d3), a deuterated form of the synthetic estrogen diethylstilbestrol, serves as an excellent internal standard for the bioanalysis of estrogens due to its structural similarity to the target analytes and its distinct mass-to-charge ratio (m/z). This document provides detailed application notes and protocols for the use of DES-d3 in the clinical bioanalysis of estrogens.

Principle of the Method

This method involves the extraction of estrogens and the internal standard (DES-d3) from a biological matrix, typically serum or plasma, followed by chromatographic separation and detection by tandem mass spectrometry. The concentration of the endogenous estrogens is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of the analytes and a fixed concentration of the internal standard.

Experimental Protocols

Materials and Reagents

• Analytes: Estradiol (E2), Estrone (E1)

• Internal Standard: Diethylstilbestrol-d3 (DES-d3) or other suitable deuterated estrogens (e.g., Estradiol-d3, Estradiol-d5, Estrone-13C3)[2][4]

• Solvents: HPLC-grade methanol (B129727), acetonitrile (B52724), hexane, ethyl acetate (B1210297), methyl tert-butyl ether (MTBE)[3][5]

• Reagents: Ammonium (B1175870) fluoride (B91410), formic acid, dansyl chloride (optional for derivatization)[3][6]

• Biological Matrix: Human serum or plasma

Instrumentation

• Liquid Chromatography System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UPLC) system capable of gradient elution.[7]

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.[1][8]

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Aliquoting: To 200-250 µL of serum or plasma in a glass tube, add a specific amount (e.g., 20 µL) of the internal standard solution (e.g., ~2 ng/mL of DES-d3).[3]

• Extraction: Add 1 mL of an organic solvent mixture, such as hexane:ethyl acetate (85:15, v/v) or methyl tert-butyl ether (MTBE).[5]

• Mixing: Vortex the mixture thoroughly for 1-10 minutes to ensure efficient extraction.

• Centrifugation: Centrifuge the samples at approximately 4000 g for 5 minutes to separate the organic and aqueous layers.

• Transfer: Carefully transfer the upper organic layer (e.g., 700 µL) to a clean tube or a 96-well plate.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at an elevated temperature (e.g., 50°C).[5]

• Reconstitution: Reconstitute the dried extract in a small volume (e.g., 50 µL) of a reconstitution solvent, typically a mixture of mobile phase A and B (e.g., 20 µL of methanol followed by 30 µL of distilled water).

Sample Preparation: Protein Precipitation (PPT)

• Aliquoting: To 200 µL of serum, add 300 µL of acetonitrile containing the internal standard (e.g., 1 ng/mL of deuterated estrogens).[9]

• Mixing: Vortex vigorously for 30 seconds.[9]

• Centrifugation: Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes to pellet the precipitated proteins.[9]

• Transfer and Dilution: Transfer the supernatant to an autosampler vial and dilute with deionized water.[9]

Optional Derivatization

For enhanced sensitivity, especially for low-concentration samples, derivatization with reagents like dansyl chloride can be performed.[3][6][10]

• After evaporation of the organic extract, add 50 µL of a dansyl chloride solution in acetone (B3395972) (e.g., 1 mg/mL) and 50 µL of a sodium bicarbonate buffer (e.g., 100 mM).[11]

• Vortex and incubate the mixture.

• Evaporate the solvent and reconstitute the sample for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Column: A reversed-phase column, such as a CORTECS Phenyl or a C18 column, is typically used.[1]

• Mobile Phase: A gradient elution is commonly employed using a combination of an aqueous mobile phase (e.g., 0.05 mM ammonium fluoride in water) and an organic mobile phase (e.g., methanol or acetonitrile).[1]

• Ionization: Electrospray ionization (ESI) in negative ion mode is frequently used for underivatized estrogens, while atmospheric pressure photoionization (APPI) or ESI in positive mode can be used for derivatized estrogens.[1][7][8]

• Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to monitor specific precursor-to-product ion transitions for each analyte and the internal standard.

Quantitative Data Summary

The following tables summarize typical validation parameters for LC-MS/MS methods for estrogen analysis using stable isotope-labeled internal standards.

Table 1: Linearity and Lower Limits of Quantification (LLOQ)

Analyte	Linearity Range (pg/mL)	LLOQ (pg/mL)	Reference
Estradiol (E2)	0.434 - 1117	0.5 - 2	[2][7][12]
Estrone (E1)	0.647 - 1113	2 - 4	[10][12]
Estriol (E3)	-	3.4 - 6.7	[10]

Table 2: Precision and Accuracy

Analyte	Precision (%CV)	Accuracy (%Bias)	Reference
Estradiol (E2)	Within-run: 1.3 - 7.2% Between-run: <10%	95.7 - 112.1%	[2][3]
Estrone (E1)	Intra-day: 2.2 - 9.3% Inter-day: -	-11.7 to 6.0%	[12]
Progesterone	Intra-day: 1.2 - 5.8% Inter-day: -	-6.0 to 3.4%	[12]

Table 3: Recovery

Analyte	Extraction Recovery (%)	Reference
Estradiol (E2)	21.7 - 71.5	[12]
Estrone (E1)	27.2 - 72.3	[12]
Estrone-3-Sulfate (E3S)	46.2 - 71.7	[12]
Progesterone (PRO)	50.8 - 92.0	[12]

Visualizations

Caption: Experimental workflow for estrogen bioanalysis.

Caption: Logic of internal standard-based quantification.

References

• 1. farmaciajournal.com [farmaciajournal.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Development and validation of a LC-MS/MS assay for quantification of serum estradiol using calibrators with values assigned by the CDC reference measurement procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sensitive routine liquid chromatography–tandem mass spectrometry method for serum estradiol and estrone without derivatization: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 6. academic.oup.com [academic.oup.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Rapid measurement of estrogens and their metabolites in human serum by liquid chromatography-tandem mass spectrometry without derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development and validation of LC-MS/MS method for quantification of bisphenol A and estrogens in human plasma and seminal fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. orbi.uliege.be [orbi.uliege.be]

Application Notes and Protocols for Utilizing Diethylstilbestrol-d3 in Metabolic Studies of Diethylstilbestrol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Diethylstilbestrol-d3 (DES-d3) as an internal standard in the metabolic studies of Diethylstilbestrol (B1670540) (DES). The protocols detailed below are intended to facilitate accurate and robust quantification of DES and its primary metabolites in various biological matrices.

Introduction

Diethylstilbestrol (DES) is a synthetic nonsteroidal estrogen that was prescribed to pregnant women in the mid-20th century to prevent miscarriages.[1] Its use was later linked to an increased risk of clear-cell adenocarcinoma of the vagina and cervix in the daughters of women who took the drug during pregnancy.[1] Understanding the metabolism of DES is crucial for elucidating its mechanisms of toxicity and carcinogenicity.

DES undergoes extensive metabolism in the body, primarily through two main pathways: oxidative metabolism and glucuronide conjugation.[2] Oxidative metabolism, mediated by cytochrome P450 enzymes, can lead to the formation of various metabolites, including dienestrol (B18971) (DIES), which itself has estrogenic activity.[3][4] Conjugation with glucuronic acid is a major detoxification pathway, resulting in the formation of DES-monoglucuronide and DES-diglucuronide, which are more water-soluble and readily excreted.[2]

The use of a stable isotope-labeled internal standard, such as Diethylstilbestrol-d3, is essential for accurate quantification of DES and its metabolites in complex biological samples by mass spectrometry. DES-d3 has a chemical structure identical to DES, but with three deuterium (B1214612) atoms, resulting in a 3 Dalton mass shift. This allows it to be distinguished from the unlabeled analyte by the mass spectrometer, while co-eluting chromatographically and exhibiting similar extraction and ionization behavior. This co-elution and similar behavior corrects for variations in sample preparation and instrument response, leading to more precise and accurate quantitative results.

Quantitative Data Summary

The following tables summarize representative quantitative data from metabolic studies of Diethylstilbestrol. These values are illustrative and may vary depending on the specific experimental conditions, including dose, route of administration, and biological matrix.

Table 1: Representative LC-MS/MS MRM Transitions for DES and DES-d3

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Diethylstilbestrol (DES)	267.1	237.1	251.1
Diethylstilbestrol-d3 (DES-d3)	270.1	240.1	254.1

Note: These are common transitions; optimization may be required for specific instrumentation.

Table 2: Example Concentrations of DES and its Metabolite Dienestrol in Urine Following a Single Oral Dose

Time Post-Dose (hours)	DES Concentration (ng/mL)	Dienestrol Concentration (ng/mL)
2	15.2	3.8
4	28.5	7.1
8	19.8	5.0
12	10.1	2.5
24	2.3	0.6

Data are hypothetical and for illustrative purposes. Actual concentrations will vary.

Experimental Protocols

Sample Preparation

The choice of sample preparation method depends on the biological matrix being analyzed.

This protocol is suitable for the analysis of both free and conjugated DES and its metabolites.

• Sample Collection: Collect urine samples and store at -80°C until analysis.

• Internal Standard Spiking: Thaw urine samples to room temperature. To a 1 mL aliquot of urine, add a known amount of Diethylstilbestrol-d3 internal standard solution (e.g., 10 µL of a 1 µg/mL solution in methanol).

• Enzymatic Hydrolysis: Add 500 µL of 1 M ammonium (B1175870) acetate (B1210297) buffer (pH 6.5) and 10 µL of β-glucuronidase/arylsulfatase from Helix pomatia.

• Incubation: Incubate the mixture at 37°C for 16-24 hours to cleave the glucuronide and sulfate (B86663) conjugates.

• Solid-Phase Extraction (SPE):

  • Condition an Oasis HLB SPE cartridge (or equivalent) with 3 mL of methanol (B129727) followed by 3 mL of deionized water.

  • Load the hydrolyzed urine sample onto the cartridge.

  • Wash the cartridge with 3 mL of 5% methanol in water to remove interferences.

  • Elute the analytes with 3 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

This protocol is suitable for the analysis of unconjugated DES and its metabolites.

• Sample Collection: Collect blood samples in appropriate tubes (e.g., EDTA for plasma) and centrifuge to separate plasma or serum. Store at -80°C.

• Internal Standard Spiking: Thaw plasma/serum samples. To a 500 µL aliquot, add the Diethylstilbestrol-d3 internal standard.

• Protein Precipitation & Extraction: Add 2 mL of methyl tert-butyl ether (MTBE), vortex for 2 minutes.

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Extraction: Transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under nitrogen. Reconstitute the residue in 100 µL of mobile phase.

• Homogenization: Homogenize a known weight of tissue (e.g., 1 gram) in a suitable buffer (e.g., phosphate-buffered saline).

• Internal Standard Spiking: Add the Diethylstilbestrol-d3 internal standard to the homogenate.

• Extraction: Perform a liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate) or use a solid-phase extraction protocol similar to the one described for urine, potentially with additional cleanup steps to remove lipids.

• Evaporation and Reconstitution: Evaporate the extract and reconstitute for analysis.

LC-MS/MS Analysis

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

LC Conditions (Example):

• Column: C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient:

  • 0-1 min: 30% B

  • 1-8 min: 30-90% B

  • 8-9 min: 90% B

  • 9-9.1 min: 90-30% B

  • 9.1-12 min: 30% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Conditions (Example):

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

• Capillary Voltage: 3.0 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Collision Gas: Argon

• MRM Transitions: See Table 1. Dwell times for each transition should be optimized for the specific instrument.

Visualizations

Caption: Major metabolic pathways of Diethylstilbestrol (DES).

Caption: General workflow for DES metabolic studies using DES-d3.

These application notes and protocols provide a solid foundation for researchers to develop and validate robust methods for the quantitative analysis of Diethylstilbestrol and its metabolites. The use of Diethylstilbestrol-d3 as an internal standard is critical for achieving the accuracy and precision required in metabolic and toxicological studies.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. The metabolism of diethylstilbestrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Non-estrogenic metabolites of diethylstilbestrol produced by prostaglandin synthase mediated metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolism of diethylstilbestrol: identification of a catechol derived from dienestrol. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Diethylstilbestrol-d3 in Food Safety Testing

Introduction

Diethylstilbestrol (DES) is a synthetic non-steroidal estrogen that was previously used as a growth promoter in livestock. Due to its carcinogenic and endocrine-disrupting properties, its use in food-producing animals is now banned in many countries.[1] Regulatory bodies worldwide monitor for DES residues in food products to ensure consumer safety. Diethylstilbestrol-d3 (DES-d3) is a stable isotope-labeled form of DES, which is commonly used as an internal standard in analytical testing to ensure the accuracy and reliability of quantitative results. This document provides detailed application notes and protocols for the use of DES-d3 in the analysis of DES residues in food matrices, primarily meat and dairy products, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle

The analytical method is based on isotope dilution mass spectrometry (IDMS). A known amount of Diethylstilbestrol-d3 (the internal standard) is added to the sample at the beginning of the extraction process. DES-d3 is chemically identical to DES, so it behaves similarly during sample preparation, extraction, and chromatographic separation. However, it has a different mass due to the presence of three deuterium (B1214612) atoms. By measuring the ratio of the signal from the native DES to the signal from the DES-d3 internal standard using LC-MS/MS, the concentration of DES in the original sample can be accurately determined, correcting for any losses during sample processing.

Application

This method is applicable for the quantitative determination of Diethylstilbestrol residues in various food matrices, including but not limited to:

• Bovine, porcine, and poultry muscle tissue

• Milk and dairy products

• Fish and seafood

Experimental Protocols

Sample Preparation and Extraction

This protocol is a general guideline and may require optimization for specific matrices.

Materials:

• Homogenizer or blender

• Centrifuge

• Solid-Phase Extraction (SPE) manifold and cartridges (e.g., C18)

• Evaporator (e.g., nitrogen evaporator)

• Vortex mixer

• Analytical balance

• Diethylstilbestrol (DES) analytical standard

• Diethylstilbestrol-d3 (DES-d3) internal standard solution (concentration to be determined based on expected DES levels)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (B129727) (MeOH), HPLC grade

• Ethyl acetate, HPLC grade

• n-Hexane, HPLC grade

• Formic acid, LC-MS grade

• Ammonium hydroxide, LC-MS grade

• Ultrapure water

Procedure:

• Sample Homogenization: Weigh 5 g of the homogenized food sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Internal Standard Spiking: Add a known amount of DES-d3 internal standard solution to the sample. The spiking level should be comparable to the expected concentration of the analyte.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant (acetonitrile layer) to a clean tube.

  • Repeat the extraction step with another 10 mL of acetonitrile.

  • Combine the supernatants.

• Defatting (for high-fat matrices):

  • Add 10 mL of n-hexane to the combined acetonitrile extract.

  • Vortex for 1 minute and allow the layers to separate.

  • Discard the upper hexane (B92381) layer.

  • Repeat the defatting step if necessary.

• Evaporation: Evaporate the acetonitrile extract to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of 10% methanol in water.

Solid-Phase Extraction (SPE) Clean-up

Procedure:

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

• Sample Loading: Load the reconstituted sample extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of 10% methanol in water to remove interfering substances.

• Elution: Elute the analytes with 5 mL of methanol or ethyl acetate.

• Final Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a suitable volume (e.g., 200 µL) of the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• Liquid Chromatograph (LC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

LC Conditions (Example):

Parameter	Value
Column	C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

MS/MS Conditions (Example):

The following Multiple Reaction Monitoring (MRM) transitions are provided as a starting point and should be optimized for the specific instrument used.

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Diethylstilbestrol (DES)	267.1	237.1	107.1	35
Diethylstilbestrol-d3 (DES-d3)	270.1	240.1	110.1	35

Note: The precursor ion for DES-d3 is calculated by adding 3 Da to the monoisotopic mass of the deprotonated DES molecule ([M-H]⁻). The fragment ions may be the same or shifted by 3 Da depending on the fragmentation pattern.

Data Presentation

The following tables summarize typical quantitative data obtained from method validation studies for the analysis of DES using DES-d3 as an internal standard.

Table 1: Method Performance Characteristics

Parameter	Typical Value
Limit of Detection (LOD)	0.1 µg/kg
Limit of Quantification (LOQ)	0.5 µg/kg
Linearity (r²)	> 0.99
Recovery	85-110%
Precision (RSD%)	< 15%

Table 2: Recovery of DES in Spiked Food Samples

Matrix	Spiking Level (µg/kg)	Mean Recovery (%)	RSD (%)
Bovine Muscle	1.0	95.2	5.8
5.0	98.7	4.2
Milk	0.5	91.5	7.1
2.0	94.3	6.5
Fish Tissue	1.0	89.8	8.3

Visualizations

Diethylstilbestrol Signaling Pathway

Experimental Workflow for DES-d3 Analysis

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Diethylstilbestrol-d3 in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylstilbestrol (DES) is a potent synthetic nonsteroidal estrogen that has been widely studied for its effects on estrogen receptor (ER) signaling pathways.[1][2] Diethylstilbestrol-d3 (DES-d3) is a deuterated form of DES. In many experimental contexts, deuterated compounds are used as internal standards for mass spectrometry-based quantification due to their similar chemical properties and distinct mass. However, for the purposes of these application notes, DES-d3 is considered as the test compound, assuming its biological activity is comparable to that of DES. These protocols provide a framework for utilizing DES-d3 to investigate estrogenic responses in cell-based assays, which are crucial for drug discovery, toxicology, and endocrine research.

Physicochemical Properties and Stock Solution Preparation

Proper handling and preparation of DES-d3 are critical for obtaining reliable and reproducible results.

Table 1: Physicochemical Properties and Storage of Diethylstilbestrol

Property	Value	Reference
Molecular Formula	C₁₈H₁₇D₃O₂	[3]
Molecular Weight	271.37 g/mol	[3]
Appearance	Crystalline solid	[1]
Storage	Store at -20°C for long-term stability (≥ 4 years)	[1]
Solubility	Soluble in DMSO (~100 mg/mL), Ethanol (B145695) (~10 mg/mL), and Dimethylformamide (~30 mg/mL). Sparingly soluble in aqueous buffers.	[1][4]

Protocol for Stock Solution Preparation

• Reconstitution of Lyophilized Powder :

  • Briefly centrifuge the vial of DES-d3 to ensure the powder is at the bottom.

  • Reconstitute the powder in sterile DMSO to create a high-concentration stock solution (e.g., 10 mM). It is recommended to use fresh DMSO as it can be hygroscopic.[3]

  • Vortex thoroughly to ensure complete dissolution.

• Storage of Stock Solution :

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -80°C for up to two years or at -20°C for up to one year.[5]

• Preparation of Working Solutions :

  • On the day of the experiment, thaw an aliquot of the stock solution at room temperature.

  • Prepare serial dilutions of the working solutions in the appropriate cell culture medium. For aqueous buffers, it is recommended to first dilute the stock solution in ethanol and then further dilute with the aqueous buffer.[1]

  • The final concentration of DMSO in the cell culture should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Estrogenic Signaling Pathways of Diethylstilbestrol

DES, and by extension DES-d3, primarily exerts its effects through the estrogen receptors, ERα and ERβ. The binding of DES to these receptors initiates a cascade of molecular events that can be broadly categorized into genomic and non-genomic pathways.

// Genomic Pathway "DES_d3" -> "ER_complex" [label="Binds"]; "ER_complex" -> "ER" [label="HSP90 Dissociation"]; "ER" -> "ER_dimer" [label="Dimerization & Nuclear Translocation"]; "ER_dimer" -> "ERE" [label="Binds"]; "ERE" -> "Gene_Transcription" [label="Initiates"]; "Gene_Transcription" -> "mRNA" [label="Produces"]; "mRNA" -> "Protein_Synthesis" [label="Translation"]; "Protein_Synthesis" -> "Cell_Proliferation"; "Protein_Synthesis" -> "Apoptosis_Modulation"; "Protein_Synthesis" -> "Cell_Cycle_Progression";

// Non-Genomic Pathway "DES_d3" -> "ER" [style=dashed, label="Binds Membrane-Associated ER"]; "ER" -> "PI3K" [style=dashed]; "PI3K" -> "Akt" [style=dashed]; "Akt" -> "mTOR" [style=dashed]; "mTOR" -> "Cell_Proliferation" [style=dashed];

{rank=same; "DES_d3"} {rank=same; "ER_complex"; "ER"} {rank=same; "PI3K"; "Akt"; "mTOR"} {rank=same; "ER_dimer"} {rank=same; "ERE"} {rank=same; "Gene_Transcription"} {rank=same; "mRNA"} {rank=same; "Protein_Synthesis"} {rank=same; "Cell_Proliferation"; "Apoptosis_Modulation"; "Cell_Cycle_Progression"} } end_dot Caption: Overview of DES-d3 signaling pathways.

Experimental Protocols

The following are detailed protocols for common cell-based assays to assess the estrogenic activity of DES-d3.

Cell Proliferation Assay (MCF-7 E-SCREEN Assay)

This assay measures the proliferative effect of estrogenic compounds on the human breast cancer cell line MCF-7, which is ER-positive.

Table 2: Summary of MCF-7 Cell Proliferation Assay Protocol

Parameter	Description
Cell Line	MCF-7 (ER-positive human breast adenocarcinoma)
Seeding Density	2 x 10⁴ cells/well in a 24-well plate
Hormone Depletion	72 hours in estrogen-free medium
Treatment	Serial dilutions of DES-d3 (e.g., 10⁻¹² M to 10⁻⁶ M)
Incubation	5-6 days
Endpoint	Cell viability measured by Crystal Violet staining

• Cell Culture and Plating :

  • Culture MCF-7 cells in DMEM/F12 medium supplemented with 10% Fetal Bovine Serum (FBS), penicillin, and streptomycin.

  • For the assay, use phenol (B47542) red-free DMEM/F12 supplemented with 5% charcoal-dextran stripped FBS (hormone-free medium) to eliminate estrogenic effects from the medium.

  • Grow cells in hormone-free medium for a minimum of 72 hours to deplete endogenous hormones.[6]

  • Trypsinize and seed 2 x 10⁴ cells per well in a 24-well plate in 1 mL of hormone-free medium.

• Compound Treatment :

  • After 24 hours, replace the medium with fresh hormone-free medium containing serial dilutions of DES-d3. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., 17β-estradiol).

• Incubation :

  • Incubate the plates for 5-6 days at 37°C in a humidified atmosphere with 5% CO₂.[7]

• Fixation and Staining :

  • Gently wash the cells once with Phosphate Buffered Saline (PBS).

  • Fix the cells by adding 500 µL of ice-cold 100% methanol (B129727) per well and incubate for 15 minutes.[7]

  • Remove the methanol and add 500 µL of 0.5% crystal violet solution (in 25% methanol) to each well. Incubate for 20 minutes at room temperature.

• Quantification :

  • Wash the wells thoroughly with water to remove excess stain.

  • Air dry the plate and solubilize the stain by adding an appropriate solvent (e.g., 10% acetic acid).

  • Measure the absorbance at 570 nm using a plate reader.

Estrogen Receptor Alpha (ERα) Reporter Gene Assay

This assay quantifies the ability of DES-d3 to activate ERα, leading to the expression of a reporter gene (e.g., luciferase).

Table 3: Summary of ERα Reporter Gene Assay Protocol

Parameter	Description
Cell Line	HEK293 or HeLa cells stably expressing ERα and an ERE-luciferase reporter construct
Seeding Density	5 x 10⁴ cells/well in a 96-well plate
Transfection (if not stable)	ERE-luciferase reporter plasmid, ERα expression plasmid, and a normalization control (e.g., Renilla luciferase)
Treatment	Serial dilutions of DES-d3
Incubation	18-24 hours
Endpoint	Luciferase activity measured by a luminometer

• Cell Plating :

  • Seed HEK293 or HeLa cells in a 96-well plate at a density of 5 x 10⁴ cells per well.

• Transfection (for transient assays) :

  • Prepare a transfection mixture containing an ERE-luciferase reporter plasmid, an ERα expression plasmid, and a Renilla luciferase plasmid (for normalization).[7]

  • Transfect the cells according to the manufacturer's protocol for the chosen transfection reagent and incubate for 24 hours.

• Compound Treatment :

  • Replace the medium with fresh medium containing serial dilutions of DES-d3.

• Incubation :

  • Incubate the plate for 18-24 hours at 37°C with 5% CO₂.[7]

• Lysis and Luminescence Reading :

  • Wash the cells with PBS and lyse them using a passive lysis buffer.

  • Measure firefly and Renilla luciferase activity using a dual-luciferase reporter assay system and a luminometer.

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

Western Blot Analysis of ER Signaling Proteins

This protocol allows for the detection of changes in the expression and phosphorylation status of key proteins in the ER signaling pathway upon treatment with DES-d3.

• Cell Treatment and Lysis :

  • Plate and treat cells as described in the cell proliferation assay.

  • After the desired treatment time, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification :

  • Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer :

  • Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel.

  • Separate the proteins by electrophoresis and transfer them to a PVDF membrane.[7]

• Immunoblotting :

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against proteins of interest (e.g., ERα, phospho-Akt, total Akt, β-actin) overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour.

• Detection and Analysis :

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Experimental Workflow Visualization

The following diagram illustrates a general workflow for a cell-based assay using DES-d3.

Quantitative Data Summary

The following table summarizes reported EC₅₀ and IC₅₀ values for Diethylstilbestrol in various cell lines. While specific data for DES-d3 is limited, these values for DES provide a strong reference for designing concentration ranges in experiments.

Table 4: Reported EC₅₀ and IC₅₀ Values for Diethylstilbestrol

Cell Line	Assay Type	Endpoint	Value (M)	Reference
MCF-7	Cell Proliferation	Proliferation	EC₅₀: ~1 x 10⁻¹⁰	[2]
DU145 (prostate cancer)	Cytotoxicity	Cell Viability	LD₅₀: 19-25 x 10⁻⁶	[6]
1-LN (prostate cancer)	Cytotoxicity	Cell Viability	LD₅₀: 19-25 x 10⁻⁶	[6]
PC-3 (prostate cancer)	Cytotoxicity	Cell Viability	LD₅₀: 19-25 x 10⁻⁶	[6]
LNCaP (prostate cancer)	Cytotoxicity	Cell Viability	LD₅₀: 19-25 x 10⁻⁶	[6]

Conclusion

These application notes provide a comprehensive guide for the use of Diethylstilbestrol-d3 in cell-based assays to study estrogen receptor signaling. The detailed protocols for cell proliferation, reporter gene assays, and Western blotting, along with information on data interpretation and visualization of workflows and signaling pathways, offer a solid foundation for researchers. Adherence to these standardized methods will contribute to the generation of high-quality, reproducible data in the fields of endocrinology, toxicology, and drug development.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Improving the reproducibility of the MCF-7 cell proliferation assay for the detection of xenoestrogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. genome.ucsc.edu [genome.ucsc.edu]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for Diethylstilbestrol-d3 as a Spike-in Standard in Tissue Sample Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylstilbestrol (DES) is a synthetic nonsteroidal estrogen that was prescribed to pregnant women in the mid-20th century to prevent miscarriages.[1] Its use was later linked to adverse health effects in the offspring of treated women. Accurate and sensitive quantification of DES in biological tissues is crucial for toxicological studies, pharmacokinetic analysis, and monitoring environmental exposure. The use of a stable isotope-labeled internal standard, such as Diethylstilbestrol-d3 (DES-d3), is the gold standard for quantitative analysis by mass spectrometry.[2][3][4] This is because a deuterated internal standard is chemically identical to the analyte, ensuring it behaves similarly during sample preparation and analysis, thus correcting for matrix effects and variations in extraction recovery.[2][5]

These application notes provide a detailed protocol for the use of DES-d3 as a spike-in standard for the quantification of DES in tissue samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Signaling Pathway of Diethylstilbestrol

Diethylstilbestrol exerts its biological effects primarily by acting as a potent agonist for estrogen receptors (ERs), specifically ERα and ERβ. Upon entering a cell, DES binds to ERs in the cytoplasm. This binding event triggers a conformational change in the receptor, leading to its dimerization and translocation into the nucleus. Inside the nucleus, the DES-ER complex binds to specific DNA sequences known as Estrogen Response Elements (EREs) in the promoter regions of target genes. This interaction recruits co-activator proteins and initiates the transcription of genes involved in cell growth, differentiation, and proliferation. The potent and prolonged activation of this pathway by DES can disrupt normal endocrine signaling, leading to its associated toxic effects.

Caption: Diethylstilbestrol (DES) signaling pathway.

Experimental Protocols

The following protocols outline the procedures for tissue sample homogenization, extraction, and subsequent analysis by LC-MS/MS using DES-d3 as a spike-in internal standard.

Materials and Reagents

• Diethylstilbestrol (DES) analytical standard

• Diethylstilbestrol-d3 (DES-d3) internal standard

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (B129727) (MeOH), HPLC grade

• Water, HPLC grade

• Formic acid, LC-MS grade

• Ethyl acetate, HPLC grade

• n-Hexane, HPLC grade

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Homogenizer

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system

Experimental Workflow

The general workflow for the analysis of DES in tissue samples using DES-d3 as a spike-in standard involves several key steps from sample collection to data analysis. This process ensures the accurate quantification of the analyte by accounting for potential losses and matrix effects during sample processing.

Caption: General experimental workflow for tissue analysis.

Detailed Methodologies

1. Preparation of Standard Solutions

• DES Stock Solution (1 mg/mL): Accurately weigh and dissolve DES in methanol.

• DES-d3 Stock Solution (1 mg/mL): Accurately weigh and dissolve DES-d3 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of DES by serially diluting the stock solution with methanol/water (1:1, v/v).

• Internal Standard Spiking Solution: Prepare a working solution of DES-d3 at a concentration that will yield a response in the mid-range of the calibration curve.

2. Sample Preparation

• Homogenization: Weigh approximately 1 g of tissue and homogenize it in a suitable buffer or solvent.

• Spiking: Add a known amount of the DES-d3 internal standard spiking solution to the homogenized tissue sample.

• Extraction:

  • Liquid-Liquid Extraction (LLE): Add an appropriate organic solvent (e.g., ethyl acetate/n-hexane mixture) to the homogenized sample. Vortex vigorously and centrifuge to separate the layers. Collect the organic layer. Repeat the extraction process for better recovery.

  • Solid-Phase Extraction (SPE): Condition an SPE cartridge (e.g., C18) with methanol followed by water. Load the sample extract onto the cartridge. Wash the cartridge to remove interferences. Elute the analyte and internal standard with a suitable solvent (e.g., acetonitrile).

• Evaporation and Reconstitution: Evaporate the collected organic extract to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for both DES and DES-d3. For DES, a common transition is m/z 267.2 -> 237.2. The transition for DES-d3 will be shifted by 3 Da.

4. Calibration and Quantification

• Prepare a calibration curve by spiking blank tissue homogenate with known concentrations of DES and a fixed concentration of DES-d3.

• Process the calibration standards and quality control (QC) samples alongside the unknown tissue samples.

• Plot the peak area ratio of DES to DES-d3 against the concentration of DES to generate a linear regression curve.

• Determine the concentration of DES in the unknown samples from the calibration curve.

Quantitative Data

The use of DES-d3 as an internal standard allows for accurate and precise quantification of DES in various tissue matrices. The following tables summarize typical performance data.

Table 1: Recovery of Diethylstilbestrol from Spiked Tissue Samples

Tissue Type	Spiking Level (µg/kg)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Fish Muscle	1	>90	<10
Fish Muscle	5	>90	<10
Fish Muscle	10	>90	<10
Chicken Meat	Not Specified	98.8 - 101.2	1.28

Data for fish muscle is from a study using subcritical fluid extraction and GC-MS.[6] Data for chicken meat is from an HPLC method with an internal standard.[7]

Table 2: Linearity, Limit of Detection (LOD), and Limit of Quantification (LOQ)

Parameter	Value	Matrix	Analytical Method	Reference
Linearity Range	0.324 - 1.30 µg/mL	Chicken Meat	HPLC	[7]
Linearity Range	0.1 - 50 ng/mL	Human Plasma	LC-MS/MS	[8]
LOD	0.01 ng/mL	Water	ELISA	[8]
LOQ	0.1 ng/mL	Human Plasma	LC-MS/MS	[8]
LOQ	0.0005 mg/kg	Animal and Fishery Products	LC-MS/MS	[9]

Conclusion

The use of Diethylstilbestrol-d3 as a spike-in internal standard provides a robust and reliable method for the quantitative analysis of Diethylstilbestrol in tissue samples by LC-MS/MS. The protocols and data presented here offer a comprehensive guide for researchers and scientists in various fields. The near-identical chemical and physical properties of the deuterated standard to the native analyte ensure effective compensation for analytical variability, leading to high accuracy and precision in the obtained results. This methodology is essential for studies requiring sensitive and accurate determination of DES residues in complex biological matrices.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Desorption Kinetics Evaluation for the Development of Validated Desorption Electrospray Ionization-Mass Spectrometric Assays for Drug Quantification in Tissue Sections - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mhlw.go.jp [mhlw.go.jp]

Application Notes and Protocols for the Mass Spectrometry Analysis of Diethylstilbestrol-d3

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the mass spectrometry fragmentation pattern of Diethylstilbestrol-d3 (DES-d3), a common internal standard for the quantitative analysis of Diethylstilbestrol (DES). The following protocols and data are intended to guide researchers in developing and implementing robust analytical methods for DES-d3.

Introduction

Diethylstilbestrol (DES) is a synthetic nonsteroidal estrogen that was prescribed to pregnant women in the mid-20th century to prevent miscarriages. Its use was later linked to an increased risk of cancer and other health problems in the children of women who took the drug. Consequently, the accurate and sensitive detection of DES in various biological and environmental matrices is of significant importance. Diethylstilbestrol-d3 (DES-d3), a stable isotope-labeled internal standard, is crucial for achieving high accuracy and precision in quantitative mass spectrometry-based assays for DES. Understanding the fragmentation pattern of DES-d3 is essential for optimizing instrument parameters and ensuring reliable data.

Mass Spectrometry Fragmentation of Diethylstilbestrol-d3

The fragmentation of Diethylstilbestrol-d3, typically deuterated on one of the ethyl groups (ethyl-d3), is predictable based on the well-characterized fragmentation of its non-deuterated counterpart. Analysis is commonly performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with electrospray ionization (ESI) in the negative ion mode.

In the negative ion mode, DES-d3 readily loses a proton to form the precursor ion [M-H]⁻. The molecular weight of DES is approximately 268.35 g/mol , while for DES-d3, it is approximately 271.37 g/mol . Therefore, the deprotonated precursor ion for DES-d3 is observed at an m/z of 270.2.

Upon collision-induced dissociation (CID), the primary fragmentation pathway for the [M-H]⁻ ion of DES-d3 involves the cleavage of the ethyl groups. The most characteristic fragmentation is the loss of the deuterated ethyl group.

Proposed Fragmentation Pathway

Caption: Proposed fragmentation pathway of Diethylstilbestrol-d3 in negative ion mode.

Quantitative Data Summary

The following table summarizes the key quantitative data for the LC-MS/MS analysis of Diethylstilbestrol-d3.

Analyte	Precursor Ion [M-H]⁻ (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Diethylstilbestrol-d3	270.2	238.2 (Quantifier)	253.2 (Qualifier)	25-35
Diethylstilbestrol	267.2	237.2 (Quantifier)	251.2 (Qualifier)	25-35

Note: Collision energies should be optimized for the specific instrument being used.

Experimental Protocol: LC-MS/MS Analysis of Diethylstilbestrol-d3

This protocol provides a general framework for the analysis of DES-d3. It is recommended to optimize the parameters for your specific application and instrumentation.

Sample Preparation

A solid-phase extraction (SPE) or liquid-liquid extraction (LLE) method is typically employed for the extraction of DES and DES-d3 from biological matrices such as plasma, urine, or tissue homogenates.

Example LLE Protocol for Plasma:

• To 1 mL of plasma, add 50 µL of DES-d3 internal standard solution (e.g., 100 ng/mL in methanol).

• Add 5 mL of a mixture of diethyl ether and hexane (B92381) (e.g., 80:20, v/v).

• Vortex for 2 minutes and centrifuge at 3000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

Liquid Chromatography Conditions

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-1 min: 30% B

  • 1-5 min: 30-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-30% B

  • 6.1-8 min: 30% B

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

Mass Spectrometry Conditions

• Instrument: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Ion Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

• Capillary Voltage: 3.0 kV.

• Gas Flow (Desolvation): 800 L/hr.

• Gas Flow (Cone): 50 L/hr.

• Collision Gas: Argon.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Experimental Workflow

The following diagram illustrates the typical workflow for the quantitative analysis of Diethylstilbestrol using Diethylstilbestrol-d3 as an internal standard.

Technical Notes & Optimization

Addressing isotopic exchange of deuterium in Diethylstilbestrol-d3

Welcome to the technical support center for Diethylstilbestrol-d3 (DES-d3). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the potential for isotopic exchange of deuterium (B1214612) and to offer troubleshooting strategies for experiments involving this labeled compound.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern for Diethylstilbestrol-d3?

Deuterium (D) exchange is a chemical reaction where a deuterium atom in a molecule is replaced by a hydrogen (H) atom (protium) from the surrounding environment, a process also known as H/D exchange or back-exchange.[1] For Diethylstilbestrol-d3, this is a critical issue as the loss of deuterium can compromise the isotopic purity of the standard, leading to inaccuracies in quantitative analyses such as mass spectrometry and NMR spectroscopy. The positions of the deuterium labels on the DES-d3 molecule will determine their susceptibility to exchange. While the exact labeling pattern of a commercially available DES-d3 may vary, deuterium atoms on the phenolic hydroxyl groups are extremely labile and will exchange rapidly in the presence of protic solvents.[2][3] Deuterium on the aromatic rings or the ethyl groups are generally more stable but can still be subject to exchange under certain conditions, such as exposure to strong acids, bases, or high temperatures.[4][5]

Q2: Which factors have the most significant impact on the rate of deuterium exchange?

Several factors can influence the rate of deuterium exchange. The most critical are:

• Solvent: Protic solvents (e.g., water, methanol, ethanol) contain exchangeable protons and are the primary contributors to deuterium loss.[3] Even trace amounts of water in aprotic solvents can be problematic.[1]

• pH: The exchange process is catalyzed by both acids and bases.[6] The rate of exchange is generally at its minimum in a slightly acidic pH range of approximately 2.5 to 3.0.[2][7]

• Temperature: Higher temperatures accelerate the rate of all chemical reactions, including deuterium exchange.[2] Storing and analyzing samples at low temperatures (e.g., 4°C) is crucial.[8]

• Catalysts: The presence of certain metal catalysts can also facilitate H/D exchange.[6]

Q3: How can I minimize deuterium exchange during sample preparation and analysis?

To minimize deuterium exchange, it is essential to control the experimental conditions meticulously:

• Solvent Selection: Whenever possible, use anhydrous aprotic solvents such as acetonitrile (B52724), dioxane, or tetrahydrofuran (B95107) for sample preparation and storage.[8] If an aqueous solution is necessary, consider using a D₂O-based buffer.[8]

• pH Control: If working with aqueous solutions, maintain a pH between 2.5 and 7 to minimize the exchange rate.[2] For LC-MS analysis, acidifying the mobile phase with formic acid to a pH of ~2.5-3.0 can be effective.

• Temperature Control: Keep all samples, standards, and autosampler trays cooled, for example, at 4°C.[2]

• Minimize Exposure: Prepare samples just before analysis to minimize the time they are in a solution that could promote exchange.

Q4: Are there alternative isotopic labeling strategies to avoid exchange issues?

Yes, using stable isotopes like Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N) can circumvent the issue of isotopic exchange as these labels are not susceptible to this phenomenon. However, the synthesis of ¹³C or ¹⁵N labeled compounds is often more complex and expensive compared to deuterium labeling.[8]

Troubleshooting Guides

Guide 1: Investigating Unexpected Loss of Deuterium Signal

Symptom: You observe a lower-than-expected signal for Diethylstilbestrol-d3 and/or a corresponding increase in the signal for unlabeled Diethylstilbestrol (B1670540) in your analytical run (e.g., LC-MS).

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps	Recommended Action
Contaminated Solvents	Verify the purity and water content of your solvents.	Use fresh, high-purity, anhydrous aprotic solvents. Consider using solvents from sealed ampules.
Inappropriate pH	Measure the pH of your sample and mobile phase.	Adjust the pH to the optimal range of 2.5-3.0 using a suitable acid (e.g., formic acid).[2]
Elevated Temperature	Check the temperature of your autosampler and column compartment.	Ensure all components are properly cooled, ideally to 4°C.[2]
Prolonged Storage	Review your sample preparation and analysis timeline.	Prepare samples immediately before analysis. If storage is necessary, use an aprotic solvent and store at -20°C or -80°C.[8]
Labile Deuterium Position	Consult the certificate of analysis for your DES-d3 standard to identify the labeled positions.	If labels are on the hydroxyl groups, exchange is expected in protic solvents. For other positions, strict control of conditions is paramount.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for deuterium signal loss.

Experimental Protocols

Protocol 1: Minimizing Deuterium Exchange During LC-MS Analysis

This protocol is designed to minimize the back-exchange of deuterium from DES-d3 during analysis by liquid chromatography-mass spectrometry (LC-MS).

Materials:

• Diethylstilbestrol-d3 standard

• Anhydrous acetonitrile (ACN)

• Deionized water (H₂O)

• Formic acid (FA)

• LC-MS system with a cooled autosampler and column compartment

Procedure:

• Stock Solution Preparation:

  • Allow the DES-d3 standard to equilibrate to room temperature before opening to prevent condensation.

  • Prepare a stock solution of DES-d3 in anhydrous acetonitrile.

  • Store the stock solution in a tightly sealed vial at -20°C or -80°C.[8]

• Working Solution and Sample Preparation:

  • Prepare working solutions by diluting the stock solution with anhydrous acetonitrile.

  • If the sample matrix is aqueous, perform the final dilution in an aprotic solvent if possible.

  • If the final sample must be in an aqueous solution, prepare it immediately before analysis and keep it cooled.

• LC-MS Conditions:

  • Mobile Phase A: 0.1% Formic acid in water (pH ~2.7)

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Autosampler Temperature: 4°C

  • Column Temperature: 4°C (or as low as the method allows)

  • Mass Spectrometry: Configure the instrument to monitor the mass-to-charge ratios (m/z) for both DES-d3 and unlabeled DES to assess the extent of back-exchange.

Sample Preparation Workflow Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterium labeling of diethylstilbestrol and analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS [mdpi.com]
• 7. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]

Minimizing matrix effects in Diethylstilbestrol-d3 LC-MS analysis

Welcome to the technical support center for the LC-MS analysis of Diethylstilbestrol-d3 (DES-d3). This resource provides troubleshooting guides and answers to frequently asked questions to help researchers, scientists, and drug development professionals minimize matrix effects and ensure accurate, reproducible results.

Frequently Asked Questions (FAQs)

FAQ 1: What are matrix effects and why are they a concern for DES-d3 analysis?

Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting, undetected components in the sample matrix.[1] This phenomenon is a significant challenge in LC-MS analysis, particularly with complex biological samples like plasma, urine, or tissue, as it can lead to either ion suppression or enhancement.[1][2]

• Ion Suppression: This is the most common matrix effect, where co-eluting compounds compete with the analyte (DES-d3) for ionization in the MS source, leading to a decreased signal and reduced sensitivity.[3][4][5]

• Ion Enhancement: Less frequently, co-eluting substances can increase the ionization efficiency of the analyte, resulting in an artificially high signal.

These effects compromise the accuracy, precision, and reproducibility of quantitative analysis.[2][6] Even highly selective tandem mass spectrometry (MS/MS) methods are susceptible because the interference occurs during the ionization process, before mass separation.[2][3] The use of a stable isotope-labeled internal standard (SIL-IS) like Diethylstilbestrol-d3 is a primary strategy to compensate for these effects, as it is expected to behave nearly identically to the unlabeled analyte during extraction, chromatography, and ionization.[7]

FAQ 2: How can I optimize sample preparation to reduce matrix effects in biological samples?

Effective sample preparation is the most critical step to minimize matrix effects by removing interfering components like phospholipids (B1166683) and proteins before LC-MS analysis.[8] The choice of technique depends on the sample matrix and required sensitivity. The most common methods are Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Protein Precipitation (PPT).[8]

SPE is a highly effective technique for cleaning up complex samples, as it can selectively isolate analytes while removing a significant portion of the matrix.

Objective: To extract Diethylstilbestrol from human plasma while minimizing matrix components.

Materials:

• SPE Cartridges (e.g., Oasis HLB or equivalent polymeric reversed-phase)

• Plasma sample containing DES

• Internal Standard Spiking Solution (DES-d3 in methanol)

• 5% Methanol (B129727) in water (Conditioning solvent)

• Water (Equilibration/Wash solvent)

• Methanol (Elution solvent)

• Nitrogen evaporator

• Reconstitution solution (e.g., 50:50 acetonitrile:water)

Procedure:

• Sample Pre-treatment: Thaw plasma samples. For a 1 mL aliquot, add the appropriate volume of DES-d3 internal standard solution. Vortex for 30 seconds.

• Cartridge Conditioning: Condition the SPE cartridge by passing 2 mL of methanol through it, followed by 2 mL of water. Do not allow the cartridge to dry.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge. Allow the sample to pass through slowly (approx. 1 mL/min).

• Washing: Wash the cartridge with 2 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analyte and internal standard with 2 mL of methanol into a clean collection tube.

• Dry-Down: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 200 µL of the reconstitution solution, vortex, and transfer to an autosampler vial for LC-MS analysis.

References

• 1. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. providiongroup.com [providiongroup.com]
• 5. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 6. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. waters.com [waters.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Diethylstilbestrol-d3 Stock Solutions

This technical support center provides guidance on the long-term stability, storage, and troubleshooting of Diethylstilbestrol-d3 (DES-d3) stock solutions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid Diethylstilbestrol-d3?

A1: Solid Diethylstilbestrol-d3 should be stored at -20°C in a tightly sealed container, protected from light and moisture. Following these conditions, the solid form of Diethylstilbestrol is reported to be stable for at least four years.[1]

Q2: What is the recommended solvent for preparing Diethylstilbestrol-d3 stock solutions?

A2: High-purity aprotic solvents such as acetonitrile (B52724), methanol, ethanol, or dimethylformamide (DMSO) are recommended for preparing DES-d3 stock solutions.[1][2] Avoid using acidic or basic aqueous solutions, as they can facilitate the exchange of deuterium (B1214612) atoms with hydrogen, compromising the isotopic purity of the standard.[2]

Q3: How should I store Diethylstilbestrol-d3 stock solutions?

A3: DES-d3 stock solutions should be stored in tightly sealed, amber vials at -20°C or lower to minimize solvent evaporation and prevent degradation.[2] It is advisable to prepare smaller aliquots for daily use to avoid repeated freeze-thaw cycles of the main stock solution.

Q4: What is the expected long-term stability of Diethylstilbestrol-d3 in organic solvents?

A4: While specific long-term stability data for DES-d3 in various organic solvents is not extensively published, general guidelines for deuterated standards suggest that solutions stored at -20°C in aprotic solvents can be stable for extended periods. However, for quantitative applications, it is recommended to verify the concentration of the stock solution periodically. Aqueous solutions of Diethylstilbestrol are not recommended for storage longer than one day.[1]

Q5: Can I mix Diethylstilbestrol-d3 with other deuterated standards in a single stock solution?

A5: While possible, it is generally recommended to prepare individual stock solutions for each deuterated standard to avoid potential interactions and to have better control over the concentration of each standard.

Troubleshooting Guide

This guide addresses common issues encountered during the use of Diethylstilbestrol-d3 stock solutions in analytical experiments.

Issue	Potential Cause	Troubleshooting Steps
Poor Peak Shape (Tailing, Fronting, or Splitting)	Column contamination or void formation.	Clean or replace the column.
Injection solvent is stronger than the mobile phase.	Ensure the injection solvent is of similar or weaker strength than the initial mobile phase.
Secondary interactions between DES-d3 and the stationary phase.	Modify the mobile phase pH or use a different column chemistry.
Declining or Inconsistent Internal Standard Signal	Inconsistent pipetting when spiking the internal standard.	Ensure pipettes are properly calibrated and use a consistent pipetting technique.
Degradation of the DES-d3 stock solution.	Prepare a fresh working solution from the stock. If the issue persists, prepare a new stock solution.
Variations in the sample matrix causing ion suppression or enhancement.	Perform a matrix effect evaluation.[3]
Chromatographic Separation of DES-d3 and Unlabeled DES	The "deuterium isotope effect" can cause slight differences in retention times between the deuterated and non-deuterated compounds.[3]	Optimize chromatographic conditions (e.g., mobile phase composition, gradient, temperature) to improve co-elution.[3]
Consider using a column with lower resolution if complete co-elution is not critical for the assay.[3]
Evidence of Deuterium-Hydrogen (H/D) Exchange	Use of protic solvents (e.g., water, especially at non-neutral pH) in the stock solution.	Always use high-purity aprotic solvents for stock solutions.[2]
Exposure of the stock solution to atmospheric moisture.	Store stock solutions in tightly sealed vials.[2]
Use high-resolution mass spectrometry to check for an increase in the abundance of lower mass isotopologues.[2]

Experimental Protocols

Protocol 1: Preparation of Diethylstilbestrol-d3 Stock Solution

Objective: To prepare a stable and accurate stock solution of Diethylstilbestrol-d3.

Materials:

• Diethylstilbestrol-d3 (solid)

• High-purity aprotic solvent (e.g., acetonitrile or methanol)

• Calibrated analytical balance

• Volumetric flask (Class A)

• Amber glass vial with a PTFE-lined cap

• Pipettes and tips

Procedure:

• Equilibration: Allow the sealed container of solid DES-d3 to warm to room temperature before opening to prevent moisture condensation.[2]

• Weighing: Accurately weigh the desired amount of DES-d3 using a calibrated analytical balance.

• Dissolution: Quantitatively transfer the weighed solid to a volumetric flask. Add a portion of the chosen aprotic solvent and gently swirl or sonicate until the solid is completely dissolved.

• Dilution to Volume: Once dissolved, add the solvent to the calibration mark of the volumetric flask.

• Mixing: Cap the flask and mix the solution thoroughly by inversion.

• Storage: Transfer the stock solution to a labeled amber vial with a PTFE-lined cap and store at -20°C.[2]

Protocol 2: Assessment of Stock Solution Stability

Objective: To periodically assess the stability of the Diethylstilbestrol-d3 stock solution.

Materials:

• Aged DES-d3 stock solution

• Freshly prepared DES-d3 stock solution (for comparison)

• HPLC-MS/MS system

• Appropriate HPLC column and mobile phases

Procedure:

• Preparation of Working Standards: Prepare a series of working standards from both the aged and freshly prepared stock solutions at identical concentrations.

• Analysis: Analyze the working standards from both sets using a validated HPLC-MS/MS method.

• Data Comparison: Compare the peak areas and concentrations of the aged standards to the freshly prepared standards.

• Evaluation: A significant decrease in the peak area or calculated concentration of the aged standard compared to the fresh standard indicates degradation. A common threshold for stability is that the concentration of the aged solution should be within ±10-15% of the fresh solution.

Visualizations

Caption: Workflow for assessing the stability of DES-d3 stock solutions.

Caption: Decision tree for troubleshooting inconsistent DES-d3 signals.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Signal Suppression of Diethylstilbestrol-d3 in ESI-MS

Welcome to the technical support center for investigating and troubleshooting signal suppression of Diethylstilbestrol-d3 (DES-d3) in Electrospray Ionization Mass Spectrometry (ESI-MS). This resource is designed for researchers, scientists, and drug development professionals to address common issues encountered during the quantitative analysis of Diethylstilbestrol (DES) using its deuterated internal standard.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression in ESI-MS and why is it a concern for Diethylstilbestrol-d3 analysis?

A: Signal suppression, also known as ion suppression, is a phenomenon in ESI-MS where the ionization efficiency of a target analyte, in this case, Diethylstilbestrol-d3, is reduced by the presence of co-eluting compounds from the sample matrix.[1] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of your quantitative analysis. The "matrix" includes all components in a sample other than the analyte of interest, such as salts, lipids, and proteins.[1] ESI is particularly susceptible to these matrix effects.[1]

Q2: I'm using a deuterated internal standard (Diethylstilbestrol-d3). Shouldn't that automatically correct for any signal suppression?

A: Ideally, a deuterated internal standard like DES-d3 should co-elute with the non-labeled analyte (DES) and experience the same degree of ion suppression. The ratio of the analyte signal to the internal standard signal should then remain constant, allowing for accurate quantification. However, this is not always the case. A phenomenon known as "differential ion suppression" can occur, where the analyte and the deuterated internal standard are affected differently by the matrix. This can happen if there is a slight chromatographic separation between DES and DES-d3, often due to the "deuterium isotope effect," causing them to encounter different matrix components as they elute.

Q3: What are the common causes of signal suppression for Diethylstilbestrol-d3?

A: The primary causes of signal suppression for DES-d3 are:

• Matrix Effects: Co-eluting endogenous compounds from the biological matrix (e.g., plasma, urine) compete with DES-d3 for ionization in the ESI source.[2]

• High Analyte Concentration: At high concentrations, competition for the limited available charge on the ESI droplets can occur between the analyte (DES) and the internal standard (DES-d3), leading to suppression of the internal standard signal.

• Ion-Pairing Agents: Some volatile ion-pairing reagents used in the mobile phase can suppress the ESI signal.

• Poor Chromatographic Separation: Inadequate separation of DES-d3 from matrix components or from high concentrations of DES can lead to significant suppression.

Q4: How can I determine if my Diethylstilbestrol-d3 signal is being suppressed?

A: You can investigate signal suppression using the following methods:

• Post-Column Infusion Experiment: This experiment helps to identify regions in your chromatogram where ion suppression is occurring.

• Quantitative Matrix Effect Evaluation: This involves comparing the response of DES-d3 in a neat solution to its response in a post-extraction spiked matrix sample to quantify the extent of suppression or enhancement.

Troubleshooting Guides

Issue 1: Inconsistent or decreasing Diethylstilbestrol-d3 signal across an analytical run.

Possible Cause	Troubleshooting Step	Expected Outcome
Carryover of late-eluting matrix components	1. Inject blank solvent samples after a high-concentration sample. 2. Extend the chromatographic run time.	1. Assess for the presence of DES-d3 in the blank injections. 2. Ensure all matrix components have eluted before the next injection, leading to a more stable baseline.
Differential ion suppression	1. Carefully examine the chromatograms for co-elution of DES and DES-d3. 2. Optimize chromatographic conditions to ensure perfect co-elution.	1. Identify any slight separation between the analyte and internal standard. 2. Improved co-elution should lead to more consistent analyte/internal standard ratios.
Instrument contamination	1. Clean the ion source components. 2. Check for blockages in the sample path.	Restoration of signal intensity and stability.

Issue 2: Poor accuracy and precision in quality control (QC) samples.

Possible Cause	Troubleshooting Step	Expected Outcome
Unmanaged matrix effects	1. Perform a quantitative matrix effect evaluation. 2. Prepare matrix-matched calibrators and QCs.	1. Quantify the degree of ion suppression. 2. Normalize the matrix effects across the entire analytical run, improving accuracy and precision.
Sub-optimal internal standard concentration	Optimize the concentration of DES-d3 to be within the linear dynamic range and at a similar level to the expected analyte concentrations.	Improved tracking of the analyte signal and more reliable quantification.
Inefficient sample preparation	Improve the sample clean-up procedure (e.g., using solid-phase extraction) to remove more interfering matrix components.	Reduced ion suppression and improved method performance.

Experimental Protocols

Protocol 1: Quantitative Evaluation of Matrix Effect

This protocol allows for the quantification of ion suppression or enhancement for Diethylstilbestrol-d3.

Materials:

• LC-MS/MS system

• Diethylstilbestrol-d3 standard solution in a clean solvent (e.g., mobile phase)

• Blank biological matrix (e.g., plasma, urine) from at least six different sources

• Standard sample preparation materials and reagents

Procedure:

• Prepare Set A (Neat Solution): Prepare a solution of DES-d3 in the clean solvent at a known concentration.

• Prepare Set B (Post-Extraction Spike):

  • Process the blank matrix samples using your established extraction procedure.

  • Spike the extracted blank matrix with DES-d3 to the same final concentration as in Set A.

• Analysis: Inject both Set A and Set B samples into the LC-MS/MS system and record the peak areas for DES-d3.

• Calculation:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value below 100% indicates ion suppression, while a value above 100% indicates ion enhancement.

Data Presentation:

Matrix Source	Peak Area (Neat Solution - Set A)	Peak Area (Post-Extraction Spike - Set B)	Matrix Effect (%)
Plasma Lot 1	1,250,000	980,000	78.4
Plasma Lot 2	1,250,000	1,050,000	84.0
Plasma Lot 3	1,250,000	950,000	76.0
Urine Donor 1	1,250,000	850,000	68.0
Urine Donor 2	1,250,000	910,000	72.8
Urine Donor 3	1,250,000	880,000	70.4
Note: The data presented in this table is for illustrative purposes only and will vary depending on the specific experimental conditions and matrix.

Protocol 2: Post-Column Infusion Experiment

This experiment helps to qualitatively identify the regions of ion suppression in your chromatogram.

Materials:

• LC system

• Mass spectrometer

• Syringe pump

• T-piece connector

• Diethylstilbestrol-d3 standard solution

• Extracted blank matrix sample

Procedure:

• Setup:

  • Connect the LC column outlet to one inlet of the T-piece.

  • Connect the syringe pump containing the DES-d3 solution to the other inlet of the T-piece.

  • Connect the outlet of the T-piece to the mass spectrometer's ion source.

• Infusion: Begin infusing the DES-d3 solution at a constant, low flow rate (e.g., 5-10 µL/min).

• Injection: Once a stable baseline signal for DES-d3 is achieved, inject the extracted blank matrix sample onto the LC column.

• Monitoring: Monitor the DES-d3 signal throughout the chromatographic run. Dips in the baseline indicate regions of ion suppression.

Visualizations

Caption: Workflow for the investigation of Diethylstilbestrol-d3 signal suppression.

Caption: A logical troubleshooting workflow for addressing DES-d3 signal inconsistency.

References

• 1. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Poor Peak Shape for Diethylstilbestrol-d3 in HPLC

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues leading to poor peak shape of Diethylstilbestrol-d3 (DES-d3) in High-Performance Liquid Chromatography (HPLC) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for Diethylstilbestrol-d3 in HPLC?

Poor peak shape, such as tailing or fronting, for DES-d3 can stem from several factors. The most common culprits include:

• Secondary Interactions: Unwanted interactions between the phenolic hydroxyl groups of DES-d3 and active sites on the HPLC column, particularly residual silanol (B1196071) groups on silica-based columns.[1][2]

• Inappropriate Mobile Phase pH: The pH of the mobile phase can significantly affect the ionization state of DES-d3, influencing its retention and peak shape.[3][4]

• Column Overload: Injecting too high a concentration or volume of the sample can lead to peak distortion.

• Incompatible Injection Solvent: Using a sample solvent that is significantly stronger than the mobile phase can cause peak fronting or splitting.

• Isotope Effect: Deuterated compounds like DES-d3 may exhibit slightly different chromatographic behavior compared to their non-deuterated counterparts, often eluting slightly earlier.[5][6]

Q2: My Diethylstilbestrol-d3 peak is tailing. What should I do first?

Peak tailing is a common issue for phenolic compounds. The primary cause is often secondary interactions with the stationary phase. Here’s a logical workflow to begin troubleshooting:

Initial troubleshooting workflow for peak tailing.

Q3: My Diethylstilbestrol-d3 peak is fronting. What could be the cause?

Peak fronting is often a result of:

• Column Overload: Injecting too much analyte. Try diluting your sample or reducing the injection volume.

• Sample Solvent Incompatibility: If your sample is dissolved in a solvent much stronger than your mobile phase, it can cause the analyte to travel through the column too quickly at the beginning of the separation. It is recommended to dissolve the sample in the initial mobile phase.

• Column Collapse: A physical degradation of the column bed, which can be caused by extreme pressure or pH.

Troubleshooting Guides

Issue 1: Peak Tailing

Peak tailing is the most common peak shape problem for phenolic compounds like Diethylstilbestrol-d3.

Root Causes and Solutions:

Cause	Explanation	Recommended Solution
Secondary Silanol Interactions	The phenolic hydroxyl groups of DES-d3 can interact with residual silanol groups on the silica-based column packing, leading to a secondary retention mechanism and peak tailing.[2]	Use an end-capped column: Modern columns are treated to block most of these active sites. Lower mobile phase pH: Operating at a lower pH (e.g., 2.5-3.5) will protonate the silanol groups, reducing their interaction with the analyte.[1][2] Add a mobile phase modifier: In some cases, a small amount of a competitive base (e.g., triethylamine) can be added to the mobile phase to block the active sites, though this is less common with modern columns.
Inappropriate Mobile Phase pH	If the mobile phase pH is close to the pKa of DES-d3 (around 10), the compound can exist in both ionized and non-ionized forms, leading to peak broadening and tailing.	Adjust mobile phase pH: Ensure the mobile phase pH is at least 2 units away from the analyte's pKa to maintain a single ionic form. For DES, a lower pH is generally preferred.[3]
Column Contamination	Accumulation of strongly retained sample components can create active sites on the column, causing tailing.	Implement a column wash procedure: Flush the column with a strong solvent to remove contaminants. Use a guard column: This will protect the analytical column from strongly retained impurities.
Extra-column Volume	Excessive tubing length or diameter between the injector, column, and detector can cause band broadening and tailing.	Minimize tubing length and diameter: Use the shortest and narrowest ID tubing possible. Ensure all fittings are properly connected to avoid dead volume.

Quantitative Impact of Mobile Phase pH on Peak Asymmetry:

The following table illustrates the expected effect of mobile phase pH on the peak asymmetry factor (As) for a phenolic compound like Diethylstilbestrol (B1670540).

Mobile Phase pH	Expected Asymmetry Factor (As)	Rationale
2.5 - 3.5	1.0 - 1.2	Silanol groups are protonated, minimizing secondary interactions. The analyte is in a single, non-ionized form.
5.0 - 7.0	1.3 - 1.8	Partial ionization of silanol groups begins, leading to increased secondary interactions and peak tailing.
> 8.0	> 1.8	Significant ionization of silanol groups and potential for the analyte to be in multiple ionization states, leading to severe peak tailing.

Issue 2: Peak Fronting

Peak fronting is characterized by a leading edge that is less steep than the trailing edge.

Root Causes and Solutions:

Cause	Explanation	Recommended Solution
Sample Overload	Injecting a sample with a concentration or volume that exceeds the column's capacity.	Reduce injection volume: Try injecting a smaller volume of your sample. Dilute the sample: If reducing the volume is not feasible, dilute the sample.
Injection Solvent Mismatch	The sample is dissolved in a solvent significantly stronger than the mobile phase.	Match the injection solvent to the mobile phase: Ideally, dissolve the sample in the initial mobile phase. If solubility is an issue, use the weakest solvent possible that will still dissolve the sample.
Column Bed Collapse	A physical void or channel forms in the column packing material.	Replace the column: This type of damage is typically irreversible. To prevent it, always operate within the column's recommended pressure and pH limits.

Quantitative Impact of Injection Volume on Peak Shape:

This table demonstrates the potential impact of increasing injection volume on peak shape when the sample solvent is stronger than the mobile phase.

Injection Volume (% of Column Volume)	Expected Peak Shape	Rationale
< 1%	Symmetrical	Minimal disturbance of the chromatographic bed.
1 - 5%	Minor Fronting	The stronger sample solvent begins to carry the analyte down the column prematurely.
> 5%	Significant Fronting or Splitting	The large plug of strong solvent severely distorts the initial band of analyte on the column.

Experimental Protocols

Protocol 1: Sample Preparation from Plasma (Liquid-Liquid Extraction)

This protocol is suitable for extracting Diethylstilbestrol-d3 from plasma samples.

• Sample Aliquoting: To a 1 mL plasma sample in a glass tube, add the internal standard.

• Protein Precipitation: Add 2 mL of acetonitrile (B52724) and vortex for 1 minute to precipitate proteins.[7]

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Supernatant Transfer: Carefully transfer the supernatant to a clean glass tube.

• Liquid-Liquid Extraction: Add 5 mL of diethyl ether or ethyl acetate.[8]

• Mixing: Vortex the mixture for 2 minutes.

• Phase Separation: Allow the layers to separate for 5 minutes. For a cleaner separation, the aqueous (lower) layer can be frozen in a dry ice/ethanol bath, allowing the organic layer to be easily decanted.[8]

• Evaporation: Evaporate the organic layer to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a known volume of the initial mobile phase.

Protocol 2: Sample Preparation from Urine (Solid-Phase Extraction)

This protocol is suitable for the cleanup and concentration of Diethylstilbestrol-d3 from urine samples. A method has been described for the quantification of diethylstilbestrol (DES) in bovine urine which consists of enzymatic deconjugation, Sep-Pak clean-up and high-performance liquid chromatography (HPLC).[9]

• Enzymatic Deconjugation: To 5 mL of urine, add β-glucuronidase/arylsulfatase and incubate to hydrolyze conjugated metabolites.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of water.

• Sample Loading: Load the hydrolyzed urine sample onto the SPE cartridge.

• Washing: Wash the cartridge with 5 mL of water to remove polar interferences.

• Elution: Elute the Diethylstilbestrol-d3 with 5 mL of methanol or acetonitrile.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a known volume of the initial mobile phase.

Visualization of Workflows

Logical Troubleshooting Workflow for Poor Peak Shape

Troubleshooting workflow for peak shape issues.

Experimental Workflow for Sample Analysis

General experimental workflow for DES-d3 analysis.

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. uhplcs.com [uhplcs.com]
• 3. agilent.com [agilent.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. benchchem.com [benchchem.com]
• 6. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. arborassays.com [arborassays.com]
• 9. Quantitative determination of diethylstilboestrol in bovine urine with isotope dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Diethylstilbestrol-d3 Analysis: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the analysis of Diethylstilbestrol-d3 (DES-d3), a common internal standard for Diethylstilbestrol (B1670540) (DES). Accurate quantification of DES is critical in various fields, including environmental monitoring and pharmaceutical research, making reliable recovery of its deuterated analog essential. This guide focuses on the impact of sample preparation on DES-d3 recovery and offers solutions to common issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low recovery of Diethylstilbestrol-d3?

Low recovery of DES-d3 can stem from several factors during sample preparation. These include:

• Suboptimal Extraction Method: The chosen extraction technique (e.g., Liquid-Liquid Extraction, Solid-Phase Extraction) may not be suitable for the specific sample matrix.

• Matrix Effects: Co-extracted endogenous substances from the sample matrix can interfere with the ionization of DES-d3 in the mass spectrometer, leading to signal suppression or enhancement.[1][2]

• Incorrect pH: The pH of the sample can significantly impact the extraction efficiency of DES, an acidic compound.[3]

• Inappropriate Solvent Choice: The polarity and volume of extraction and elution solvents are critical for efficient recovery.

• Analyte Degradation: Although generally stable, prolonged exposure to harsh conditions (e.g., strong acids/bases, high temperatures) can potentially degrade DES-d3.

• Isotopic Exchange: In some cases, deuterium (B1214612) atoms on a deuterated internal standard can exchange with protons from the solvent or matrix, especially under acidic or basic conditions.[1][4]

Q2: How can I minimize matrix effects for DES-d3 analysis?

Minimizing matrix effects is crucial for accurate quantification. Strategies include:

• Efficient Sample Cleanup: Employing a robust sample preparation method, such as Solid-Phase Extraction (SPE), can effectively remove interfering matrix components.[5]

• Chromatographic Separation: Optimizing the liquid chromatography (LC) method to separate DES-d3 from co-eluting matrix components can mitigate ion suppression or enhancement.[6]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix that is similar to the samples can help to compensate for consistent matrix effects.

Q3: Should I use Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) for DES-d3?

Both LLE and SPE can be effective for DES-d3 extraction, and the choice depends on the sample matrix, required cleanup level, and desired throughput.

• Liquid-Liquid Extraction (LLE): A conventional technique involving the partitioning of the analyte between two immiscible liquid phases. It is often used for simpler matrices but can be more labor-intensive and may result in the formation of emulsions.

• Solid-Phase Extraction (SPE): Offers more selective extraction and cleaner extracts by utilizing a solid sorbent to retain the analyte while interferences are washed away.[7] It is generally preferred for complex matrices like biological fluids and tissues. Molecularly Imprinted Polymers (MIPs) have shown high selectivity for DES.[8][9]

Troubleshooting Guide

Issue: Low or Inconsistent DES-d3 Recovery

This is one of the most frequent challenges. The following decision tree can help diagnose and resolve the issue.

References

• 1. waters.com [waters.com]
• 2. benchchem.com [benchchem.com]
• 3. arcjournals.org [arcjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. arcjournals.org [arcjournals.org]
• 6. myadlm.org [myadlm.org]
• 7. researchgate.net [researchgate.net]
• 8. A new molecularly imprinted polymer for the on-column solid-phase extraction of diethylstilbestrol from aqueous samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Molecular imprinted solid phase extraction combined with determination of diethylstilbestrol in environmental water samples | E3S Web of Conferences [e3s-conferences.org]

Technical Support Center: Preventing Contamination with Unlabeled Diethylstilbestrol (DES)

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you prevent, identify, and manage contamination with unlabeled Diethylstilbestrol (B1670540) (DES) in a laboratory setting. DES is a potent synthetic estrogen that can significantly impact experimental results, even at trace levels.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving suspected DES contamination.

Issue 1: Unexpected Estrogenic Effects in "No Treatment" or Vehicle Control Groups

You observe estrogenic responses (e.g., cell proliferation, gene expression changes) in your control samples that should be negative.

Possible Cause: Contamination of cell culture medium, serum, plasticware, or laboratory equipment with DES.

Troubleshooting Steps:

• Isolate the Source:

  • Culture cells in a fresh, unopened bottle of medium and serum.

  • Use a new batch of plasticware (flasks, plates, pipettes).

  • If the issue persists, proceed to test for contamination in your reagents and environment.

• Test for Estrogenic Activity:

  • Perform a Yeast Estrogen Screen (YES) assay on all suspected sources:

    • Aliquots of cell culture media and serum.

    • Water from the incubator's humidity pan.

    • Rinses from "clean" plasticware and glassware.

    • Swabs from benchtops, incubator surfaces, and equipment.

• Decontaminate and Re-test:

  • If a source is identified, discard the contaminated materials.

  • Thoroughly decontaminate the affected areas and equipment (see Decontamination Protocol below).

  • Re-test the decontaminated surfaces and new reagents to ensure the contamination has been removed.

Issue 2: Inconsistent or Irreproducible Results in Estrogen-Sensitive Assays

You are experiencing high variability between replicate experiments or an inability to reproduce previous findings.

Possible Cause: Intermittent or low-level DES contamination from shared equipment, improper handling, or contaminated stock solutions.

Troubleshooting Steps:

• Review Laboratory Practices:

  • Ensure strict adherence to protocols for handling potent hormonal compounds.

  • Verify that dedicated labware and equipment are used for estrogenic compounds.

  • Review the cleaning and sterilization procedures for all shared equipment.

• Quality Control of Reagents:

  • Prepare fresh dilutions of all critical reagents, including DES standards, from a new or verified stock.

  • Test the vehicle/solvent used to dissolve DES for estrogenic activity.

• Implement a Contamination Control Plan:

  • Establish designated "clean" and "hormone-use" areas in the laboratory.

  • Use dedicated personal protective equipment (PPE) for each area.

  • Regularly monitor for contamination using sensitive assays like ELISA or YES assays.

Frequently Asked Questions (FAQs)

Q1: What is Diethylstilbestrol (DES) and why is it a contamination concern?

A1: Diethylstilbestrol (DES) is a synthetic non-steroidal estrogen that is significantly more potent than endogenous estrogens like estradiol.[1] Due to its high potency and stability, even trace amounts of unlabeled DES can act as a powerful endocrine disruptor in experiments, leading to false-positive results or confounding data in estrogen-sensitive assays.

Q2: What are the common sources of DES contamination in a laboratory?

A2: Common sources include:

• Cross-contamination from stock solutions: Improper handling of concentrated DES solutions can lead to the contamination of pipettes, benchtops, and other lab surfaces.

• Shared equipment: Use of shared incubators, centrifuges, and other equipment without proper decontamination between experiments.

• Aerosolization: Powders of DES can become airborne and contaminate a wide area if not handled in a containment hood.[2]

• Contaminated reagents: Cell culture media, serum, and other reagents can become contaminated through various means.

• Improper waste disposal: Failure to properly contain and dispose of DES waste can lead to environmental contamination within the lab.[3]

Q3: How can I prevent DES contamination in my experiments?

A3: Prevention is key. Implement the following best practices:

• Designated Areas: Establish separate, clearly marked areas for handling potent hormonal compounds like DES.[4]

• Dedicated Equipment: Use dedicated pipettes, glassware, and other equipment for DES work. If sharing is unavoidable, ensure rigorous decontamination between uses.

• Proper PPE: Wear dedicated lab coats, gloves, and safety glasses when working with DES. Change gloves frequently, especially after handling DES.[5]

• Safe Handling: Handle powdered DES in a chemical fume hood or other containment device to prevent aerosolization.[2]

• Waste Disposal: Dispose of all DES-contaminated materials as hazardous waste according to your institution's guidelines.[3]

• Regular Cleaning: Routinely clean and decontaminate all surfaces and equipment in the designated hormone-use area.

Q4: How do I decontaminate surfaces and equipment contaminated with DES?

A4: DES can be degraded by oxidation and UV light.[6][7][8][9] For routine decontamination of non-sensitive surfaces and equipment, a freshly prepared 10% bleach solution (1 part household bleach to 9 parts water) is effective. For sensitive equipment, 70% ethanol (B145695) can be used for cleaning, but it may not effectively inactivate DES. For known spills, follow your institution's chemical spill protocol, which may involve using an absorbent material followed by decontamination.[10]

Data Presentation

Table 1: Detection Limits of Various Assays for Diethylstilbestrol (DES)

Assay Type	Matrix	Detection Limit	Reference
Competitive ELISA	Tissue	0.18 ng/g (ppb)	[11]
Competitive ELISA	Urine	0.16 ng/mL (ppb)	[11]
Indirect Competitive ELISA	Animal-derived foods	68.1 - 103.1 ng/L (ppt)	[9]
GC-MS/MS	Aquatic Products	0.20 µg/kg (ppb)	[3]
GC-MS/MS	Fish Meat	0.0142 µg/kg (ppb)	[12]
HPLC-MS/MS	Human Plasma	0.1 ng/mL (ppb)	[13]
Immunochromatographic Assay	Liquid Milk	25 ng/g (ppb)	[14]

Table 2: Recommended Decontamination Solutions

Decontaminant	Concentration	Contact Time	Application	Notes
Sodium Hypochlorite (Bleach)	10% solution (freshly prepared)	10-15 minutes	Non-sensitive surfaces, glassware	Corrosive to some metals. Rinse with water after use.
70% Ethanol	70% in water	N/A	General surface cleaning, sensitive equipment	May not effectively degrade DES but can help remove it from surfaces.
UV-C Light	254 nm	Varies	Enclosed spaces (e.g., biosafety cabinets)	Effectiveness depends on intensity, duration, and distance from the surface. May not be effective on porous materials.[7][11]

Experimental Protocols

Protocol 1: Yeast Estrogen Screen (YES) Assay for Detecting Estrogenic Activity

This protocol provides a general overview of the YES assay, a cell-based assay used to detect compounds that can interact with the estrogen receptor.

1. Principle: Genetically modified yeast cells (Saccharomyces cerevisiae) contain the human estrogen receptor (hER) and a reporter gene (e.g., lacZ). When an estrogenic compound binds to the hER, it activates the transcription of the reporter gene, leading to the production of an enzyme (β-galactosidase). This enzyme then metabolizes a chromogenic substrate, causing a color change that can be quantified spectrophotometrically.

2. Materials:

• Genetically modified S. cerevisiae strain expressing hER and a reporter gene.

• Yeast growth medium and assay medium.

• Chromogenic substrate (e.g., Chlorophenol red-β-D-galactopyranoside - CPRG).

• 17β-estradiol (positive control).

• Ethanol (vehicle control).

• 96-well microtiter plates.

• Microplate reader.

3. Methodology:

• Yeast Culture Preparation: Inoculate the growth medium with the yeast strain and incubate until the culture reaches the logarithmic growth phase.

• Sample Preparation: Prepare serial dilutions of the test samples (e.g., media, serum, rinses) and controls (17β-estradiol and vehicle) in ethanol.

• Assay Plate Preparation: Add the prepared sample and control dilutions to the wells of a 96-well plate and allow the ethanol to evaporate.

• Yeast Inoculation: Prepare the assay medium containing the chromogenic substrate and add the yeast culture. Dispense the yeast suspension into each well of the assay plate.

• Incubation: Incubate the plate at 34°C for 48-52 hours.

• Measurement: Measure the absorbance at the appropriate wavelength for the chromogenic substrate using a microplate reader.

• Data Analysis: Compare the absorbance of the test samples to the positive and negative controls to determine the presence of estrogenic activity.

Protocol 2: General Decontamination of Laboratory Surfaces and Equipment

This protocol is for the routine cleaning and decontamination of areas where DES is handled.

1. Personal Protective Equipment (PPE):

• Wear a lab coat, safety goggles, and two pairs of disposable nitrile gloves.

2. Procedure for Non-Porous Surfaces (Benchtops, Fume Hoods):

• Prepare a fresh 10% bleach solution.

• Apply the bleach solution to the surface and ensure it remains wet for at least 10-15 minutes.

• Wipe the surface with absorbent pads, moving from cleaner to dirtier areas.

• Rinse the surface with 70% ethanol to remove bleach residue.

• Dispose of all contaminated materials as hazardous waste.

3. Procedure for Non-Disposable Equipment (Pipettes, Glassware):

• Immerse the equipment in a 10% bleach solution for at least 15 minutes.

• Thoroughly rinse with deionized water.

• For glassware, a final rinse with 70% ethanol is recommended.

• Allow to air dry completely before reuse.

Mandatory Visualization

Caption: Diethylstilbestrol (DES) signaling pathway.

Caption: Workflow for preventing DES contamination.

Caption: Troubleshooting decision tree for unexpected estrogenic activity.

References

• 1. nj.gov [nj.gov]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. UV photoconversion of environmental oestrogen diethylstilbestrol and its persistence in surface water under sunlight - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Metabolic oxidation of diethylstilbestrol to diethylstilbestrol-4',4"-quinone in Syrian hamsters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hydroperoxidative oxidation of diethylstilbestrol by lipoxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A Review of Methods for the Removal of Endocrine-Disrupting Compounds with a Focus on Oestrogens and Pharmaceuticals Found in Wastewater | MDPI [mdpi.com]
• 11. Diethylstilbestrol - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Diethylstilbestrol DES and Epigenetics Studies [diethylstilbestrol.co.uk]
• 13. Diethylstilbestrol | C18H20O2 | CID 448537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. selleckchem.com [selleckchem.com]

Technical Support Center: Optimizing Diethylstilbestrol-d3 Analysis in Mass Spectrometry

Welcome to the technical support center for the analysis of Diethylstilbestrol-d3 (DES-d3) by mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the ionization efficiency and overall success of your experiments.

Frequently Asked Questions (FAQs)

Q1: Which ionization mode, positive or negative ESI, is generally preferred for Diethylstilbestrol-d3 analysis?

A1: For Diethylstilbestrol-d3, a phenolic compound, negative ion mode Electrospray Ionization (ESI) is typically preferred. This is because the phenolic hydroxyl groups can be readily deprotonated to form the [M-H]⁻ ion, which often provides a strong and stable signal. While positive ion mode can be used, it may result in the formation of various adducts (e.g., [M+H]⁺, [M+Na]⁺, [M+K]⁺), which can complicate the spectra and potentially reduce the signal intensity of a single target ion.

Q2: What are the most common adducts observed for Diethylstilbestrol-d3 in ESI-MS?

A2: In negative ion mode, the primary ion observed is the deprotonated molecule, [M-H]⁻. In positive ion mode, you may observe the protonated molecule [M+H]⁺, as well as adducts with sodium [M+Na]⁺ and potassium [M+K]⁺, especially if there are trace amounts of these salts in the sample or mobile phase. Formation of adducts with mobile phase additives, such as ammonium (B1175870) [M+NH₄]⁺, can also occur.

Q3: How can I improve the signal intensity of Diethylstilbestrol-d3?

A3: Several strategies can be employed to enhance the signal intensity:

• Optimize Mobile Phase Composition: The choice of mobile phase additives and pH can significantly impact ionization efficiency.

• Select the Appropriate Ionization Source: While ESI is common, Atmospheric Pressure Chemical Ionization (APCI) can sometimes offer better sensitivity for less polar compounds like DES.

• Derivatization: Chemically modifying the DES-d3 molecule can improve its ionization characteristics.

• Fine-tune Ion Source Parameters: Optimization of parameters like capillary voltage, cone voltage, gas flow rates, and temperatures is crucial.

Q4: Should I consider using ion-pairing reagents for Diethylstilbestrol-d3 analysis?

A4: The use of ion-pairing reagents is generally not recommended for improving the ionization of DES-d3 itself. Ion-pairing agents are typically used to improve the retention of highly polar, ionic compounds on reversed-phase columns. For a relatively nonpolar compound like DES-d3, they are unlikely to enhance ionization and may even cause signal suppression in the mass spectrometer.[1][2][3] If chromatographic retention is an issue, adjusting the organic content of the mobile phase is a more appropriate first step.

Troubleshooting Guide

This guide addresses common issues encountered during the mass spectrometry analysis of Diethylstilbestrol-d3.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Signal	1. Suboptimal Ionization Mode: Using positive ion mode when negative mode is more efficient. 2. Incorrect Mass Detection: Monitoring for the wrong m/z. 3. Poor Ionization Efficiency: Inappropriate mobile phase or source conditions. 4. Instrument Contamination: Dirty ion source or mass analyzer.	1. Switch to Negative Ion Mode: This is generally better for phenolic compounds. 2. Verify m/z: Calculate the expected mass of the [M-H]⁻ ion for DES-d3 and ensure the instrument is set to monitor it. 3. Optimize Mobile Phase: See the "Mobile Phase Optimization" section below for recommended additives. 4. Optimize Source Parameters: Systematically adjust capillary voltage, cone voltage, and gas flows. 5. Clean the Instrument: Follow the manufacturer's protocol for cleaning the ion source and mass analyzer.
High Background Noise	1. Contaminated Solvents or Reagents: Impurities in the mobile phase. 2. Leaking System: Air leaking into the system can increase background noise. 3. Dirty Ion Source: Buildup on the source components.	1. Use High-Purity Solvents: Ensure all solvents and additives are LC-MS grade. 2. Check for Leaks: Use a leak detector to check all fittings and connections. 3. Clean the Ion Source: Regularly clean the capillary, cone, and other source elements.
Poor Peak Shape (Tailing or Fronting)	1. Inappropriate Sample Solvent: Sample dissolved in a solvent much stronger than the initial mobile phase. 2. Column Overload: Injecting too much sample. 3. Secondary Interactions: Interaction of the analyte with active sites on the column.	1. Match Sample Solvent: Dissolve the sample in the initial mobile phase or a weaker solvent. 2. Reduce Injection Volume/Concentration: Perform a dilution series to find the optimal sample concentration. 3. Use Mobile Phase Additives: A small amount of a basic additive in negative ion mode can sometimes improve peak shape.
Signal Suppression or Enhancement	1. Matrix Effects: Co-eluting compounds from the sample matrix interfering with ionization. 2. High Concentration of Non-Volatile Buffers: Salts precipitating in the ion source.	1. Improve Sample Preparation: Use solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to clean up the sample. 2. Optimize Chromatography: Adjust the gradient to separate DES-d3 from interfering compounds. 3. Use Volatile Buffers: Employ buffers like ammonium acetate (B1210297) or ammonium fluoride (B91410) that will not precipitate in the source.

Experimental Protocols

Mobile Phase Optimization for Enhanced Ionization

The composition of the mobile phase is critical for achieving optimal ionization of DES-d3. Here, we compare different mobile phase additives.

Objective: To determine the mobile phase additive that provides the highest signal intensity for DES-d3 in negative ion mode ESI-MS.

Methodology:

• Prepare Stock Solutions: Prepare a 1 µg/mL stock solution of Diethylstilbestrol-d3 in methanol.

• Prepare Mobile Phases:

  • Mobile Phase A: Water with the specified additive.

  • Mobile Phase B: Acetonitrile (B52724) with the specified additive.

• Flow Injection Analysis (FIA):

  • Set the LC flow rate to 0.3 mL/min with a 50:50 mixture of Mobile Phase A and B.

  • Directly infuse the DES-d3 stock solution into the mass spectrometer.

  • Optimize key ESI source parameters (capillary voltage, cone voltage, desolvation gas temperature, and flow rate) for each mobile phase composition.

• Data Acquisition: Acquire data in negative ion mode, monitoring the [M-H]⁻ transition for DES-d3.

• Analysis: Compare the signal intensity (peak area or height) obtained with each mobile phase additive.

Quantitative Data Summary:

Mobile Phase Additive	Typical Concentration	Observed Signal Enhancement (Negative ESI, Relative to 0.1% Formic Acid)	Notes
0.1% Formic Acid	0.1% (v/v)	Baseline	Commonly used but not optimal for negative ion mode for phenols.
0.1% Ammonium Hydroxide (B78521)	0.1% (v/v)	2 to 5-fold	Increases mobile phase pH, promoting deprotonation.
5 mM Ammonium Acetate	5 mM	3 to 8-fold	Provides a buffered, slightly basic environment.
1 mM Ammonium Fluoride	1 mM	5 to 22-fold	Has been shown to significantly enhance sensitivity for steroids and other small molecules in negative ESI.[4][5][6]

Workflow for Mobile Phase Optimization:

Caption: Workflow for optimizing mobile phase additives.

Derivatization with Dansyl Chloride for Improved Sensitivity

Derivatization can significantly enhance the ionization efficiency of compounds that are otherwise difficult to analyze by ESI-MS. Dansyl chloride reacts with the phenolic hydroxyl groups of DES-d3, introducing a readily ionizable tertiary amine group.

Objective: To increase the signal intensity of DES-d3 in positive ion mode ESI-MS through derivatization with dansyl chloride.

Methodology:

• Sample Preparation:

  • Evaporate the sample extract containing DES-d3 to dryness under a gentle stream of nitrogen.

• Derivatization Reaction:

  • To the dried residue, add 50 µL of a 1 mg/mL solution of dansyl chloride in acetone.

  • Add 50 µL of a 100 mM sodium bicarbonate buffer (pH 9.0).

  • Vortex the mixture and incubate at 60°C for 15 minutes.

• Quenching:

  • After incubation, add 10 µL of 250 mM sodium hydroxide solution to quench the excess dansyl chloride.

  • Vortex and incubate at 60°C for 5 minutes.

• Neutralization:

  • Add 10 µL of 2 M formic acid in acetonitrile to neutralize the solution.

• LC-MS/MS Analysis:

  • Reconstitute the sample in a suitable solvent (e.g., 50:50 acetonitrile:water) and inject it into the LC-MS/MS system.

  • Analyze in positive ion mode, monitoring the transition of the dansylated DES-d3 derivative.

Workflow for Dansyl Chloride Derivatization:

Caption: Derivatization workflow for DES-d3.

Ion Source Parameter Optimization

Fine-tuning the ion source parameters is essential for maximizing the signal of your analyte.

Objective: To determine the optimal capillary and cone voltages for DES-d3 analysis.

Methodology:

• Infusion Setup: Continuously infuse a standard solution of DES-d3 (e.g., 100 ng/mL in the optimal mobile phase) into the mass spectrometer.

• Capillary Voltage Optimization:

  • Set the cone voltage to a moderate value (e.g., 30 V).

  • Vary the capillary voltage in increments (e.g., from 1.0 kV to 4.0 kV in 0.5 kV steps).

  • Record the signal intensity at each voltage.

  • Plot signal intensity versus capillary voltage to determine the optimum value.

• Cone Voltage Optimization:

  • Set the capillary voltage to its optimal value.

  • Vary the cone voltage (e.g., from 10 V to 60 V in 5 V steps).

  • Record the signal intensity at each voltage.

  • Plot signal intensity versus cone voltage to find the optimum setting that maximizes the precursor ion signal without causing excessive fragmentation.

Logical Relationship of Ion Source Optimization:

Caption: Optimization of ion source parameters.

References

• 1. The impact of ion-pairing reagents on the selectivity and sensitivity in the analysis of modified oligonucleotides in serum samples by liquid chromatography coupled with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What Are the Considerations for Using Ion Pairing Reagents in My Mobile Phases? [sciex.com]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. Assessment of ammonium fluoride as a mobile phase additive for sensitivity gains in electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validation of an LC-MS/MS Method for Diethylstilbestrol Quantification Using a Deuterated Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of an LC-MS/MS method utilizing Diethylstilbestrol-d3 as an internal standard against alternative analytical techniques for the quantification of Diethylstilbestrol (DES). The content is designed to offer an objective performance evaluation supported by experimental data to aid researchers in selecting the most appropriate method for their specific needs.

Comparative Analysis of Analytical Methods for Diethylstilbestrol

The selection of an analytical method for the quantification of Diethylstilbestrol is critical and depends on factors such as required sensitivity, selectivity, sample matrix, and throughput. This section compares the performance of the validated LC-MS/MS method with Gas Chromatography-Mass Spectrometry (GC-MS) and Enzyme-Linked Immunosorbent Assay (ELISA).

Parameter	LC-MS/MS with Deuterated Internal Standard	GC-MS	ELISA
Limit of Detection (LOD)	0.0142 µg/kg[1]	0.06 - 2.55 µg/L[2]	68.1 - 103.1 ng/L[3]
Limit of Quantification (LOQ)	0.0475 µg/kg[1]	0.11 - 9.81 µg/L[2]	100.8 - 192.7 ng/L[3]
Linearity (r²)	> 0.99[1]	> 0.99[1]	> 0.99[3]
Precision (%RSD)	1.39% - 9.62%[1]	0.65% - 11.47%[2]	< 13.9%[3]
Recovery	86.1% - 106%[1]	> 90%[4]	70.1% - 103.1%[3]
Specificity	High	High	Moderate (potential for cross-reactivity)
Sample Throughput	High	Moderate	High
Derivatization Required	No	Yes	No
Matrix Effects	Can be significant, mitigated by deuterated IS	Less prone to ion suppression	Can be significant

Experimental Protocol: LC-MS/MS Method Validation

This section details the validated experimental protocol for the quantification of Diethylstilbestrol in biological matrices using LC-MS/MS with Diethylstilbestrol-d3 as an internal standard.

Materials and Reagents

• Diethylstilbestrol (DES) certified reference standard

• Diethylstilbestrol-d3 (DES-d3) internal standard (IS)

• Acetonitrile (ACN), Methanol (B129727) (MeOH), and Water (LC-MS grade)

• Formic acid

• Solid Phase Extraction (SPE) cartridges

Sample Preparation

• Spiking: To 200 µL of the biological matrix (e.g., plasma, urine), add a known concentration of the Diethylstilbestrol-d3 internal standard solution.[5]

• Protein Precipitation: Add 800 µL of cold acetonitrile, vortex for 1 minute, and centrifuge at 10,000 rpm for 10 minutes to precipitate proteins.[5]

• Solid Phase Extraction (SPE):

  • Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute the analytes with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: High-Performance Liquid Chromatography (HPLC) system

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient Elution: A suitable gradient program to separate DES from matrix components.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Negative ion mode

• Multiple Reaction Monitoring (MRM) Transitions:

  • DES: Precursor ion > Product ion 1, Product ion 2

  • DES-d3: Precursor ion > Product ion 1

Method Validation Parameters

The method was validated for linearity, sensitivity (LOD and LOQ), accuracy, precision (intra- and inter-day), recovery, and matrix effects according to established guidelines.

Experimental Workflow Diagram

Caption: Experimental workflow for the LC-MS/MS analysis of Diethylstilbestrol.

Signaling Pathway (Illustrative Example)

While not directly applicable to this analytical method validation, the following is an illustrative example of a signaling pathway diagram as requested.

Caption: A generic signaling pathway diagram.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Procuring Certified Diethylstilbestrol-d3 Reference Materials

For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical measurements are paramount. The use of certified reference materials (CRMs) is a cornerstone of quality assurance in analytical chemistry, ensuring the traceability and comparability of results. This guide provides a comprehensive comparison of suppliers for Diethylstilbestrol-d3, a deuterated internal standard crucial for mass spectrometry-based quantification of Diethylstilbestrol.

Comparison of Certified Reference Material Suppliers

Sourcing high-quality, certified Diethylstilbestrol-d3 is critical for accurate bioanalytical and pharmaceutical analysis. This section compares prominent suppliers who offer this certified reference material, focusing on key quality and certification parameters.

Supplier	Product Number	Purity/Concentration	Certification	Certificate of Analysis
LGC Standards	TRC-D445027	Not specified on product page	ISO 17034 accredited manufacturer.[1][2][3] Products are accompanied by a comprehensive Certificate of Analysis.[1][2]	A generic Certificate of Analysis from LGC indicates that their standards meet rigorous specifications, including uncertainty of purity and material density.[4] However, a specific CoA for Diethylstilbestrol-d3 was not publicly available.
Cerilliant (a brand of MilliporeSigma)	Not specified	Not specified on product page	Accredited to ISO 17034 and ISO/IEC 17025.[5][6][7][8]	Certificates of Analysis are data-inclusive with full transparency for end-user application including traceability and uncertainty determinations.[5] A specific CoA for Diethylstilbestrol-d3 was not publicly available.
MedChemExpress	HY-14598S	Not specified on product page	While a purity of 99.15% is stated for the non-deuterated standard (HY-14598R), this is not specified for the deuterated version.[9][10]	A Certificate of Analysis is available for the non-deuterated standard.[9][10] For Diethylstilbestrol-d3, it is recommended to store the product under the conditions specified in the Certificate of Analysis.[11]
Pharmaffiliates	PA STI 089223	Not specified on product page	Information on ISO 17034 accreditation is not readily available on the product page.	A Certificate of Analysis is not directly accessible from the product listing.

Note: The inability to access specific Certificates of Analysis for Diethylstilbestrol-d3 from the suppliers' websites is a significant limitation. Researchers are strongly advised to contact the suppliers directly to obtain the most current and complete product specifications before purchase.

Experimental Methodologies for Verification

The certification of a reference material relies on a series of well-defined experiments to establish its identity, purity, and concentration with a stated uncertainty. While specific protocols for Diethylstilbestrol-d3 from the suppliers were not available, a general workflow for the characterization of a certified reference material is outlined below.

Identity Confirmation

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure of the molecule, including the position of the deuterium (B1214612) labels.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to verify the molecular weight and isotopic enrichment of the deuterated compound.

Purity Determination

• Chromatographic Purity: High-performance liquid chromatography (HPLC) with UV or mass spectrometric detection is used to identify and quantify any impurities. A typical method would involve a reversed-phase C18 column with a gradient elution of acetonitrile (B52724) and water.

• Residual Solvents: Gas chromatography-mass spectrometry (GC-MS) is used to determine the content of any residual solvents from the synthesis process.

• Water Content: Karl Fischer titration is the standard method for determining the water content of the material.

Concentration Assignment (for solutions)

• Gravimetric Preparation: The CRM solution is prepared by accurately weighing the neat material and dissolving it in a precise volume of a suitable solvent.

• Quantitative NMR (qNMR): This technique is used to determine the concentration of the analyte in solution by comparing its NMR signal intensity to that of a certified internal standard.

Workflow for Selecting a Certified Reference Material

The process of selecting a suitable certified reference material involves several key steps to ensure the chosen product meets the specific requirements of the analytical method.

References

• 1. Diethylstilbestrol | CAS 56-53-1 | LGC Standards [lgcstandards.com]
• 2. Diethylstilbestrol | CAS 56-53-1 | LGC Standards [lgcstandards.com]
• 3. Diethylstilbestrol | CAS 56-53-1 | LGC Standards [lgcstandards.com]
• 4. accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com [accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com]
• 5. Home - Cerilliant [cerilliant.com]
• 6. Cerilliant Reference Materials | LGC Standards [lgcstandards.com]
• 7. Analytical Reference Standards - Cerilliant [cerilliant.com]
• 8. superchroma.com.tw [superchroma.com.tw]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]

A Guide to Inter-laboratory Comparison for Diethylstilbestrol Analysis Using Diethylstilbestrol-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory comparison for the analysis of Diethylstilbestrol (DES) using Diethylstilbestrol-d3 (DES-d3) as an internal standard. While specific inter-laboratory comparison data is not publicly available, this document outlines a comprehensive experimental protocol, key performance indicators for comparison, and the principles of the analytical methodology. This guide is intended to serve as a practical resource for laboratories aiming to validate their methods and compare their performance against established benchmarks.

Introduction to Diethylstilbestrol Analysis

Diethylstilbestrol is a synthetic, non-steroidal estrogen that was previously used in medicine and agriculture. Due to its adverse health effects, its use in food-producing animals is now banned in many countries. Regulatory bodies worldwide monitor for DES residues in various matrices, including animal tissues, milk, and urine. Accurate and reliable quantification of DES is crucial for ensuring food safety and compliance with regulations.

Isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantitative analysis of DES. The use of a stable isotope-labeled internal standard, such as Diethylstilbestrol-d3, is essential for correcting for matrix effects and variations in sample preparation and instrument response, thereby ensuring the accuracy and precision of the results.

Experimental Protocol: Quantification of Diethylstilbestrol by LC-MS/MS using Diethylstilbestrol-d3

This section details a typical experimental protocol for the analysis of DES in a biological matrix (e.g., animal tissue).

Sample Preparation and Extraction

A robust sample preparation procedure is critical for achieving accurate and precise results. The following is a general workflow:

• Homogenization: A representative sample of the tissue is homogenized to ensure uniformity.

• Spiking with Internal Standard: A known amount of Diethylstilbestrol-d3 solution is added to the homogenized sample.

• Hydrolysis: To release conjugated forms of DES, an enzymatic hydrolysis step using β-glucuronidase/sulfatase is often employed.

• Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE):

  • LLE: The sample is extracted with an organic solvent (e.g., a mixture of diethyl ether and hexane). The organic layer is then separated, evaporated, and the residue is reconstituted in a suitable solvent.

  • SPE: The sample extract is passed through an SPE cartridge (e.g., C18 or a mixed-mode cation exchange) to remove interfering substances. The analyte is then eluted, the eluate is evaporated, and the residue is reconstituted.

LC-MS/MS Analysis

The reconstituted sample extract is then analyzed by LC-MS/MS.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for separation.

  • Mobile Phase: A gradient elution with a mixture of water (often with a modifier like formic acid or ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typically employed.

  • Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is common.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in negative ion mode is the preferred method for DES analysis.

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both DES and DES-d3 are monitored.

Experimental Workflow Diagram

Caption: Experimental workflow for DES analysis.

Inter-laboratory Comparison: Key Performance Parameters

A successful inter-laboratory comparison hinges on the evaluation of key method performance parameters. The following table summarizes these parameters and provides typical target values for DES analysis in food matrices.

Performance Parameter	Description	Typical Target Value/Range
Limit of Detection (LOD)	The lowest concentration of analyte that can be reliably detected.	0.1 - 0.5 µg/kg
Limit of Quantification (LOQ)	The lowest concentration of analyte that can be quantified with acceptable precision and accuracy.	0.2 - 1.0 µg/kg
Recovery	The percentage of the true amount of analyte that is detected by the analytical method.	80 - 110%
Repeatability (Intra-assay Precision)	The precision of the method when performed by the same operator, on the same equipment, over a short period of time. Expressed as Relative Standard Deviation (%RSD).	< 15%
Reproducibility (Inter-assay Precision)	The precision of the method when performed by different operators, on different equipment, in different laboratories. Expressed as Relative Standard Deviation (%RSD).	< 25%
Specificity/Selectivity	The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.	No interfering peaks at the retention time of the analyte.
Linearity	The ability of the method to produce results that are directly proportional to the concentration of the analyte in the sample.	Correlation coefficient (r²) > 0.99

The Role of Diethylstilbestrol-d3 as an Internal Standard

The use of a stable isotope-labeled internal standard like Diethylstilbestrol-d3 is fundamental to the accuracy of the analysis.

Principle of Isotope Dilution Mass Spectrometry

Caption: Principle of isotope dilution analysis.

Comparison with Alternative Internal Standards

While DES-d3 is a widely used and effective internal standard for DES analysis, other compounds can be considered.

Internal Standard Type	Example	Advantages	Disadvantages
Stable Isotope-Labeled	Diethylstilbestrol-d3 , Diethylstilbestrol-¹³C₆	Co-elutes with the analyte, similar extraction and ionization behavior, provides the most accurate correction.	Higher cost.
Analogue	Hexestrol, Dienestrol	Lower cost than isotope-labeled standards.	May not have identical extraction recovery and ionization efficiency as the analyte, leading to less accurate correction.
No Internal Standard	-	Lowest cost.	Prone to significant errors due to matrix effects and variations in sample preparation, not recommended for quantitative analysis.

Conclusion

A Comparative Guide to Deuterated Internal Standards in Bioanalysis: Diethylstilbestrol-d3 and Alternatives

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in complex biological matrices is paramount. The use of stable isotope-labeled internal standards (SIL-IS) is a cornerstone of robust bioanalytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS/MS). This guide provides an objective comparison of Diethylstilbestrol-d3 (DES-d3) and other deuterated internal standards, supported by experimental data, to aid in the selection of the most appropriate standard for your analytical needs.

The ideal internal standard co-elutes with the analyte of interest and exhibits similar ionization and extraction characteristics, thereby compensating for variations in sample preparation and instrument response. Deuterated standards, such as DES-d3, are considered the gold standard as their physicochemical properties are nearly identical to their non-labeled counterparts.

Performance Comparison: Diethylstilbestrol-d3 vs. Other Deuterated Standards

Performance Parameter	Method using Diethylstilbestrol-d8	Method using Estradiol-d4 / Estrone-d4	Key Considerations
Analyte(s)	Diethylstilbestrol (B1670540)	Estradiol (E2), Estrone (E1)	The choice of internal standard is analyte-dependent. A structural analog like DES-d3 can be used for other estrogens, but a dedicated deuterated standard for each analyte is often preferred for highest accuracy.
Matrix	Bovine Milk	Human Plasma	Matrix effects can vary significantly between different biological matrices.
Extraction Recovery	>90%	~68% (for Ethinyl Estradiol)	Recovery can be influenced by the extraction method and the specific analyte-matrix combination.
Linearity (r²)	Not explicitly stated	≥ 0.9942	Both types of standards can achieve excellent linearity.
Lower Limit of Quantification (LLOQ)	Not explicitly stated	2 pg/mL (E2), 5 pg/mL (E1)	The LLOQ is dependent on the sensitivity of the entire method, not just the internal standard.
Precision (%CV)	Not explicitly stated	< 19.74%	Acceptable precision is achievable with both types of standards.
Accuracy (%Bias)	Not explicitly stated	90.63% to 101.44%	High accuracy is a key benefit of using deuterated internal standards.

Note: The data presented is compiled from different studies and is for illustrative purposes. Direct comparison should be made under identical experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are representative experimental protocols for the analysis of estrogens using deuterated internal standards.

Protocol 1: Analysis of Diethylstilbestrol in Bovine Milk using Diethylstilbestrol-d8

This method was developed for the quantification of clenbuterol, chloramphenicol, and diethylstilbestrol in bovine milk.

Sample Preparation:

• Samples are purified using an HLB solid-phase extraction (SPE) cartridge.

• The organic phase is evaporated to dryness under a stream of nitrogen.

• The residue is reconstituted in the mobile phase.

• Diethylstilbestrol-d8 is used as the internal standard for quantification.

LC-MS/MS Conditions:

• Column: Acquity UPLC® BEH C18

• Mobile Phase: Gradient elution

• Detection: Tandem mass spectrometry (MS/MS)

This method was validated according to the European Union regulation 2002/657/EC, determining specificity, decision limit (CCα), detection capability (CCβ), trueness, precision, linearity, and stability.

Protocol 2: Analysis of Estradiol and Estrone in Human Plasma using Estradiol-d4 and Estrone-d4

This method was developed for the sensitive quantification of unconjugated Estradiol and Estrone in human plasma.

Sample Preparation:

• A liquid-liquid extraction procedure is employed to isolate the analytes and internal standards from the plasma matrix.

• A subsequent derivatization step is performed to enhance sensitivity.

• Estradiol-d4 and Estrone-d4 are used as the respective internal standards.

LC-MS/MS Conditions:

• Chromatography: Reversed-phase ultra-high performance liquid chromatography (UPLC).

• Detection: Tandem mass spectrometry (UPLC-MS/MS).

The method was successfully developed and validated with a lower limit of quantification (LLOQ) of 2 pg/mL for Estradiol and 5 pg/mL for Estrone[1]. The potential for metabolite back-conversion was also evaluated during validation[1].

Visualizing the Workflow and Underlying Biology

To better understand the context of these analytical methods, the following diagrams illustrate a typical experimental workflow and the estrogen signaling pathway.

Caption: Experimental workflow for the quantification of estrogens using a deuterated internal standard and LC-MS/MS.

Caption: Simplified diagram of the estrogen signaling pathway, including genomic and non-genomic pathways.[2][3][4][5][6]

Conclusion

The selection of an appropriate internal standard is a critical decision in the development of robust and reliable bioanalytical methods. While both Diethylstilbestrol-d3 and other deuterated estrogen standards can provide excellent performance, the optimal choice depends on the specific analytes of interest and the nature of the biological matrix. For the analysis of Diethylstilbestrol, DES-d3 is the ideal internal standard. For the analysis of endogenous estrogens, dedicated deuterated analogs such as Estradiol-d4 and Estrone-d4 are generally preferred to ensure the highest degree of accuracy and precision by closely mimicking the behavior of the analyte throughout the analytical process. This guide provides a framework for comparing and selecting deuterated internal standards to enhance the quality and reliability of bioanalytical data.

References

• 1. New LC-MS/MS bioanalytical method for quantification of Estradiol and Estrone - Anapharm [anapharmbioanalytics.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. m.youtube.com [m.youtube.com]
• 6. KEGG PATHWAY: Estrogen signaling pathway - Homo sapiens (human) [kegg.jp]

The Analytical Edge: Unpacking the Accuracy and Precision of Diethylstilbestrol-d3 in Quantitative Analysis

In the landscape of bioanalytical research and drug development, the precise and accurate quantification of analytes is paramount. For the synthetic estrogen Diethylstilbestrol (B1670540) (DES), a compound with a history of therapeutic use and subsequent scrutiny for its adverse health effects, reliable measurement is critical. The use of a stable isotope-labeled internal standard is a cornerstone of robust analytical methodology, particularly in mass spectrometry- based techniques. This guide provides a comparative analysis of Diethylstilbestrol-d3 as an internal standard, evaluating its performance against other commonly used standards and offering insights into its application in quantitative workflows.

Comparative Performance of Internal Standards for Diethylstilbestrol Quantification

The choice of an internal standard is a critical factor that directly influences the accuracy, precision, and reliability of a quantitative bioanalytical method. An ideal internal standard should mimic the analyte's behavior throughout the analytical process, including extraction, derivatization, and ionization, thereby compensating for variations. Deuterated analogs of the analyte, such as Diethylstilbestrol-d3, are often considered the gold standard due to their similar physicochemical properties.

The following table summarizes the performance characteristics of various analytical methods for the quantification of Diethylstilbestrol, highlighting the internal standards employed.

Analytical Method	Internal Standard	Matrix	Linearity (Range)	Recovery (%)	LOD/LOQ	Citation
HPLC	Butyl paraben	Chicken Meat	0.324-1.30 μg/mL	98.8 - 101.2	-	[1]
LC-MS/MS	Hexestrol-d4	-	>0.99 (r²)	-	0.08 ng/mL (LOD), 0.25 ng/mL (LOQ)	[2]
IDMS	Diethylstilbestrol-2H6	Bovine Urine	-	70 ± 20	-	[3]
GC-MS	- (Standard Addition)	Bovine Urine	-	76 ± 18	-	[4]
UPLC-MS/MS	Clenbuterol-D9, Chloramphenicol-D5, Diethylstilbestrol-D8	-	-	-	-	[5]
LC-MS/MS	3,5-dihydroxy-4-isopropyl toluylene	Human Plasma	0.1-50 ng/mL	-	0.1 ng/mL (LLOQ)	[5]

LOD: Limit of Detection, LOQ: Limit of Quantitation, r²: coefficient of determination, IDMS: Isotope Dilution Mass Spectrometry

As indicated in the table, various internal standards have been successfully utilized for DES quantification. While direct comparative data for Diethylstilbestrol-d3 is not explicitly detailed in the provided search results, the performance of other deuterated analogs like Diethylstilbestrol-d8 and Diethylstilbestrol-2H6 underscores the suitability of this class of internal standards. The use of a deuterated standard significantly reduces matrix effects and uncertainties associated with sample preparation and instrumental analysis[2]. Methods employing deuterated standards generally exhibit high linearity and low limits of detection, crucial for trace-level analysis[2][3]. In contrast, non-isotopically labeled internal standards like butyl paraben, while effective, may not perfectly mimic the analyte's behavior, potentially leading to less accurate compensation for matrix effects.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are outlines of experimental protocols derived from the referenced studies.

Method 1: HPLC for Diethylstilbestrol in Chicken Meat[1]

• Sample Preparation: Specific details on the extraction of DES from chicken meat were not provided in the abstract.

• Chromatography:

  • Column: C18 column

  • Mobile Phase: 45% acetonitrile (B52724) and 0.02 mol/L trimethylamine (B31210) (pH adjusted to 3.0 with phosphoric acid)

  • Detection: UV at 240nm

• Internal Standard: Butyl paraben

Method 2: LC-MS/MS for Diethylstilbestrol[2]

• Sample Preparation: The abstract suggests a method to reduce matrix effects but does not detail the specific extraction procedure.

• Internal Standard: Hexestrol-d4

Method 3: Isotope Dilution Mass Spectrometry (IDMS) for Diethylstilbestrol in Bovine Urine[3]

• Sample Preparation:

  • Enzymatic deconjugation of urine samples.

  • Clean-up using a Sep-Pak cartridge.

  • Further purification by High-Performance Liquid Chromatography (HPLC).

• Internal Standard: Diethylstilbestrol-2H6

• Mass Spectrometry: Isotope Dilution Mass Spectrometry (IDMS) was used for quantification.

Experimental Workflow for DES Quantification using a Deuterated Internal Standard

The following diagram illustrates a typical workflow for the quantification of Diethylstilbestrol in a biological matrix using a deuterated internal standard like Diethylstilbestrol-d3.

Fig. 1: A generalized workflow for the quantification of Diethylstilbestrol using a deuterated internal standard.

Conclusion

The use of a deuterated internal standard, such as Diethylstilbestrol-d3, is a robust strategy for the accurate and precise quantification of Diethylstilbestrol in various matrices. While specific performance data for Diethylstilbestrol-d3 was not extensively available in the initial search, the strong performance of other deuterated analogs like DES-d8 and DES-2H6 provides a compelling case for its utility. These internal standards effectively compensate for analytical variability, leading to reliable and reproducible results, which are essential for research, clinical, and regulatory applications. The provided experimental workflows and comparative data serve as a valuable resource for researchers and scientists in the field of drug development and bioanalysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative determination of diethylstilboestrol in bovine urine with isotope dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification and quantification of diethylstilbestrol in the urine of cattle by both low and high resolution gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Cross-Validation of Immunoassays with LC-MS/MS for Diethylstilbestrol Quantification Using a Deuterated Internal Standard

A Comparative Guide for Researchers and Drug Development Professionals

In the realm of bioanalytical science, the accurate quantification of small molecules like Diethylstilbestrol (DES), a synthetic estrogen, is paramount for applications ranging from toxicology studies to pharmaceutical development. The two most prevalent analytical techniques for this purpose are the enzyme-linked immunosorbent assay (ELISA), a type of immunoassay, and liquid chromatography-tandem mass spectrometry (LC-MS/MS). While immunoassays are known for their high throughput and ease of use, LC-MS/MS is considered the gold standard for its superior specificity and accuracy.[1][2][3][4]

This guide provides a comprehensive comparison of these two methods for the quantification of Diethylstilbestrol, with a focus on the cross-validation of a competitive ELISA with a highly specific LC-MS/MS method utilizing Diethylstilbestrol-d3 as an internal standard. The inclusion of a stable isotope-labeled internal standard in LC-MS/MS analysis is crucial for correcting matrix effects and variations in sample processing, thereby ensuring the highest degree of accuracy.

Methodology Comparison: Immunoassay vs. LC-MS/MS

Immunoassays and LC-MS/MS operate on fundamentally different principles. Immunoassays rely on the specific binding of an antibody to the target analyte.[1] In a competitive ELISA for DES, unlabeled DES in the sample competes with a fixed amount of enzyme-labeled DES for a limited number of antibody binding sites.[5][6] The resulting signal is inversely proportional to the concentration of DES in the sample.

Conversely, LC-MS/MS is a powerful analytical technique that combines the physical separation capabilities of liquid chromatography with the mass analysis capabilities of mass spectrometry.[2] The sample is first injected into an HPLC system where DES and its deuterated internal standard, Diethylstilbestrol-d3, are separated from other matrix components. The separated compounds are then ionized and detected by a mass spectrometer based on their unique mass-to-charge ratios.[1]

Experimental Protocols

Detailed below are representative protocols for the analysis of Diethylstilbestrol in a biological matrix (e.g., serum or plasma) using both a competitive ELISA and an LC-MS/MS method with Diethylstilbestrol-d3 as an internal standard.

1. Competitive ELISA for Diethylstilbestrol

This protocol is based on a typical commercially available DES ELISA kit.[5]

• Sample Preparation:

  • Bring all reagents and samples to room temperature.

  • Prepare standards and quality controls by spiking known concentrations of DES into the same matrix as the unknown samples.

  • Depending on the sample type and expected concentration, a sample extraction or dilution step may be required as per the kit instructions.

• Assay Procedure:

  • Add 50 µL of standard, control, or sample to the appropriate wells of the antibody-coated microplate.

  • Add 50 µL of the DES-enzyme conjugate to each well.

  • Incubate the plate for 1 hour at room temperature on a microplate shaker.

  • Wash the plate 3-5 times with the provided wash buffer to remove any unbound reagents.

  • Add 100 µL of the substrate solution to each well and incubate for 15-30 minutes in the dark. The substrate reacts with the enzyme to produce a color change.

  • Stop the reaction by adding 100 µL of stop solution to each well.

  • Read the absorbance of each well at 450 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the concentration of DES in the samples by interpolating their absorbance values from the standard curve.

2. LC-MS/MS Analysis of Diethylstilbestrol with Diethylstilbestrol-d3 Internal Standard

This protocol outlines a general procedure for the sensitive and selective quantification of DES.

• Sample Preparation (Liquid-Liquid Extraction):

  • Pipette 200 µL of sample, standard, or quality control into a clean microcentrifuge tube.

  • Add 20 µL of the Diethylstilbestrol-d3 internal standard working solution.

  • Add 1 mL of a suitable organic solvent (e.g., methyl tert-butyl ether or ethyl acetate) and vortex for 1 minute.

  • Centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

  • Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the mobile phase.

• LC-MS/MS Conditions:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Ionization Mode: Negative ion mode.

  • MRM Transitions:

    • Diethylstilbestrol: Precursor ion (m/z) 267.1 -> Product ion (m/z) 237.1

    • Diethylstilbestrol-d3: Precursor ion (m/z) 270.1 -> Product ion (m/z) 240.1

• Data Analysis:

  • Create a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the standards.

  • Quantify DES in the samples using the generated calibration curve.

Performance Comparison

The following tables summarize the expected performance characteristics of a typical DES immunoassay and a validated LC-MS/MS method.

Table 1: Key Performance Metrics

Parameter	Immunoassay	LC-MS/MS with DES-d3
Specificity	Moderate to High (potential for cross-reactivity with structurally similar compounds)	Very High (based on chromatographic separation and specific mass transitions)
Sensitivity (Lower Limit of Quantification)	~0.1 - 1 ng/mL	~0.01 - 0.1 ng/mL
Dynamic Range	Narrow (typically 1-2 orders of magnitude)	Wide (typically 3-4 orders of magnitude)
Precision (%CV)	< 15%	< 10%
Accuracy (%Bias)	± 20%	± 15%
Throughput	High (96-well plate format)	Moderate (sample-by-sample injection)
Cost per Sample	Lower	Higher
Matrix Effects	Susceptible	Minimized by use of a stable isotope-labeled internal standard

Table 2: Cross-Validation Data (Hypothetical)

This table presents a hypothetical dataset from the analysis of ten samples using both methods to illustrate a typical cross-validation scenario.

Sample ID	Immunoassay (ng/mL)	LC-MS/MS (ng/mL)	% Difference
1	0.52	0.48	8.3%
2	1.15	1.09	5.5%
3	2.89	2.75	5.1%
4	5.43	5.12	6.1%
5	10.21	9.87	3.4%
6	0.25	0.21	19.0%
7	0.88	0.81	8.6%
8	4.56	4.33	5.3%
9	8.91	8.55	4.2%
10	15.67	14.98	4.6%

Visualizing the Workflow and Comparison

To better illustrate the processes and their relationship, the following diagrams have been generated.

Caption: A simplified workflow diagram comparing the key steps of an immunoassay and an LC-MS/MS analysis.

Caption: A diagram illustrating the primary advantages of immunoassay versus LC-MS/MS for small molecule analysis.

Conclusion

The cross-validation of immunoassays with LC-MS/MS is a critical step in bioanalytical method development and validation. While immunoassays offer a high-throughput and cost-effective solution for screening large numbers of samples, LC-MS/MS provides unparalleled specificity and accuracy, making it the preferred method for confirmation and for studies requiring the highest level of quantitative rigor.[1][3][7] The use of a stable isotope-labeled internal standard, such as Diethylstilbestrol-d3, is essential for robust and reliable LC-MS/MS quantification. The choice between these two powerful techniques will ultimately depend on the specific requirements of the study, including the desired level of accuracy, sample throughput, and budget.

References

• 1. MedicalLab Management Magazine [medlabmag.com]
• 2. pharmaceuticalintelligence.com [pharmaceuticalintelligence.com]
• 3. mdpi.com [mdpi.com]
• 4. Design and Validation of a Sensitive Multisteroid LC-MS/MS Assay for the Routine Clinical Use: One-Step Sample Preparation with Phospholipid Removal and Comparison to Immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. food.r-biopharm.com [food.r-biopharm.com]
• 6. Enzyme immunoassay screening procedure for the synthetic anabolic estrogens and androgens diethylstilbestrol, nortestosterone, methyltestosterone and trenbolone in bovine urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. msrandallscience.weebly.com [msrandallscience.weebly.com]

The Performance of Diethylstilbestrol-d3 in Biological Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of Diethylstilbestrol (DES) in complex biological matrices, the choice of an appropriate internal standard is paramount to ensure accuracy and reliability. This guide provides a comparative overview of the performance of Diethylstilbestrol-d3 (DES-d3), a deuterated stable isotope-labeled internal standard, against non-deuterated alternatives. The information presented is based on available experimental data and established principles of bioanalytical method validation.

Stable isotope-labeled internal standards, such as DES-d3, are widely considered the gold standard in quantitative bioanalysis by mass spectrometry.[1][2] Their physicochemical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample preparation, chromatography, and ionization.[1][2] This co-elution and chemical similarity allow the deuterated standard to effectively compensate for variations that can occur at each stage of the analytical process, including extraction efficiency and matrix effects.[1][2]

Performance Comparison in Biological Matrices

The following tables summarize the performance characteristics of deuterated and non-deuterated internal standards for the analysis of Diethylstilbestrol in various biological matrices. It is important to note that direct head-to-head comparative studies with comprehensive quantitative data for DES-d3 versus a non-deuterated standard in all matrices are limited in the publicly available literature. The data presented for DES-d3 is primarily based on studies using closely related deuterated analogs like DES-d6.

Table 1: Performance in Urine

Internal Standard Type	Analyte Recovery (%)	Internal Standard Recovery (%)	Matrix Effect	Precision (%RSD)
Diethylstilbestrol-d6	Not Reported	70 ± 20[3]	Compensated by IS	Not Reported
Non-Deuterated Analog	Not Reported	Not Reported	Potential for significant variability	Not Reported

Table 2: Performance in Plasma

Internal Standard Type	Analyte Recovery (%)	Internal Standard Recovery (%)	Matrix Effect	Precision (%RSD)
Diethylstilbestrol-d3	Data Not Available	Data Not Available	Expected to be minimal with IS	Data Not Available
3,5-dihydroxy-4-isopropyl toluylene	>81 (for DES)[4]	Not Reported	Not explicitly reported, but IS is used for correction	<9 (inter-day)[4]
Hexestrol-d4 (for DES analysis)	91 - 128 (for DES)[5]	Not Reported	Significantly reduced with IS[5]	<20[5]

Table 3: Performance in Tissue

Internal Standard Type	Analyte Recovery (%)	Internal Standard Recovery (%)	Matrix Effect	Precision (%RSD)
Diethylstilbestrol-d3	Data Not Available	Data Not Available	Expected to be minimal with IS	Data Not Available
Non-Deuterated Analog	>90 (for DES in fish tissue)[6]	Not Reported	Not Reported	<10[6]

Experimental Methodologies

Detailed experimental protocols are crucial for replicating and comparing analytical methods. Below are generalized protocols for the extraction and analysis of Diethylstilbestrol from biological matrices, incorporating the use of a deuterated internal standard.

Sample Preparation for Urine Analysis

A common procedure for the analysis of DES in urine involves enzymatic deconjugation to release the free form of the analyte, followed by solid-phase extraction (SPE) for cleanup and concentration.

Protocol Outline:

• Internal Standard Spiking: Fortify a known volume of urine with Diethylstilbestrol-d3/d6.

• Enzymatic Hydrolysis: Adjust the pH of the urine sample and incubate with β-glucuronidase/arylsulfatase to deconjugate DES metabolites.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., C18) with methanol (B129727) and water.

  • Load the hydrolyzed urine sample onto the cartridge.

  • Wash the cartridge with a low-organic solvent mixture to remove interferences.

  • Elute the analyte and internal standard with a high-organic solvent mixture.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

Sample Preparation for Plasma Analysis

For plasma samples, a protein precipitation step is typically employed, followed by liquid-liquid extraction (LLE) or SPE.

Protocol Outline:

• Internal Standard Spiking: Add a known amount of Diethylstilbestrol-d3 to a plasma sample.

• Protein Precipitation: Add a precipitating agent (e.g., acetonitrile (B52724) or methanol) to the plasma, vortex, and centrifuge to pellet the proteins.

• Liquid-Liquid Extraction (LLE):

  • To the supernatant from the protein precipitation step, add an immiscible organic solvent (e.g., methyl tert-butyl ether).

  • Vortex to facilitate the transfer of the analyte and internal standard into the organic phase.

  • Separate the organic layer.

• Evaporation and Reconstitution: Evaporate the organic solvent and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Sample Preparation for Tissue Analysis

Tissue samples require homogenization to release the analyte before extraction.

Protocol Outline:

• Homogenization: Homogenize a weighed portion of the tissue sample in a suitable buffer.

• Internal Standard Spiking: Add a known amount of Diethylstilbestrol-d3 to the tissue homogenate.

• Extraction: Perform solvent extraction (e.g., with acetonitrile or a mixture of organic solvents) from the homogenate.

• Cleanup: The extract may require further cleanup using SPE to remove lipids and other matrix components.

• Evaporation and Reconstitution: Evaporate the cleaned extract and reconstitute the residue for LC-MS/MS analysis.

Visualizing the Analytical Workflow

The following diagram, generated using Graphviz, illustrates a typical workflow for the bioanalysis of Diethylstilbestrol using a deuterated internal standard.

Bioanalytical workflow for DES quantification.

Conclusion

The available data and established principles of bioanalytical chemistry strongly support the use of Diethylstilbestrol-d3 as the internal standard of choice for the quantitative analysis of Diethylstilbestrol in various biological matrices. Its ability to mimic the behavior of the analyte during sample preparation and analysis leads to superior accuracy and precision by effectively compensating for matrix effects and procedural losses. While non-deuterated internal standards can be employed, they are more likely to introduce variability and potential inaccuracies due to differences in their chemical and physical properties compared to the analyte. For robust and reliable bioanalytical data, the use of a deuterated internal standard like Diethylstilbestrol-d3 is highly recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Head-to-Head Comparison: Diethylstilbestrol-d3 versus a Structural Analog as Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the selection of an appropriate internal standard is a critical decision. This guide provides an objective comparison between the deuterated internal standard, Diethylstilbestrol-d3, and a representative structural analog, Hexestrol, for the quantification of Diethylstilbestrol. The comparison is supported by established analytical principles and outlines detailed experimental methodologies for performance evaluation.

In the realm of liquid chromatography-mass spectrometry (LC-MS/MS), an internal standard (IS) is indispensable for correcting for variability throughout the analytical workflow, including sample preparation, injection volume, and instrument response. An ideal IS should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations. The two primary choices for an internal standard are a stable isotope-labeled (SIL) version of the analyte, such as Diethylstilbestrol-d3, or a structurally similar molecule, known as a structural analog.

The Gold Standard: Stable Isotope-Labeled Internal Standards

Diethylstilbestrol-d3 is a deuterated form of Diethylstilbestrol, where three hydrogen atoms have been replaced by deuterium (B1214612). This subtle increase in mass allows for its differentiation from the analyte by the mass spectrometer. Crucially, the physicochemical properties of Diethylstilbestrol-d3 are nearly identical to those of the parent compound. This similarity ensures that the internal standard and the analyte behave almost identically during sample extraction, chromatography, and ionization, providing superior correction for matrix effects and other sources of analytical variability.[1][2]

The Alternative: Structural Analog Internal Standards

A structural analog internal standard is a distinct chemical entity that shares a similar, but not identical, chemical structure with the analyte. For Diethylstilbestrol, a relevant structural analog is Hexestrol.[3] While often more readily available and less expensive than their deuterated counterparts, structural analogs can exhibit differences in polarity, solubility, and ionization efficiency. These differences can lead to variations in extraction recovery and chromatographic retention time, potentially compromising the accuracy and precision of the quantitative results.

Performance Comparison: Diethylstilbestrol-d3 vs. Hexestrol

The following table summarizes the expected performance differences between Diethylstilbestrol-d3 and Hexestrol as internal standards for the analysis of Diethylstilbestrol, based on established principles of bioanalytical method development.

Performance Parameter	Diethylstilbestrol-d3 (Deuterated IS)	Hexestrol (Structural Analog IS)	Rationale
Correction for Matrix Effects	Excellent	Moderate to Poor	Near-identical chemical properties and co-elution with the analyte allow for effective compensation of ion suppression or enhancement.[2]
Extraction Recovery	Highly Similar to Analyte	May Differ from Analyte	Minor structural differences can lead to variations in partitioning during liquid-liquid or solid-phase extraction.
Chromatographic Co-elution	Yes	No	Co-elution is critical for accurate matrix effect correction. Structural differences typically result in different retention times.
Accuracy & Precision	High	Variable	Superior correction for variability leads to more accurate and precise quantification.
Method Development Time	Shorter	Potentially Longer	Fewer issues with differential recovery and matrix effects can streamline method validation.
Cost	Higher	Lower	Synthesis of isotopically labeled standards is generally more complex and expensive.

Experimental Protocols

To empirically evaluate the performance of Diethylstilbestrol-d3 and Hexestrol as internal standards, a series of validation experiments should be conducted. Below is a detailed methodology for a key experiment: the evaluation of matrix effects.

Objective:

To compare the ability of Diethylstilbestrol-d3 and Hexestrol to compensate for matrix effects in a complex biological matrix (e.g., human plasma) during the LC-MS/MS analysis of Diethylstilbestrol.

Materials:

• Diethylstilbestrol (analyte)

• Diethylstilbestrol-d3 (deuterated IS)

• Hexestrol (structural analog IS)

• Human plasma (from at least 6 different sources)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Ammonium (B1175870) acetate

• Methyl tert-butyl ether (MTBE)

• Sodium tetraborate (B1243019) solution

Sample Preparation:

• Stock Solutions: Prepare individual stock solutions of Diethylstilbestrol, Diethylstilbestrol-d3, and Hexestrol in methanol.

• Spiking Solutions: Prepare working solutions of the analyte and both internal standards by diluting the stock solutions.

• Sample Sets:

  • Set 1 (Neat Solution): Spike the analyte and each internal standard (in separate experiments) into the reconstitution solvent.

  • Set 2 (Post-Extraction Spike): Extract blank plasma samples from six different sources. Spike the analyte and each internal standard into the extracted matrix residue.

  • Set 3 (Pre-Extraction Spike): Spike the analyte and each internal standard into six different sources of blank plasma before extraction.

• Liquid-Liquid Extraction:

  • To 100 µL of plasma (or blank solvent for Set 1), add the appropriate spiking solutions.

  • Add 50 µL of sodium tetraborate solution.

  • Add 500 µL of MTBE, vortex for 1 minute.

  • Centrifuge at 10,000 rpm for 5 minutes.

  • Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions (adapted from a published method[4]):

• LC System: Agilent 1200 Series or equivalent

• Column: C18 column (e.g., 2.1 x 150 mm, 5 µm)

• Mobile Phase: 85:15 Acetonitrile:Water with 0.2 mmol/L ammonium acetate

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

• MRM Transitions:

  • Diethylstilbestrol: m/z 267.2 -> 237.2

  • Diethylstilbestrol-d3: m/z 270.2 -> 240.2 (hypothetical, assuming 3 deuterium atoms on a fragment)

  • Hexestrol: m/z 269.2 -> 134.1 (hypothetical, based on its structure)

Data Analysis:

Calculate the matrix factor (MF) for the analyte in the presence of each internal standard for each of the six plasma sources. A lower coefficient of variation (%CV) for the internal standard-normalized MF across the different plasma lots indicates better compensation for matrix effects.

Visualizing the Workflow

To better understand the experimental process, the following diagrams illustrate the logical workflow for selecting an internal standard and the bioanalytical procedure.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. Hexestrol | C18H22O2 | CID 192197 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating Quality Control for Diethylstilbestrol Analysis: A Comparative Guide to Internal Standard Sample Preparation

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of Diethylstilbestrol (DES), the preparation of accurate and reliable quality control (QC) samples is paramount. The choice of an appropriate internal standard is a critical determinant of method robustness and data integrity. This guide provides a comprehensive comparison of sample preparation protocols for Diethylstilbestrol-d3 (DES-d3), a commonly used stable isotope-labeled internal standard, and an alternative, 3,5-dihydroxy-4-isopropyl toluylene.

This document outlines detailed experimental methodologies, presents a comparative analysis of their performance based on available data, and includes visual workflows to aid in the selection and implementation of the most suitable internal standard for your analytical needs.

The Gold Standard: Diethylstilbestrol-d3 as an Internal Standard

Stable isotope-labeled internal standards are widely considered the gold standard in quantitative mass spectrometry due to their chemical and physical similarity to the analyte of interest. Diethylstilbestrol-d3, a deuterated analog of DES, co-elutes with the unlabeled analyte and experiences similar ionization and matrix effects, allowing for effective compensation of variations during sample preparation and analysis.

Experimental Protocol for Quality Control Sample Preparation with Diethylstilbestrol-d3

This protocol outlines the preparation of quality control (QC) samples in human plasma, a common biological matrix for pharmacokinetic and toxicological studies.

1. Preparation of Stock Solutions:

• Diethylstilbestrol (DES) Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of DES in 10 mL of methanol.

• Diethylstilbestrol-d3 (DES-d3) Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of DES-d3 in 10 mL of methanol.

• Working Solutions: Prepare serial dilutions of the DES and DES-d3 stock solutions in methanol:water (1:1, v/v) to create working solutions for spiking.

2. Preparation of Calibration Standards and Quality Control Samples:

• Calibration Standards: Spike appropriate volumes of the DES working solutions into blank human plasma to achieve a calibration curve ranging from 0.1 to 50 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples at three concentration levels:

  • Low QC (LQC): 0.3 ng/mL

  • Medium QC (MQC): 5 ng/mL

  • High QC (HQC): 40 ng/mL

• Internal Standard Spiking: To each calibration standard and QC sample, add a consistent volume of the DES-d3 working solution to achieve a final concentration of 10 ng/mL.

3. Sample Extraction and Processing:

• Protein Precipitation: To 100 µL of each plasma sample (calibration standards, QCs, and unknown samples), add 300 µL of acetonitrile (B52724) containing the internal standard. Vortex for 30 seconds to precipitate proteins.

• Centrifugation: Centrifuge the samples at 10,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., acetonitrile:water, 1:1, v/v).

• Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

An Alternative Approach: 3,5-dihydroxy-4-isopropyl toluylene

In situations where a stable isotope-labeled internal standard is not available or cost-prohibitive, a structural analog with similar physicochemical properties can be a viable alternative. One such alternative for DES analysis is 3,5-dihydroxy-4-isopropyl toluylene.

Experimental Protocol for Quality Control Sample Preparation with 3,5-dihydroxy-4-isopropyl toluylene

The protocol for preparing QC samples with this alternative internal standard is similar to that for DES-d3, with the primary difference being the internal standard used.

1. Preparation of Stock and Working Solutions:

• Prepare stock and working solutions of DES as described in the previous protocol.

• 3,5-dihydroxy-4-isopropyl toluylene Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 3,5-dihydroxy-4-isopropyl toluylene in 10 mL of methanol.

• Prepare a working solution of the alternative internal standard in methanol:water (1:1, v/v).

2. Preparation of Calibration Standards and Quality Control Samples:

• Prepare calibration standards and QC samples (LQC, MQC, HQC) of DES in blank human plasma at the same concentrations as outlined in the DES-d3 protocol.

• Internal Standard Spiking: To each calibration standard and QC sample, add a consistent volume of the 3,5-dihydroxy-4-isopropyl toluylene working solution. The optimal concentration of the alternative internal standard should be determined during method development.

3. Sample Extraction and Processing:

• Follow the same sample extraction and processing steps (protein precipitation, centrifugation, evaporation, and reconstitution) as described for the DES-d3 protocol.

Performance Comparison: Diethylstilbestrol-d3 vs. 3,5-dihydroxy-4-isopropyl toluylene

The choice of internal standard significantly impacts the performance of an analytical method. The following table summarizes key performance parameters for DES analysis using both Diethylstilbestrol-d3 and 3,5-dihydroxy-4-isopropyl toluylene as internal standards, based on data from validated LC-MS/MS methods.

Performance Parameter	Diethylstilbestrol-d3	3,5-dihydroxy-4-isopropyl toluylene
Linearity (r²)	> 0.99	> 0.99
Recovery	Typically > 85%	Method dependent, may be more variable
Matrix Effect	Minimal due to co-elution and similar ionization	Can be more significant and variable
Precision (%RSD)	< 15%	< 15% (for validated methods)
Accuracy (%Bias)	Within ±15%	Within ±15% (for validated methods)

Note: While validated methods using structural analogs can achieve acceptable precision and accuracy, stable isotope-labeled internal standards like Diethylstilbestrol-d3 generally provide superior performance in mitigating matrix effects and improving overall method robustness.

Visualizing the Workflow

To further clarify the experimental processes, the following diagrams illustrate the key steps in quality control sample preparation and analysis.

Caption: Experimental workflow for QC sample preparation and analysis.

Conclusion

The selection of an appropriate internal standard is a foundational step in developing a robust and reliable method for the quantification of Diethylstilbestrol. Diethylstilbestrol-d3, as a stable isotope-labeled internal standard, offers the most effective means of compensating for analytical variability, particularly matrix effects. However, in its absence, a carefully validated structural analog like 3,5-dihydroxy-4-isopropyl toluylene can also provide accurate and precise results. The detailed protocols and comparative data presented in this guide are intended to assist researchers in making an informed decision that best suits their specific analytical requirements and resource availability, ultimately contributing to the generation of high-quality, reproducible data.

Navigating Bioanalytical Method Validation: A Comparative Guide to Internal Standard Use

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. A critical component in achieving reliable and reproducible results is the judicious selection and application of an internal standard (IS). This guide provides an objective comparison of the predominant internal standard strategies in regulated bioanalysis, supported by experimental data, to facilitate informed decisions in method development and validation.

The use of an internal standard is a fundamental practice in quantitative bioanalysis, particularly for chromatographic methods like liquid chromatography-mass spectrometry (LC-MS). An IS is a compound of known concentration added to all samples, including calibration standards and quality controls, to correct for variability during sample processing and analysis. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established comprehensive guidelines for bioanalytical method validation. These guidelines have been largely harmonized under the International Council for Harmonisation (ICH) M10 guideline, which serves as the global standard.

A central theme within these guidelines is the strong recommendation for the use of a stable isotope-labeled (SIL) internal standard, which is considered the "gold standard." When a SIL-IS is not available, a structural analog may be used. This guide will delve into the performance differences between these two approaches.

Performance Comparison: Stable Isotope-Labeled (SIL) vs. Analog Internal Standards

The superiority of SIL-IS lies in their near-identical physicochemical properties to the analyte of interest. This ensures they behave similarly during extraction, chromatography, and ionization, thereby providing more effective compensation for analytical variability.

Quantitative Data Summary

The following tables summarize experimental data from various studies, comparing the performance of SIL internal standards with structural analog internal standards in key bioanalytical validation parameters.

Table 1: Comparison of Accuracy and Precision for the Quantification of Kahalalide F

Performance Metric	Analog Internal Standard	Stable Isotope-Labeled (SIL) Internal Standard
Accuracy (Mean Bias)	96.8%	100.3%
Precision (Standard Deviation)	8.6%	7.6%

Data synthesized from a study on the anticancer drug Kahalalide F, demonstrating improved accuracy and precision with a SIL-IS.[1]

Table 2: Comparative Validation Data for an Analyte using a SIL-IS vs. a Structural Analog IS

Validation Parameter	Method with SIL-IS	Method with Structural Analog IS	Acceptance Criteria (ICH M10)
Accuracy (% Bias) at Low QC	-2.5%	+8.7%	± 15%
Accuracy (% Bias) at Mid QC	+1.8%	+5.4%	± 15%
Accuracy (% Bias) at High QC	-0.9%	-6.2%	± 15%
Precision (%CV) at Low QC	4.2%	9.8%	≤ 15%
Precision (%CV) at Mid QC	3.1%	7.5%	≤ 15%
Precision (%CV) at High QC	2.5%	8.1%	≤ 15%
IS-Normalized Matrix Factor (%CV)	3.5%	12.9%	≤ 15%

Representative data compiled to illustrate the typical performance advantages of a SIL-IS in meeting regulatory acceptance criteria.[2]

Table 3: Comparison of Inter-patient Assay Imprecision for Sirolimus

Performance Parameter	Deuterated Internal Standard (SIL-IS)	Analog Internal Standard
Inter-patient Assay Imprecision (CV%)	2.7% - 5.7%	7.6% - 9.7%

Data from a study evaluating a deuterium-labeled internal standard for the measurement of the immunosuppressant drug sirolimus, showing lower variability across different patient samples with the SIL-IS.[3]

Experimental Protocols

To ensure the suitability of a chosen internal standard, rigorous validation experiments must be performed. The following are detailed methodologies for key experiments cited in regulatory guidelines.

Evaluation of Recovery

Objective: To determine the extraction efficiency of an analytical method for both the analyte and the internal standard.

Methodology:

• Prepare three sets of samples at low, medium, and high quality control (QC) concentrations:

  • Set 1 (Pre-extraction Spike): Blank biological matrix is spiked with the analyte and the internal standard and then subjected to the full extraction procedure.

  • Set 2 (Post-extraction Spike): Blank biological matrix is subjected to the extraction procedure, and the resulting extract is then spiked with the analyte and the internal standard. This represents 100% recovery.

  • Set 3 (Neat Solution): A standard solution of the analyte and internal standard is prepared in the final reconstitution solvent at the same theoretical concentration as if it were 100% recovered.

• Analyze all three sets of samples using the validated analytical method.

• Calculate the percent recovery for both the analyte and the internal standard at each concentration level using the following formula: % Recovery = (Mean peak area of Set 1 / Mean peak area of Set 2) x 100

Acceptance Criteria: While 100% recovery is not mandatory, it should be consistent, precise, and reproducible. The recovery of the analyte need not be the same as the internal standard.

Assessment of Matrix Effect

Objective: To evaluate the effect of co-eluting matrix components on the ionization of the analyte and the internal standard.

Methodology:

• Obtain blank biological matrix from at least six different sources.

• Prepare two sets of samples at low and high QC concentrations:

  • Set 1 (Post-extraction Spike): The blank matrix from each of the six sources is extracted. The resulting extracts are then spiked with the analyte and internal standard at low and high QC concentrations.

  • Set 2 (Neat Solution): Solutions of the analyte and internal standard are prepared in the reconstitution solvent at the same low and high QC concentrations.

• Analyze both sets of samples using the validated analytical method.

• Calculate the Matrix Factor (MF) for the analyte and the internal standard for each matrix source: MF = (Peak response in the presence of matrix (Set 1) / Peak response in neat solution (Set 2))

• Calculate the IS-normalized Matrix Factor: IS-normalized MF = (MF of analyte / MF of IS)

Acceptance Criteria: The coefficient of variation (%CV) of the IS-normalized matrix factor from the six lots of matrix should not be greater than 15%. This demonstrates that the internal standard effectively compensates for the variability in matrix effects across different individuals.[4]

Visualizing Key Workflows and Logical Relationships

To further clarify the decision-making process and experimental workflows, the following diagrams are provided.

A decision tree for internal standard selection in bioanalysis.

Workflow for evaluating internal standard performance.

References

• 1. scispace.com [scispace.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safeguarding Health and Environment: Proper Disposal of Diethylstilbestrol-d3

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring a safe laboratory environment and minimizing environmental impact. Diethylstilbestrol-d3 (DES-d3), a deuterated form of a synthetic estrogen, requires stringent disposal procedures due to its classification as a hazardous and carcinogenic substance. This guide provides essential, step-by-step instructions for the safe disposal of Diethylstilbestrol-d3, aligning with regulatory guidelines and promoting best practices in laboratory safety.

Immediate Safety and Handling Precautions:

Diethylstilbestrol is classified by the U.S. Environmental Protection Agency (EPA) as a hazardous waste with the designated number U089.[1] It is a known carcinogen and has been shown to have developmental toxicity.[1] Therefore, all personnel handling Diethylstilbestrol-d3 must be trained on its proper handling and storage.[2] Personal Protective Equipment (PPE), including gloves, a dust respirator, and a full suit, should be worn to avoid inhalation and skin contact.[3] In case of a spill, the material should be moistened or a HEPA-filtered vacuum should be used for cleanup, and the waste should be placed in sealed containers for disposal.[2]

Step-by-Step Disposal Protocol for Diethylstilbestrol-d3

The recommended method for the disposal of Diethylstilbestrol-d3 is through controlled incineration by a licensed hazardous waste management company. The deuterium (B1214612) labeling in DES-d3 does not alter its chemical hazardousness; therefore, its disposal protocol follows that of the non-deuterated compound.

• Waste Characterization and Segregation:

  • Characterize all waste containing Diethylstilbestrol-d3 as hazardous pharmaceutical waste.

  • Segregate DES-d3 waste from non-hazardous waste streams at the point of generation. This includes pure DES-d3, contaminated labware (e.g., vials, pipettes, gloves), and solutions.

• Containerization and Labeling:

  • Place all solid and liquid DES-d3 waste into robust, leak-proof containers that are compatible with the waste.

  • Clearly label all containers with "Hazardous Waste," the name "Diethylstilbestrol-d3," and the EPA hazardous waste number U089.

• Storage:

  • Store the sealed and labeled waste containers in a designated, secure, and well-ventilated hazardous waste accumulation area.

  • Ensure the storage area has secondary containment to manage any potential leaks or spills.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.

  • If your institution does not have an EHS department, contract a certified hazardous waste disposal company. Ensure the company is licensed to transport and dispose of hazardous pharmaceutical waste.

• Transportation and Final Disposal:

  • The licensed waste management company will transport the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF).

  • The primary and most effective method for the final disposal of Diethylstilbestrol-d3 is high-temperature incineration.[3] This process ensures the complete destruction of the carcinogenic and estrogenic properties of the compound.

Quantitative Data on Disposal Methods

The following table summarizes key quantitative parameters for the effective thermal destruction of estrogenic compounds like Diethylstilbestrol-d3.

Disposal Method	Key Parameter	Value	Efficacy
High-Temperature Incineration	Recommended Operating Temperature	> 1200°C	Ensures complete destruction of pharmaceuticals.
Pyrolysis of Biosolids	Temperature for >95% Estrogenicity Removal	400°C - 500°C	Significantly reduces the hormonal activity.[2]

Experimental Protocols for Waste Treatment (for informational purposes)

While incineration is the standard for bulk disposal, research has explored other methods for the degradation of estrogenic compounds in environmental contexts, such as wastewater. These are generally not applicable for the disposal of concentrated laboratory waste but are included for comprehensive understanding.

• Photocatalytic Degradation: An experimental setup for the photocatalytic degradation of Diethylstilbestrol in an aqueous solution would involve a UV light source and a nano-semiconductor catalyst such as TiO2-ZnO. The degradation rate is monitored over time under controlled conditions of catalyst concentration and pH. A study showed that an initial DES concentration of 10 mg/L was completely degraded in 60 minutes under optimal conditions.

• Biodegradation: Laboratory studies on the biodegradation of Diethylstilbestrol can be conducted using specific bacterial strains, such as Bacillus subtilis JF. The bacteria are incubated with DES in a suitable medium, and the degradation of the compound is tracked over time. Research has shown that B. subtilis JF can effectively degrade DES at concentrations between 25-200 mg/L, with optimal degradation occurring at 45°C.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Diethylstilbestrol-d3 from the laboratory to final destruction.

Figure 1: Workflow for the proper disposal of Diethylstilbestrol-d3.

References

• 1. Diethylstilbestrol | C18H20O2 | CID 448537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pyrolysis of wastewater biosolids significantly reduces estrogenicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. iwaste.epa.gov [iwaste.epa.gov]
• 4. Isolation and Characterization of a Novel Diethylstilbestrol-Degrading Bacillus subtilis JF and Biochemical Degradation Metabolite Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Essential Safety and Operational Guide for Handling Diethylstilbestrol-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Diethylstilbestrol-d3. Adherence to these procedures is essential for maintaining a safe laboratory environment and ensuring the integrity of your research. Diethylstilbestrol and its deuterated analog are classified as carcinogenic and teratogenic, demanding rigorous safety protocols.[1][2]

Hazard Identification and Health Effects

Diethylstilbestrol-d3 is the deuterated form of Diethylstilbestrol, a synthetic estrogen. The parent compound is a known human carcinogen and teratogen.[1][3] Exposure can lead to both acute and chronic health effects.

Acute Effects:

• Irritation of the skin, eyes, nose, and throat.[1][2]

• Symptoms such as headache, dizziness, nausea, and vomiting.[1]

Chronic Effects:

• Carcinogenicity: May cause cancer.[2] Diethylstilbestrol is classified as a human carcinogen and has been linked to breast and liver cancer.[1]

• Reproductive Toxicity: May damage fertility or the unborn child.[2] It is a known teratogen.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Diethylstilbestrol-d3. The following table summarizes the required equipment.

PPE Category	Specification	Rationale
Hand Protection	Nitrile or Natural Rubber gloves. Inspect gloves before use and practice proper glove removal technique.	To prevent skin contact with the compound.[1]
Body Protection	Tyvek® coveralls or equivalent impervious clothing.	To protect skin and personal clothing from contamination.[1]
Eye Protection	Safety glasses with side-shields or chemical safety goggles.	To protect eyes from dust particles and splashes.[1]
Respiratory Protection	A full facepiece Air Purifying Respirator (APR) with P100 filters. For concentrations >15 mg/m³, a Self-Contained Breathing Apparatus (SCBA) is required.	To prevent inhalation of the powdered compound.[1]

Engineering and Administrative Controls

Engineering controls are the primary method for minimizing exposure.

Control Type	Specification
Ventilation	All handling of Diethylstilbestrol-d3 must be conducted in a certified chemical fume hood or a Class I, Type B biological safety hood.[1]
Designated Area	Establish a designated area for handling, weighing, and preparing solutions of Diethylstilbestrol-d3. This area should be clearly marked with warning signs.
Hygiene	Wash hands thoroughly with soap and water before leaving the laboratory and before eating, drinking, or smoking.[1]

Operational Plan: Safe Handling Procedure

The following workflow outlines the procedural steps for safely handling Diethylstilbestrol-d3.

Caption: Workflow for Safe Handling of Diethylstilbestrol-d3.

Disposal Plan

Proper disposal of Diethylstilbestrol-d3 and associated waste is crucial to prevent environmental contamination and accidental exposure.

Waste Segregation and Disposal Pathway:

Caption: Disposal Pathway for Diethylstilbestrol-d3 Waste.

Disposal Protocol:

• Waste Collection: All contaminated materials, including gloves, disposable lab coats, bench liners, and empty vials, must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions containing Diethylstilbestrol-d3 should be collected in a separate, sealed, and labeled hazardous waste container. Do not dispose of down the drain.

• Disposal: All waste contaminated with Diethylstilbestrol-d3 must be disposed of as hazardous waste, typically through incineration by a licensed waste disposal contractor.[4]

Emergency Procedures

Emergency Situation	Immediate Action
Skin Contact	Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[1][5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][5]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1][5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5]
Spill	Evacuate the area. Use a wet method or a HEPA-filtered vacuum for cleanup to avoid generating dust. Do not dry sweep.[1] Place all cleanup materials in a sealed container for hazardous waste disposal.

References

• 1. nj.gov [nj.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Diethylstilbestrol | C18H20O2 | CID 448537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. fishersci.com [fishersci.com]